(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

• CAS: 3886-78-0

Core Science & Biosynthesis

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol natural occurrence

An In-depth Technical Guide on the Natural Occurrence of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

Authored by: A Senior Application Scientist

Foreword

The world of natural products is a vast and intricate tapestry of chemical diversity, offering a seemingly endless supply of molecules with unique biological activities and applications. Among these are the terpenes, a large and diverse class of organic compounds produced by a variety of plants, fungi, and even some insects. This guide focuses on a specific monoterpenoid alcohol, (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, a molecule of growing interest to researchers in fields ranging from phytochemistry and analytical chemistry to drug discovery and development. As a senior application scientist, my objective is to provide a comprehensive and technically sound resource for professionals who seek to understand, isolate, and utilize this fascinating compound. This document is structured to not only present the current state of knowledge but also to explain the rationale behind the scientific methodologies, thereby empowering researchers to build upon this foundation.

Introduction to (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol is a chiral monoterpenoid alcohol belonging to the p-menthane class of terpenes. Its structure is characterized by a cyclohexenol ring substituted with a methyl group at the C1 position and an isopropenyl group at the C4 position. The specific stereochemistry, (1R,4S), dictates the spatial arrangement of these substituents, which is crucial for its chemical and biological properties. This compound is a derivative of the well-known monoterpene limonene and is sometimes referred to by synonyms such as a stereoisomer of p-mentha-2,8-dien-1-ol.

The presence of a hydroxyl group and two double bonds makes it a reactive molecule and a valuable chiral building block in organic synthesis. Its volatility and characteristic aroma also point to its potential role in plant-herbivore interactions and as a contributor to the fragrance and flavor profiles of the organisms in which it is found.

Natural Occurrence and Distribution

The natural distribution of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol is not as widespread as some other common monoterpenes, making its identification a subject of scientific interest.

Confirmed Natural Sources

The most direct evidence for the natural occurrence of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol points to its presence as a volatile oil extracted from the leaves of Citrus aurantium, commonly known as the bitter orange tree[1]. This plant is a rich source of various terpenes and flavonoids, and the identification of this specific stereoisomer adds to the complex chemical profile of its essential oil.

Potential Natural Sources and Related Compounds

While confirmed reports are limited, the presence of structurally related compounds in other plant species suggests that (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol may have a broader, yet undiscovered, distribution.

• Other Citrus Species: A related compound, (1R,4S)-1-methyl-4-propan-2-ylcyclohex-2-en-1-ol, which has a saturated isopropyl group instead of an isopropenyl group, has been reported in Citrus reticulata (mandarin orange)[2]. The biosynthetic proximity of these two compounds suggests that the target molecule of this guide may also be present in C. reticulata or other Citrus species.

• Artemisia Species: The same related compound, (1R,4S)-1-methyl-4-propan-2-ylcyclohex-2-en-1-ol, has also been identified in Artemisia annua (sweet wormwood)[2]. The genus Artemisia is known for its diverse terpenoid chemistry, making it a plausible candidate for further investigation.

• Essential Oils: The broader class of p-menth-2-en-1-ols has been reported in various essential oils, including those from angelica root, Artemisia deserti, and camel grass[3][4]. However, these studies often do not resolve and identify all specific stereoisomers. It is therefore possible that (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol is a minor, often overlooked, component of these complex mixtures.

• Cannabis sativa : Cannabis sativa is renowned for its complex terpene profiles, which contribute to the distinct aromas and purported therapeutic effects of different strains[5][6][7]. While the presence of this specific compound has not been definitively established in cannabis, the plant produces a wide array of monoterpenoids derived from limonene, making it a promising area for future research[8][9].

Biosynthesis

The biosynthesis of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol is believed to follow the general pathway for monoterpene synthesis in plants, originating from the methylerythritol phosphate (MEP) pathway.

The key steps are:

• Formation of Geranyl Pyrophosphate (GPP): The MEP pathway produces the five-carbon precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). These are condensed by the enzyme GPP synthase to form the ten-carbon intermediate, geranyl pyrophosphate (GPP).

• Cyclization to (+)-Limonene: GPP serves as the linear precursor for the cyclization reaction catalyzed by limonene synthase. This enzyme facilitates the formation of the cyclohexene ring, resulting in the production of (+)-limonene.

• Oxidation of (+)-Limonene: The final step involves the oxidation of (+)-limonene to form the target alcohol. This transformation can occur through various enzymatic or photochemical processes. One proposed route is a photosensitized oxygen transfer reaction[10]. This suggests that the biosynthesis may be influenced by environmental factors such as light exposure.

Caption: Proposed biosynthetic pathway from IPP and DMAPP.

Isolation and Characterization

The isolation and identification of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol from natural sources require a systematic analytical approach. The choice of methodology is critical to preserve the integrity of this volatile and potentially reactive compound.

Extraction from Plant Material

The primary objective of the extraction step is to efficiently remove the volatile compounds from the plant matrix while minimizing thermal degradation and isomerization.

Protocol 1: Hydrodistillation

This is a classic method for extracting essential oils.

• Sample Preparation: Freshly harvested plant material (e.g., leaves of Citrus aurantium) should be coarsely chopped to increase the surface area.

• Apparatus Setup: A Clevenger-type apparatus is assembled for hydrodistillation.

• Distillation: The plant material is submerged in distilled water in a round-bottom flask and heated to boiling. The steam carries the volatile compounds to the condenser.

• Collection: The condensed mixture of water and essential oil is collected, and the oil phase is separated.

• Drying and Storage: The collected essential oil is dried over anhydrous sodium sulfate and stored at low temperature in a sealed, dark vial to prevent degradation.

• Causality: Hydrodistillation is effective for volatile compounds but the use of heat can potentially lead to the formation of artifacts. Therefore, extraction conditions should be carefully controlled.

Analytical Characterization

Gas chromatography coupled with mass spectrometry (GC-MS) is the cornerstone technique for the analysis of volatile compounds like (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol.

Protocol 2: GC-MS Analysis

• Sample Preparation: The extracted essential oil is diluted in a suitable solvent (e.g., hexane or dichloromethane) to an appropriate concentration for GC-MS analysis.

• Injection: A small volume (typically 1 µL) of the diluted sample is injected into the GC-MS system.

• Chromatographic Separation: The separation is performed on a capillary column. A non-polar column (e.g., DB-5ms) is often used for initial screening, while a polar column (e.g., DB-Wax) can provide different selectivity and aid in the separation of isomers.

• Mass Spectrometry: The eluted compounds are ionized (typically by electron ionization at 70 eV) and the resulting mass fragments are detected.

• Identification: The compound is identified by comparing its mass spectrum and retention index with those of an authentic standard or with data from spectral libraries (e.g., NIST, Wiley).

• Trustworthiness: The use of retention indices on two columns of different polarity significantly increases the confidence in compound identification.

The following table summarizes the Kovats retention indices for the related compound p-menth-2-en-1-ol on various GC columns, which can be used as a reference.

Column Type	Active Phase	Kovats Retention Index (I)
Capillary	Methyl Silicone	1116
Capillary	HP-5MS	1109 - 1137
Capillary	DB-5	1120
Capillary	DB-Wax	1563 - 1605
Data sourced from NIST WebBook for p-Menth-2-en-1-ol[11].

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Caption: A typical workflow for the isolation and identification of the target compound.

Biological Activities and Potential Applications

While research on the specific (1R,4S) isomer is still emerging, preliminary data and the activities of related compounds suggest several areas of interest.

Flavor and Fragrance

As a volatile monoterpenoid alcohol, (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol is used as a flavor agent and in perfumes[1]. Its aroma profile, likely contributing to the characteristic scent of its natural sources, makes it a candidate for use in the food and cosmetic industries.

Potential Therapeutic Applications

• Anticancer Activity: There are reports suggesting that this compound is effective in treating bladder cancer and bladder inflammation[1]. The proposed mechanism involves the activity of oxygenated compounds with potential antitumor effects[1]. It is important to note that these claims require further validation through rigorous, peer-reviewed studies. The antitumor effects of other terpenes, such as β-elemene, have been more extensively studied, and derivatives of these compounds are being investigated for enhanced activity[12].

• Neuropharmacology: While direct evidence is lacking for the title compound, a structurally similar diol, (1R,2R,6S)-3-methyl-6-(prop-1-en-2-yl)cyclohex-3-ene-1,2-diol, has demonstrated potent anti-parkinsonian activity in animal models[13]. This raises the possibility that the p-menthane skeleton of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol could be a valuable scaffold for the development of new neuroprotective agents.

Synthetic Chemistry

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol serves as a chiral precursor in the synthesis of other complex molecules. Notably, its stereoisomer, (1S,4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, is used in the synthesis of cannabidiol (CBD) and THC-related psychoactive compounds[10][14]. This highlights the importance of stereochemistry in determining the synthetic utility and potential biological applications of these molecules[15].

Conclusion and Future Directions

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol is a naturally occurring monoterpenoid with a confirmed presence in Citrus aurantium and potential distribution in a wider range of plant species. Its interesting chemical structure and preliminary reports of biological activity make it a compelling target for further research.

Future research efforts should focus on:

• Broader Screening of Natural Sources: A systematic investigation of other Citrus species, Artemisia species, and various essential oils is warranted to better understand its distribution in nature.

• Validation of Biological Activities: The reported anticancer and anti-inflammatory activities need to be rigorously evaluated using modern pharmacological and molecular biology techniques.

• Elucidation of Biosynthetic Pathways: While a plausible pathway has been proposed, detailed enzymatic studies are required to fully understand how this specific stereoisomer is synthesized in plants.

• Exploration of Synthetic Derivatives: The use of this compound as a chiral starting material for the synthesis of novel bioactive molecules remains a promising avenue for drug discovery.

This technical guide provides a solid foundation for researchers and drug development professionals. By understanding the natural occurrence, biosynthesis, and analytical methodologies associated with (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, the scientific community is better equipped to unlock its full potential.

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• Zou, Y., et al. (2021). 2,2'-((1R,3R,4S)-4-methyl-4-vinylcyclohexane-1,3-diyl) bis(prop-2-en-1-amine), a bisamino derivative of β-Elemene, inhibits glioblastoma growth through downregulation of YAP signaling.
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An In-Depth Technical Guide to (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, a chiral monoterpenoid alcohol of significant interest in synthetic organic chemistry. This document delves into its nomenclature, structural features, and spectroscopic profile. A detailed experimental protocol for the synthesis of its stereoisomer, (+)-(1S,4R)-p-mentha-2,8-dien-1-ol, is presented to illustrate a viable synthetic strategy. The guide further explores the compound's primary application as a critical chiral intermediate in the stereoselective synthesis of (-)-Cannabidiol (CBD), elucidating the mechanistic principles behind this key transformation. This whitepaper is intended for researchers, scientists, and professionals in the fields of drug development and synthetic chemistry, offering expert insights into the practical application and theoretical underpinnings of this versatile molecule.

Introduction

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, also known by its synonym (+)-(1S,4R)-p-mentha-2,8-dien-1-ol, is a member of the p-menthane class of monoterpenoids.[1] Its structure is characterized by a cyclohexene ring bearing a methyl group, a hydroxyl group, and an isopropenyl group at specific stereocenters. This defined stereochemistry makes it a valuable chiral building block in asymmetric synthesis.

The principal significance of this compound lies in its role as a key precursor in the pharmaceutical industry, most notably in the production of (-)-Cannabidiol (CBD), a non-psychotropic phytocannabinoid with a wide range of therapeutic applications.[2][3] The stereoselective synthesis of CBD relies on the precise spatial arrangement of the functional groups in (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol to control the stereochemical outcome of the final product.

This guide will provide an in-depth analysis of the chemical properties of this important synthetic intermediate, offering a valuable resource for scientists working on the synthesis of cannabinoids and other complex natural products.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol is presented in the table below. These properties are essential for its handling, characterization, and application in a laboratory setting.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₆O	[1]
Molecular Weight	152.23 g/mol	[1]
CAS Number	82769-01-5	[4]
Appearance	Colorless liquid (typical)	[5]
Optical Rotation	[α]D²⁶: +60 (c=1.0, CHCl₃) (for the (1S,4R) isomer)	[6]
Solubility	Sparingly soluble in water, soluble in common organic solvents.	[5]

Spectroscopic Characterization

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of the related (1S,4R) isomer in CDCl₃ (500 MHz) shows characteristic signals that correspond to the different protons in the molecule. The vinyl protons of the cyclohexene ring appear as distinct multiplets in the downfield region. The protons of the isopropenyl group and the methyl group exhibit signals in the upfield region, with their chemical shifts and coupling patterns providing valuable information about the molecule's connectivity and stereochemistry. A representative ¹H NMR spectrum for the (1S,4R) isomer shows the following key chemical shifts (δ) in ppm: 5.70 (1H, ddd), 5.65 (1H, ddd).[2]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum provides information on the carbon framework of the molecule. Key resonances for the olefinic carbons of the cyclohexene and isopropenyl groups are expected in the range of 100-150 ppm. The carbon bearing the hydroxyl group would appear in the 60-80 ppm region, while the aliphatic carbons of the ring and the methyl groups would be found in the upfield region.

Infrared (IR) Spectroscopy

The IR spectrum of the (1S,4R) isomer reveals characteristic absorption bands for the functional groups present.[2] A broad band in the region of 3354 cm⁻¹ is indicative of the O-H stretching vibration of the alcohol group. The C-H stretching vibrations of the alkyl and vinyl groups are observed around 2967, 2935, and 2861 cm⁻¹. A medium intensity band at 1644 cm⁻¹ corresponds to the C=C stretching of the double bonds. The strong absorption at 1105 cm⁻¹ is attributed to the C-O stretching of the tertiary alcohol. Finally, strong bands at 888 and 736 cm⁻¹ are characteristic of the C=C-H out-of-plane bending vibrations.[2]

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol would be expected to show a molecular ion peak (M⁺) at m/z 152. The fragmentation pattern would likely involve the loss of a water molecule (M-18) to give a fragment at m/z 134, and the loss of a methyl group (M-15) to produce a fragment at m/z 137. Further fragmentation of the cyclohexene ring would lead to a series of smaller charged fragments. A publicly available mass spectrum for the (1R,4S) isomer confirms the presence of these key fragments.[7]

Synthesis of a Stereoisomer: (+)-(1S,4R)-p-mentha-2,8-dien-1-ol

Experimental Protocol:

• Starting Material: 1S,2S,5R-N,N,2-trimethyl-2-hydroxy-5-isopropenylcyclohexylamine oxide (1.430 g, 6.7 mmol).

• Reaction Setup: The starting material is placed in a Kugelrohr oven.

• Pyrolysis: The apparatus is heated to 180 °C under vacuum (1 mmHg). The heating is continued until all the solid residue has disappeared, and a yellow distillate is collected.

• Purification: The crude distillate (1.317 g) is purified by flash chromatography on silica gel using a 2:3 mixture of diethyl ether and hexane as the eluent.

• Product Isolation: The desired product, (+)-(1S,4R)-p-mentha-2,8-dien-1-ol, is obtained as a colorless oil (0.752 g, 74% yield).[6]

Caption: Synthetic workflow for (+)-(1S,4R)-p-mentha-2,8-dien-1-ol via Cope elimination.

Reactivity and Application in Cannabinoid Synthesis

The primary and most well-documented application of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol is as a chiral starting material in the stereoselective synthesis of (-)-Cannabidiol (CBD).[2][3] This transformation is typically achieved through a Friedel-Crafts alkylation reaction with olivetol in the presence of a Lewis acid catalyst.

The Friedel-Crafts Alkylation Mechanism

The reaction proceeds via an electrophilic aromatic substitution mechanism. The Lewis acid, such as boron trifluoride etherate (BF₃·OEt₂), coordinates to the hydroxyl group of the p-menthadienol, facilitating its departure as a good leaving group and generating a stabilized allylic carbocation. This carbocation then acts as the electrophile and attacks the electron-rich aromatic ring of olivetol. The stereochemistry of the p-menthadienol dictates the stereochemical outcome of the newly formed chiral centers in the CBD molecule. The reaction typically yields the "normal" CBD isomer, where the alkylation occurs at the C-2 position of the olivetol ring, and the "abnormal" CBD isomer, with alkylation at the C-4 position. The reaction conditions can be optimized to favor the formation of the desired "normal" isomer.[8]

Caption: Simplified mechanism of the Friedel-Crafts alkylation for CBD synthesis.

Stereochemical Control

The (1R,4S) stereochemistry of the starting p-menthadienol is crucial for establishing the desired (6aR, 10aR) stereochemistry in the final (-)-CBD product. The bulky isopropenyl group on the cyclohexene ring directs the incoming olivetol nucleophile to attack the allylic carbocation from the less sterically hindered face, thus ensuring the formation of the correct diastereomer.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol. It is advisable to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. While specific toxicity data for this compound is limited, it is prudent to treat it as a potential irritant to the skin, eyes, and respiratory system.[1]

Conclusion

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol is a valuable and versatile chiral intermediate with a primary role in the pharmaceutical industry. Its well-defined stereochemistry is instrumental in the stereoselective synthesis of (-)-Cannabidiol, a compound of immense therapeutic interest. This technical guide has provided a comprehensive overview of its chemical properties, spectroscopic characterization, a representative synthetic protocol, and its key application. A thorough understanding of the principles outlined herein will be beneficial for researchers and professionals engaged in the synthesis of cannabinoids and other complex chiral molecules.

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Spectroscopic Profile of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for the monoterpenoid (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol. This document is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry, offering an in-depth analysis of its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data. The causal relationships behind experimental choices and data interpretation are emphasized to provide a practical and insightful resource.

Introduction

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, a chiral molecule with the chemical formula C₁₀H₁₆O and a molecular weight of 152.23 g/mol , is a significant compound in synthetic and medicinal chemistry.[1] Its stereochemically defined structure makes it a valuable intermediate in the synthesis of complex natural products. A thorough understanding of its spectroscopic characteristics is paramount for its identification, characterization, and quality control in research and development settings. This guide delves into the detailed spectroscopic data and the methodologies for their acquisition and interpretation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. For (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, both ¹H and ¹³C NMR provide critical information about its carbon skeleton and the chemical environment of each proton and carbon atom. The data presented here is for the enantiomeric (1S,4R) form, which is spectroscopically identical to the (1R,4S) form in an achiral solvent.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides detailed information about the number of different types of protons and their neighboring atoms.

Table 1: ¹H NMR Spectroscopic Data for (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Number of Protons	Assignment
5.70	ddd	J = 10.0, 2.4, 1.4	1H	H2
5.65	ddd	J = 10.0, 2.4, 0.8	1H	H3
4.78	quin	J ≈ 1.6	1H	H9b
4.74	quin	J ≈ 0.88	1H	H9a
2.65	m	-	1H	H4
1.88-1.73	m	-	2H	H5eq, H6eq
1.73	s	-	3H	H10
1.66-1.51	m	-	3H	H5ax, H6ax, OH
1.29	s	-	3H	H7

Solvent: CDCl₃, Frequency: 500 MHz

Interpretation and Experimental Rationale:

The choice of deuterated chloroform (CDCl₃) as the solvent is standard for nonpolar to moderately polar organic compounds, as it dissolves the analyte well and its residual proton signal does not interfere with the signals of interest.[2] A high-frequency 500 MHz spectrometer was used to obtain better signal dispersion and resolve complex multiplets.

• Olefinic Protons (H2, H3): The signals at 5.70 and 5.65 ppm are characteristic of the vinyl protons on the cyclohexene ring. Their downfield shift is due to the deshielding effect of the double bond. The complex splitting pattern (ddd - doublet of doublet of doublets) arises from coupling to each other and to the neighboring protons.

• Exocyclic Methylene Protons (H9a, H9b): The two protons of the isopropenyl group appear at 4.78 and 4.74 ppm. These protons are diastereotopic due to the chiral center at C4, meaning they are in different chemical environments and thus have different chemical shifts.[3][4]

• Allylic and Saturated Protons: The remaining protons on the cyclohexene ring appear in the more upfield region of the spectrum. The multiplets between 1.88 and 1.51 ppm correspond to the axial and equatorial protons at positions C5 and C6, which are also diastereotopic.

• Methyl Protons (H7, H10): The two sharp singlets at 1.73 and 1.29 ppm correspond to the two methyl groups. The singlet nature indicates no adjacent protons for coupling.

¹³C NMR and DEPT-135 Spectroscopy

¹³C NMR spectroscopy provides information about the carbon framework of the molecule. The use of Distortionless Enhancement by Polarization Transfer (DEPT-135) allows for the differentiation of CH, CH₂, and CH₃ groups.

Table 2: ¹³C NMR and DEPT-135 Spectroscopic Data for (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

Chemical Shift (δ, ppm)	DEPT-135	Assignment
148.3	No Signal	C8
134.1	Positive	C2
132.3	Positive	C3
110.7	Negative	C9
67.6	No Signal	C1
43.6	Positive	C4
36.9	Negative	C6
29.6	Positive	C7
25.0	Negative	C5
21.0	Positive	C10

Solvent: CDCl₃, Frequency: 125 MHz

Interpretation and Experimental Rationale:

• DEPT-135 Analysis: This experiment is crucial for assigning the carbon signals. In a DEPT-135 spectrum, CH and CH₃ signals appear as positive peaks, while CH₂ signals are negative. Quaternary carbons (like C1 and C8) do not appear in the DEPT-135 spectrum.[5][6][7][8][9]

• Olefinic and Quaternary Carbons: The downfield signals at 148.3, 134.1, and 132.3 ppm are characteristic of the sp²-hybridized carbons of the double bonds. The signal at 67.6 ppm corresponds to the carbon bearing the hydroxyl group (C1).

• Aliphatic Carbons: The remaining signals in the upfield region correspond to the sp³-hybridized carbons of the cyclohexene ring and the methyl groups.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Table 3: IR Spectroscopic Data for (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
3354	Medium, Broad	O-H stretch (alcohol)
2967, 2935, 2861	Medium	C-H stretch (sp³ and sp²)
1644	Medium	C=C stretch (alkene)
1105	Strong	C-O stretch (alcohol)
888	Strong	=C-H bend (out-of-plane)

Interpretation and Experimental Rationale:

The spectrum is typically acquired using an Attenuated Total Reflectance (ATR) accessory, which is ideal for liquid samples as it requires minimal sample preparation.[10][11]

• O-H Stretch: The broad absorption at 3354 cm⁻¹ is a clear indication of the hydroxyl group, with the broadening due to hydrogen bonding.

• C-H Stretches: The absorptions just below 3000 cm⁻¹ are from the sp³ C-H bonds, while those slightly above 3000 cm⁻¹ (if resolved) would be from the sp² C-H bonds.

• C=C Stretch: The peak at 1644 cm⁻¹ is characteristic of the carbon-carbon double bond stretching vibration.

• C-O Stretch: The strong absorption at 1105 cm⁻¹ is attributed to the C-O stretching of the tertiary alcohol.

• =C-H Bend: The strong peak at 888 cm⁻¹ is indicative of the out-of-plane bending of the hydrogens on the exocyclic double bond.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Table 4: Mass Spectrometry Data for (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

m/z	Relative Intensity (%)	Assignment
152	2	[M]⁺ (Molecular Ion)
134	11	[M - H₂O]⁺
119	32	[M - H₂O - CH₃]⁺
91	100	[C₇H₇]⁺ (Tropylium ion)
79	37
77	46	[C₆H₅]⁺ (Phenyl cation)

Interpretation and Experimental Rationale:

Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method for volatile compounds like terpenes.[12] The sample is vaporized and separated on a GC column before entering the mass spectrometer.

• Molecular Ion: The peak at m/z 152 corresponds to the molecular weight of the compound, confirming its molecular formula.

• Fragmentation Pattern: The fragmentation is characteristic of cyclic alcohols and alkenes.

  • The loss of water (18 Da) from the molecular ion to give a peak at m/z 134 is a common fragmentation for alcohols.

  • Subsequent loss of a methyl group (15 Da) leads to the fragment at m/z 119.

  • The base peak at m/z 91 is likely due to a rearrangement to form the stable tropylium ion, a common feature in the mass spectra of cyclic compounds containing a six-membered ring.[13][14][15]

Experimental Protocols

NMR Spectroscopy

A standard protocol for acquiring high-resolution NMR spectra of a liquid sample like (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol is as follows:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the compound for ¹H NMR and 20-50 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum using a standard pulse sequence.

  • Acquire the ¹³C NMR spectrum with proton decoupling.

  • Acquire the DEPT-135 spectrum to differentiate carbon types.

ATR-FTIR Spectroscopy

• Instrument Setup:

  • Ensure the ATR crystal is clean.

  • Record a background spectrum of the empty ATR crystal.

• Sample Analysis:

  • Place a small drop of the liquid sample onto the center of the ATR crystal.

  • Acquire the sample spectrum.

  • Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) after analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile solvent like dichloromethane or hexane.

• Instrument Setup:

  • Use a suitable capillary column (e.g., a non-polar DB-5ms column).

  • Set the GC oven temperature program to separate the components of interest. A typical program might start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 250 °C).

  • Set the mass spectrometer to scan a suitable mass range (e.g., m/z 40-400).

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

  • Acquire the mass spectrum of the eluting peak corresponding to the target compound.

Visualization of Experimental Workflow

Caption: General workflow for the spectroscopic analysis of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol.

Conclusion

The spectroscopic data presented in this guide provides a comprehensive fingerprint for the identification and characterization of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol. The detailed analysis of ¹H NMR, ¹³C NMR, IR, and MS data, coupled with an understanding of the underlying principles and experimental methodologies, equips researchers with the necessary tools for confident structural elucidation and quality assessment of this important monoterpenoid.

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A Comprehensive Technical Guide to the Nomenclature and Identification of cis-p-Mentha-2,8-dien-1-ol and Its Isomers

Abstract

cis-p-Mentha-2,8-dien-1-ol is a naturally occurring monoterpenoid alcohol of significant interest to the pharmaceutical and fragrance industries. Its role as a pivotal intermediate in the synthesis of high-value compounds, including the therapeutically relevant cannabidiol (CBD), underscores the necessity for its unambiguous identification.[1][2] However, the scientific literature and commercial catalogs are replete with a wide array of synonyms, CAS numbers, and trivial names, often leading to confusion with its stereoisomers and positional isomers. This guide provides a definitive technical resource for researchers, scientists, and drug development professionals to navigate the complex nomenclature of this compound. We will consolidate its various identifiers, differentiate it from critical isomers, present key physicochemical and analytical data for verification, and contextualize its importance in modern organic synthesis.

Introduction: The Significance of a Menthane Monoterpenoid

p-Menthane monoterpenoids, characterized by a cyclohexane ring with a methyl group and an isopropenyl (or related C3) group, are a foundational class of natural products.[3][4] cis-p-Mentha-2,8-dien-1-ol is a member of this family, distinguished by the specific placement of double bonds and the cis stereochemistry of its hydroxyl group relative to the isopropenyl group.

The primary driver for its contemporary relevance is its function as a chiral building block. Efficient synthetic access to this alcohol, often derived from abundant natural precursors like limonene, is crucial for developing versatile routes to cannabinoids and other complex molecules.[2][5] The distinct biological activities often observed between stereoisomers demand absolute certainty in starting material identity. This guide aims to establish that certainty by providing a centralized, authoritative reference for the nomenclature and identification of cis-p-Mentha-2,8-dien-1-ol.

Definitive Identification of cis-p-Mentha-2,8-dien-1-ol

To establish a baseline for all subsequent discussion, this section provides the core chemical identifiers and the unambiguous structure of the target compound. The IUPAC name, CAS Registry Number, and key computed descriptors serve as the primary points of reference.

Caption: Chemical Structure of cis-p-Mentha-2,8-dien-1-ol.

Table 1: Core Chemical Identifiers for cis-p-Mentha-2,8-dien-1-ol

Identifier	Value	Source
IUPAC Name	(1R,4S)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol	[6]
CAS Registry Number	22771-44-4, 3886-78-0	[7][8]
Molecular Formula	C₁₀H₁₆O	[7]
Molecular Weight	152.23 g/mol	[6]
InChI	InChI=1S/C10H16O/c1-8(2)9-4-6-10(3,11)7-5-9/h4,6,9,11H,1,5,7H2,2-3H3/t9-,10+/m1/s1	[6]
InChIKey	MKPMHJQMNACGDI-ZJUUUORDSA-N	[7]

| Canonical SMILES | CC(=C)[C@H]1CC(C)O |[6] |

Note: The existence of multiple CAS numbers (e.g., 3886-78-0 and 22771-44-4) for what is often the same cis-isomer highlights the critical need for cross-referencing with structural identifiers like InChIKey.[7][8]

A Curated Compendium of Synonyms

The historical and commercial diversity in naming conventions has produced a significant number of synonyms. This section provides a comprehensive, though not exhaustive, list to aid in literature searches and material sourcing.

Table 2: Depositor-Supplied and Literature Synonyms for cis-p-Mentha-2,8-dien-1-ol

Synonym	Source / Common Use
cis-Isolimonenol	Trivial Name[1]
cis-p-Menth-2,8-dien-1-ol	Systematic Variant[7]
(Z)-p-Mentha-2,8-dien-1-ol	Systematic Variant[6][9]
cis-2,8-p-Menthadien-1-ol	Systematic Variant[6][7]
cis-para-2,8-menthadien-1-ol	Systematic Variant[8]
(-)-(1R,4S)-p-mentha-2,8-dien-1-ol	Stereochemically Specific[8]
2-Cyclohexen-1-ol, 1-methyl-4-(1-methylethenyl)-, cis-	CAS Index Name[6]
(1R,4S)-1-methyl-4-(1-methylethenyl)-2-cyclohexen-1-ol	Systematic Name[6]

| (1R,4S)-4-isopropenyl-1-methyl-cyclohex-2-en-1-ol | Systematic Variant[6] |

Navigating Stereoisomers and Positional Isomers

For any synthetic or analytical application, distinguishing the target cis-isomer from its closely related isomers is paramount to ensure reproducibility and desired outcomes.

The trans- Stereoisomer

The most common point of confusion arises with trans-p-Mentha-2,8-dien-1-ol. The key difference is the spatial orientation of the hydroxyl group at the C1 position relative to the isopropenyl group at C4.

The p-Mentha-1(7),8-dien-2-ol Positional Isomer

Another source of potential misidentification is the positional isomer where the double bond is exocyclic to the ring at the C1 position, and the hydroxyl group is at C2. This compound, cis-p-Mentha-1(7),8-dien-2-ol, has a distinct chemical structure and reactivity profile.

Caption: Logical Relationship Between Key Isomers.

Table 3: Comparative Identifiers of Key p-Menthadiene Isomers

Feature	cis-p-Mentha-2,8-dien-1-ol	trans-p-Mentha-2,8-dien-1-ol	cis-p-Mentha-1(7),8-dien-2-ol
CAS No.	22771-44-4 / 3886-78-0[7][8]	7212-40-0[4][10]	13544-59-7 / 22626-43-3[3][11]
OH Position	C1	C1	C2
Ring Double Bond	C2-C3 (endocyclic)	C2-C3 (endocyclic)	C1-C7 (exocyclic)

| InChIKey | MKPMHJQMNACGDI-ZJUUUORDSA -N[7] | MKPMHJQMNACGDI-NXEZZACHSA -N[4] | PNVTXOFNJFHXOK-VHSXEESVSA -N[3] |

The causality behind emphasizing the InChIKey is its role as a robust, structure-derived hash. The final block of the InChIKey changes for different stereoisomers, providing a reliable computational method for differentiation.

Physicochemical and Spectroscopic Data for Verification

Correctly identifying cis-p-Mentha-2,8-dien-1-ol in a laboratory setting requires empirical data. The following properties are crucial for characterization and quality control.

Table 4: Physicochemical and Analytical Data for cis-p-Mentha-2,8-dien-1-ol

Property	Value	Source
Boiling Point	~215-216 °C (estimated)	[8]
Flash Point	~87 °C (estimated)	[8]
logP (o/w)	~2.4-3.05 (estimated)	[8][9]
Water Solubility	~448.1 mg/L @ 25 °C (estimated)	[8]

| Kovats Retention Index | ~1115-1138 (Standard Non-Polar Phases like DB-1, DB-5) |[12] |

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) for Isomer Differentiation

The trustworthiness of any synthesis or extraction lies in a protocol that can validate the identity and purity of the product. GC is particularly powerful for separating volatile isomers like these.

• Sample Preparation: Dilute the essential oil or reaction mixture in a suitable solvent (e.g., hexane or diethyl ether) to a concentration of approximately 100-1000 ppm.

• GC Column Selection: Utilize a standard non-polar column (e.g., DB-5, HP-5MS) for general screening. The difference in Kovats indices between isomers on these phases is often sufficient for separation.

• Injector and Oven Program:

  • Set injector temperature to 250 °C in split mode.

  • Begin with an oven temperature of 60 °C, hold for 2 minutes.

  • Ramp the temperature at 3-5 °C/min to 240 °C. This slow ramp is critical for resolving closely eluting isomers.

• MS Detection:

  • Use standard Electron Ionization (EI) at 70 eV.

  • Scan a mass range from 40 to 300 m/z.

• Data Analysis:

  • Compare the resulting mass spectrum with a reference library (e.g., NIST). The molecular ion peak [M]⁺ should be at m/z 152.

  • Crucially, compare the calculated Kovats Retention Index of the analyte peak with established literature values (see Table 4) to confirm its identity against known isomers.

Caption: Simplified Synthetic Pathway from Limonene to CBD.

This synthetic context elevates the need for this guide. A drug development professional using the incorrect isomer of p-mentha-2,8-dien-1-ol would result in the formation of an incorrect CBD isomer, leading to drastically different pharmacological activity and a failed synthesis.

Conclusion

The accurate identification of chemical reagents is a cornerstone of scientific integrity and successful research, particularly in the field of drug development. cis-p-Mentha-2,8-dien-1-ol, a molecule of growing synthetic importance, is encumbered by a legacy of varied and potentially confusing nomenclature. This guide has systematically consolidated its synonyms and core identifiers, provided a clear framework for distinguishing it from its critical isomers, and offered practical analytical data for its verification. By serving as a single, authoritative point of reference, this document aims to mitigate ambiguity, enhance experimental reproducibility, and support the work of researchers and scientists leveraging this valuable monoterpenoid intermediate.

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• Scent.vn. p-Mentha-2,8-dien-1-ol, (Z)-. [Link]

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• National Institute of Standards and Technology (NIST). Gas Chromatography Data for cis-p-Mentha-2,8-dien-1-ol. In NIST Chemistry WebBook. [Link]

• Google Patents.

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(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol CAS number 82769-01-5

An In-Depth Technical Guide to (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol (CAS: 82769-01-5)

Abstract

This technical guide provides a comprehensive overview of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, a chiral monoterpenoid alcohol with significant applications in synthetic chemistry. As a key stereoisomer within the carveol family, its defined three-dimensional structure is pivotal for its utility as a building block in the stereocontrolled synthesis of complex molecules, most notably cannabinoids. This document details its physicochemical properties, outlines established stereoselective synthesis strategies, presents robust analytical methodologies for its chiral resolution, and explores its primary applications in research and drug development. Safety and handling protocols are also addressed to ensure its proper use in a laboratory setting. This guide is intended for researchers, chemists, and drug development professionals seeking a detailed understanding of this versatile synthetic intermediate.

Introduction and Significance

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, also known as a specific isomer of carveol, is a p-menthane monoterpenoid of significant interest in organic synthesis.[1][2] Its structure features two chiral centers (at the C1 and C4 positions) and a tertiary alcohol, making it a valuable chiral precursor.[3] The precise (1R,4S) absolute configuration is critical, as stereochemistry dictates the biological activity and physical properties of both the molecule itself and the more complex targets synthesized from it.[3]

This compound serves as a crucial reagent in the synthesis of pharmaceutically active agents, including cannabinoid derivatives like desoxy cannabidiols and THC-related psychoactive compounds.[4][5] Its utility stems from its ability to introduce specific stereocenters into a target molecule, which is a fundamental requirement in modern drug development. Beyond synthetic applications, related carveol isomers are found in the essential oils of various plants and exhibit a range of biological activities, including antimicrobial and anti-inflammatory properties, making this class of compounds a subject of ongoing research.[6][7][8][9]

Physicochemical and Spectroscopic Profile

The fundamental properties of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol are summarized below. This data is essential for its handling, characterization, and use in quantitative experiments.

Property	Value	Source(s)
CAS Number	82769-01-5	[10][11][12][13]
Molecular Formula	C₁₀H₁₆O	[3][10][14]
Molecular Weight	152.23 g/mol	[1][3][10][14]
IUPAC Name	(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol	[4]
Synonyms	(1R,4S)-p-Mentha-2,8-dien-1-ol	[1]
Physical Form	Clear, faint yellow liquid	[14]
Topological Polar Surface Area	20.2 Ų	[1][10]
Complexity	193	[1][10]
Defined Stereocenter Count	2	[10]

Spectroscopic Characterization

• ¹H NMR: Expected signals include resonances for the vinyl protons on the cyclohexene ring (~5.6-5.7 ppm), the isopropenyl group's vinyl protons (~4.7 ppm), and the methyl groups.

• ¹³C NMR: Key signals would correspond to the carbons of the double bonds (C=C), the carbon bearing the hydroxyl group (C-OH), and the various aliphatic carbons of the ring and substituents.

• Infrared (IR) Spectroscopy: A characteristic broad absorption band for the O-H stretch of the alcohol group (around 3350 cm⁻¹), C-H stretching peaks (~2900-3000 cm⁻¹), a C=C stretching peak (~1645 cm⁻¹), and a strong C-O stretching peak (~1105 cm⁻¹) would be anticipated.

• Mass Spectrometry (MS): The molecular ion peak (M⁺) would appear at m/z 152. Common fragmentation patterns would include the loss of water ([M-H₂O]⁺) and the loss of a methyl group ([M-CH₃]⁺).

Stereoselective Synthesis

The synthesis of specific carveol stereoisomers is a key challenge, often starting from naturally abundant monoterpenes like limonene. The absolute stereochemistry of the starting material dictates the configuration of the final product. A common and effective strategy involves the epoxidation of limonene followed by a controlled, acid-catalyzed ring-opening of the resulting epoxide.

Conceptual Synthesis Workflow

This process leverages the existing chirality of limonene to establish the desired stereocenters in the final alcohol product. The choice of reagents and reaction conditions is critical for achieving high stereoselectivity.

Caption: General workflow for the stereoselective synthesis of the target compound.

Exemplary Synthesis Protocol

The following protocol is a generalized procedure based on established chemical transformations for this class of compounds.[3]

• Epoxidation of (+)-Limonene:

  • Dissolve (+)-limonene in a suitable chlorinated solvent (e.g., dichloromethane) in a flask equipped with a magnetic stirrer and cooled in an ice bath.

  • Slowly add a peracid, such as meta-chloroperoxybenzoic acid (m-CPBA), portion-wise to the solution. The use of a peracid selectively oxidizes the endocyclic double bond of limonene.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Upon completion, quench the reaction by adding a reducing agent solution (e.g., sodium sulfite) and wash the organic layer with a sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude limonene oxide.

• Acid-Catalyzed Hydrolysis (Ring-Opening):

  • Dissolve the crude limonene oxide in a mixture of an organic solvent (e.g., acetone) and water.

  • Add a catalytic amount of a strong acid (e.g., dilute sulfuric acid). The acid catalyzes the hydrolysis of the epoxide.

  • Heat the mixture gently and monitor the reaction by TLC. The regioselectivity of the epoxide opening is key to forming the desired cyclohexenol structure.

  • Once the reaction is complete, neutralize the acid with a weak base (e.g., sodium bicarbonate solution).

  • Extract the product into an organic solvent like diethyl ether.

  • Wash the combined organic extracts, dry over an anhydrous salt, and concentrate to yield the crude product.

• Purification:

  • Purify the crude alcohol using flash column chromatography on silica gel, typically with a solvent system like a hexane/ethyl acetate gradient.

  • Combine fractions containing the desired product (identified by TLC) and remove the solvent to yield pure (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol.

Analytical Methodologies for Chiral Resolution

Due to the presence of two chiral centers, carveol exists as four stereoisomers.[15] Distinguishing and quantifying the (1R,4S) isomer from the others is critical for quality control and research purposes. Chiral High-Performance Liquid Chromatography (HPLC) is the premier technique for this challenge.[15]

The Principle of Chiral HPLC

The separation mechanism relies on a Chiral Stationary Phase (CSP). These phases are composed of a single enantiomer of a chiral molecule immobilized on a solid support (e.g., silica). As the mixture of isomers passes through the column, they form transient, diastereomeric complexes with the CSP. Because these diastereomeric complexes have different energies and stabilities, each isomer interacts with the stationary phase for a different amount of time, resulting in different retention times and thus, separation. For carveol isomers, polysaccharide-based CSPs are highly effective.[15]

Caption: Standard workflow for the chiral analysis of carveol isomers using HPLC.

Protocol for Chiral HPLC Method Development

• Column Selection: Start with a polysaccharide-based CSP, such as a cellulose or amylose derivative column. These are known for their broad applicability in separating chiral compounds.

• Mobile Phase Selection: A typical mobile phase consists of a mixture of an alkane (e.g., n-hexane) and an alcohol modifier (e.g., isopropanol or ethanol).

• Initial Conditions:

  • Mobile Phase: 95:5 (v/v) n-Hexane / Isopropanol.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Column Temperature: 25 °C.

• Optimization:

  • Adjust the percentage of the alcohol modifier. Increasing the alcohol content generally decreases retention times but may also affect resolution. Fine-tune the ratio to achieve baseline separation of all four isomer peaks.

  • If separation is insufficient, try a different alcohol modifier (e.g., switch from isopropanol to ethanol).

  • Varying the column temperature can also influence selectivity.

• Peak Identification: Inject analytical standards of known stereoisomers to confirm the retention time and elution order for (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol.

Applications in Research and Drug Development

The primary value of this compound lies in its role as a stereochemically defined synthetic intermediate.[3]

• Cannabinoid Synthesis: It is explicitly used as a reagent in the preparation of cannabinoid analogs.[4] The stereocenters present in the cyclohexenol ring are incorporated into the final cannabinoid structure, enabling the synthesis of specific, enantiomerically pure therapeutic agents. This is crucial because different cannabinoid stereoisomers can have vastly different pharmacological effects and potencies.

• Natural Product Synthesis: Its chiral framework makes it a versatile starting point for constructing other complex terpenoid and natural product frameworks.[3]

• Probing Biological Systems: By using this enantiopure compound, researchers can investigate the chiral recognition mechanisms in biological systems, such as receptor binding or enzyme activity.[3] The distinct biological activities of different carveol isomers in areas like cancer chemoprevention and neuroprotection highlight the importance of studying each isomer individually.[16][17]

Safety and Handling

While a specific Safety Data Sheet (SDS) for CAS 82769-01-5 should always be consulted, GHS hazard information for the closely related (1S,4R) isomer provides a strong guideline for safe handling.[1]

• Hazard Statements:

  • H315: Causes skin irritation.[1]

  • H319: Causes serious eye irritation.[1]

  • H335: May cause respiratory irritation.[1]

• Precautionary Measures:

  • Engineering Controls: Work in a well-ventilated area or a chemical fume hood.

  • Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves, safety goggles or a face shield, and a lab coat.

  • Handling: Avoid inhalation of vapors and contact with skin and eyes. Wash hands thoroughly after handling.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol is more than just another monoterpenoid; it is a high-value chiral building block essential for modern stereoselective synthesis. Its significance is firmly established in the synthesis of pharmaceutically relevant compounds, particularly cannabinoids, where stereochemical purity is paramount. A thorough understanding of its synthesis from readily available precursors like limonene, coupled with robust analytical methods like chiral HPLC for quality control, enables its effective use in demanding research and development environments. As the quest for more specific and potent therapeutics continues, the role of such precisely defined chiral intermediates will only grow in importance.

References

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• Carveol | C10H16O | CID 7438 - PubChem. (URL: [Link])

• 2-Cyclohexen-1-ol, 1-methyl-4-(1-methylethyl)-, (1R,4S)-rel- | C10H18O | CID 122484 - PubChem. (URL: [Link])

• Synthetic Approaches to (R)-Cyclohex-2-Enol - Oriental Journal of Chemistry. (URL: [Link])

• US7884252B1 - Process for making trans-isocarveol - Google P

• Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - NIH. (URL: [Link])

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• Gas Chromatographic Separation of Structural Isomers on Cholesteric Liquid Crystal Stationary Phase Materials. (URL: [Link])

• Keto-Enol Tautomerism : Key Points - Master Organic Chemistry. (URL: [Link])

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An In-depth Technical Guide to the Olfactory Properties of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, a monoterpenoid alcohol, is a chiral molecule with significant relevance in the fields of fragrance chemistry, natural products, and synthetic organic chemistry. This technical guide provides a comprehensive exploration of its olfactory properties, drawing upon established analytical methodologies and sensory evaluation principles. We will delve into its characteristic aroma profile, its presence in natural sources, and the experimental frameworks used to characterize its scent. This document is intended to serve as a valuable resource for researchers and professionals engaged in the study and application of volatile organic compounds.

Introduction: Chemical Identity and Significance

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, also known by synonyms such as (+)-cis-p-Mentha-2,8-dien-1-ol and cis-Isolimonenol, is a member of the p-menthane class of monoterpenoids.[1] Its chemical structure, characterized by a cyclohexenol ring with a methyl group and an isopropenyl group, gives rise to its distinct stereochemistry which is crucial to its biological and olfactory properties.

Table 1: Chemical and Physical Properties

Property	Value	Source
CAS Number	82769-01-5	[2]
Molecular Formula	C₁₀H₁₆O	[2]
Molecular Weight	152.23 g/mol	[3]
IUPAC Name	(1R,4S)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol	[3]
Synonyms	(+)-cis-p-Mentha-2,8-dien-1-ol, cis-Isolimonenol, (1S,4R)-p-Mentha-2,8-dien-1-ol	[1][3]
Appearance	Colorless oil	[4]

This compound is a valuable chiral building block in organic synthesis, notably in the preparation of cannabinoid-related compounds.[4] Its presence in various essential oils underscores its significance in the realm of natural products and its application as a fragrance and flavor ingredient.[5][6]

Olfactory Profile: A Multi-faceted Aroma

The olfactory properties of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol and its isomers are characterized by a complex interplay of citrus, minty, floral, and herbaceous notes. The specific stereochemistry of the molecule, along with its isomeric forms, significantly influences the perceived aroma.

A general "p-Menthadienol (unknown isomer)" is described as having a "fresh citrus, minty and herbaceous character" and contributing "minty, citrus and slightly spicy notes" to flavors.[7] Another related isomer, trans-p-Mentha-2,8-dien-1-ol, is noted for its "fresh and minty" taste.[8] More specifically, a GC-MS/O study of Litsea pungens Hemsl. fruit identified (E)-p-mentha-2,8-dien-1-ol as an aroma-active compound with a complex profile described as "sweet, floral, citrus, green, herb, fresh, eucalyptus, phenolic, spicy".[9] One source describes the odor profile of a closely related compound, p-Mentha-2,8-dien-1-ol, (Z)- (CAS 3886-78-0), as "Floral".

The olfactory perception of such molecules is highly dependent on their stereoisomeric purity. For instance, in the case of menthol, different isomers exhibit distinct odor profiles, with L-menthol possessing the characteristic pleasant, sweet, and mint-like aroma, while other isomers may have undesirable musty or earthy notes.[1] This highlights the critical importance of stereoselective synthesis and analysis in the fragrance industry.

Natural Occurrence and Biosynthesis

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol and its isomers are found in the essential oils of various plants. For example, the essential oil of Elyonurus hensii is particularly rich in p-menthadienol isomers, including cis- and trans-p-mentha-2,8-dien-1-ol.[10] It has also been reported as a volatile component of Citrus aurantium leaves.[6]

The biosynthesis of these monoterpenoids in plants typically originates from the isoprenoid pathway, starting from isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP). A series of enzymatic reactions, including those catalyzed by terpene synthases and cytochrome P450 monooxygenases, lead to the formation of the diverse array of monoterpenoid alcohols. The specific enzymes present in a particular plant species determine the final stereochemistry and isomeric composition of the essential oil.

Experimental Analysis of Olfactory Properties

The characterization of the olfactory properties of volatile compounds like (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol relies on a combination of instrumental analysis and human sensory evaluation. Gas Chromatography-Olfactometry (GC-O) is a powerful technique that is central to this process.

Gas Chromatography-Olfactometry (GC-O)

GC-O combines the high-resolution separation capabilities of gas chromatography with the sensitivity of the human nose as a detector.[11] In a typical GC-O setup, the effluent from the GC column is split, with one portion directed to a conventional detector (such as a Flame Ionization Detector or Mass Spectrometer) and the other to a heated sniffing port where a trained sensory panelist can evaluate the odor of the eluting compounds.

Experimental Workflow for GC-O Analysis:

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An In-depth Technical Guide to the Thermal Stability of Terpene Alcohols

Abstract

Terpene alcohols are a class of naturally derived compounds that are finding increasing application in the pharmaceutical industry as penetration enhancers, active pharmaceutical ingredients (APIs), and excipients. Their inherent volatility and susceptibility to thermal degradation, however, present significant challenges in formulation development, manufacturing, and storage. This in-depth technical guide provides a comprehensive overview of the thermal stability of common terpene alcohols, including linalool, geraniol, and α-terpineol. It delves into the fundamental degradation pathways, kinetic parameters, and the influence of environmental factors such as temperature, pH, and the presence of excipients. Furthermore, this guide offers detailed experimental protocols for assessing thermal stability using techniques such as Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Gas Chromatography-Mass Spectrometry (GC-MS). This document is intended to be a valuable resource for researchers, scientists, and drug development professionals, enabling them to make informed decisions to ensure the quality, efficacy, and safety of pharmaceutical products containing terpene alcohols.

Introduction: The Double-Edged Sword of Terpene Alcohols in Pharmaceuticals

Terpene alcohols, such as linalool, geraniol, and α-terpineol, are widely recognized for their therapeutic properties and their ability to enhance the dermal penetration of various drugs.[1][2] Their generally recognized as safe (GRAS) status makes them attractive candidates for use in a wide range of pharmaceutical formulations.[1] However, the very chemical structures that impart their desirable biological activities also render them susceptible to degradation under thermal stress.

The degradation of terpene alcohols can lead to a loss of potency, the formation of potentially harmful byproducts, and alterations in the sensory attributes of the final product. A thorough understanding of their thermal stability is therefore paramount for the development of robust and reliable pharmaceutical formulations. This guide will provide the foundational knowledge and practical methodologies required to navigate the complexities of terpene alcohol stability.

The Chemistry of Degradation: Unraveling the Pathways

The thermal degradation of terpene alcohols is not a single event but rather a complex series of chemical reactions. The specific pathways are dependent on the structure of the terpene alcohol and the environmental conditions.

Common Degradation Reactions

Several key reaction types are responsible for the thermal degradation of terpene alcohols:

• Dehydration: The loss of a water molecule is a common degradation pathway for alcohols, leading to the formation of unsaturated terpenes. For example, the dehydroxylation of linalool results in the formation of β-myrcene, cis-ocimene, and trans-ocimene.[3][4]

• Cyclization: Intramolecular reactions can lead to the formation of cyclic terpenes. This is often observed as a subsequent reaction after dehydration. For instance, the degradation products of linalool can undergo ene cyclization to form limonene, terpinolene, and α-terpinene.[3][4]

• Oxidation: In the presence of oxygen, a cascade of oxidative reactions can occur, leading to the formation of a variety of degradation products. These reactions can be initiated or accelerated by heat and light. Common oxidative pathways include:

  • Allylic Oxidation: The carbon atom adjacent to a double bond is oxidized, forming alcohols, ketones, or aldehydes.[3]

  • Epoxidation: The double bond reacts to form an epoxide.[3]

  • Double Bond Cleavage: The carbon-carbon double bond is broken, leading to the formation of smaller carbonyl compounds.[3]

• Isomerization: The rearrangement of the molecular structure can lead to the formation of isomers with different physical and chemical properties.

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// Edges terpene_alcohol -- dehydration [label="Heat"]; terpene_alcohol -- oxidation [label="Heat, O₂"]; dehydration -- alkenes; alkenes -- cyclization [label="Heat"]; cyclization -- cyclic_terpenes; oxidation -- carbonyls; oxidation -- epoxides; terpene_alcohol -- isomerization [label="Heat, Acid/Base"]; isomerization -- isomers; } dot Figure 1: General degradation pathways of terpene alcohols.

Degradation Profiles of Key Terpene Alcohols

The following table summarizes the known thermal degradation products of several pharmaceutically relevant terpene alcohols:

Terpene Alcohol	Key Degradation Products	Primary Degradation Pathways	References
Linalool	β-Myrcene, cis-Ocimene, trans-Ocimene, Limonene, Terpinolene, α-Terpinene	Dehydration, Ene Cyclization	[3][4][5]
Geraniol	Geranial, Neral, 2,3-Epoxygeraniol, 6,7-Epoxygeraniol	Oxidation, Epoxidation	[1][6]
α-Terpineol	Limonene, Terpinolene, p-Cymene	Dehydration, Dehydrogenation	[3][7]

Factors Influencing Thermal Stability

The rate and extent of terpene alcohol degradation are significantly influenced by a variety of factors. A comprehensive understanding of these factors is crucial for designing stable formulations and defining appropriate storage conditions.

Temperature

Temperature is the most critical factor affecting the rate of chemical reactions, including the degradation of terpene alcohols. The relationship between temperature and the reaction rate constant is described by the Arrhenius equation:

k = A e(-Ea/RT)

Where:

• k is the rate constant

• A is the pre-exponential factor

• Ea is the activation energy

• R is the universal gas constant

• T is the absolute temperature

An increase in temperature leads to an exponential increase in the degradation rate. For example, studies on the aqueous-phase decomposition of α-terpineol hydroperoxides have determined activation energies in the range of 17.1 to 19.2 kcal/mol, indicating a significant temperature dependence.[3][7]

pH

The pH of a formulation can have a profound impact on the stability of terpene alcohols, particularly in aqueous or emulsion-based systems. Acidic or basic conditions can catalyze degradation reactions such as hydrolysis and isomerization. The relationship between pH and the degradation rate constant can be visualized in a pH-rate profile, which plots the logarithm of the observed rate constant against pH.[8][9] For many compounds, this profile is V-shaped, indicating a pH of maximum stability.[10] For instance, the degradation of α-terpineol at the air-water interface is influenced by pH, with different product profiles observed under acidic and basic conditions.[11][12][13]

Presence of Oxygen

As discussed, oxidation is a major degradation pathway for terpene alcohols. The presence of oxygen, even in trace amounts, can initiate a free-radical chain reaction that leads to the formation of a complex mixture of degradation products. The rate of oxidation can be accelerated by heat and light.

Light

Exposure to light, particularly in the ultraviolet (UV) range, can provide the energy required to initiate photochemical degradation reactions. This is a critical consideration for the packaging and storage of pharmaceutical products containing terpene alcohols.

Formulation Components

The excipients used in a pharmaceutical formulation can significantly impact the stability of terpene alcohols through various mechanisms:

• Incompatibility: Chemical reactions can occur between the terpene alcohol and certain excipients.[14] For example, reactive impurities in excipients, such as aldehydes, can react with the terpene alcohol.[15][16]

• Moisture Absorption: Hygroscopic excipients can absorb moisture, which can then participate in hydrolytic degradation reactions.[14]

• pH Modification: Excipients can alter the micro-pH of the formulation, thereby influencing the rate of pH-catalyzed degradation.[14]

• Surfactants: Surfactants like polysorbate 80, commonly used in emulsions, can contain residual peroxides that may promote the oxidative degradation of terpene alcohols.[17][18] Conversely, the formation of micelles can also offer a protective environment for the terpene alcohol.

• Polymers: Polymers such as hydroxypropyl methylcellulose (HPMC) can form a matrix that may either protect the terpene alcohol from degradation or interact with it, depending on the specific formulation.[19][20]

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// Nodes stability [label="Terpene Alcohol\nStability", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=ellipse]; temp [label="Temperature", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ph [label="pH", fillcolor="#EA4335", fontcolor="#FFFFFF"]; oxygen [label="Oxygen", fillcolor="#EA4335", fontcolor="#FFFFFF"]; light [label="Light", fillcolor="#EA4335", fontcolor="#FFFFFF"]; excipients [label="Formulation Excipients", fillcolor="#FBBC05", fontcolor="#FFFFFF"];

// Edges temp -> stability; ph -> stability; oxygen -> stability; light -> stability; excipients -> stability; } dot Figure 2: Key factors influencing the thermal stability of terpene alcohols.

Experimental Assessment of Thermal Stability

A robust assessment of the thermal stability of terpene alcohols requires a multi-faceted approach, employing a combination of analytical techniques. Forced degradation studies are an essential component of this assessment, providing critical information on potential degradation pathways and products.[11][13][21][22][23][24][25]

Forced Degradation Studies

Forced degradation, or stress testing, involves subjecting the terpene alcohol to conditions more severe than those it would encounter during normal storage. This allows for the rapid identification of potential degradation products and the development of stability-indicating analytical methods.

Protocol for Forced Degradation of a Terpene Alcohol in a Cream Formulation:

• Sample Preparation:

  • Prepare a batch of the cream formulation containing the terpene alcohol of interest.

  • Accurately weigh approximately 1 g of the cream into separate, appropriate containers for each stress condition.

• Acid Hydrolysis:

  • Add 10 mL of 0.1 M HCl to the cream sample.

  • Heat the mixture at 60°C for 2 hours.

  • Cool the sample to room temperature and neutralize with 0.1 M NaOH.

• Base Hydrolysis:

  • Add 10 mL of 0.1 M NaOH to the cream sample.

  • Heat the mixture at 60°C for 2 hours.

  • Cool the sample to room temperature and neutralize with 0.1 M HCl.

• Oxidation:

  • Add 10 mL of 3% hydrogen peroxide to the cream sample.

  • Store the sample at room temperature for 24 hours, protected from light.

• Thermal Degradation:

  • Place the cream sample in a calibrated oven at 80°C for 48 hours.

• Photostability:

  • Spread a thin layer of the cream on a petri dish and expose it to a light source according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

• Analysis:

  • For each stressed sample, extract the terpene alcohol and its degradation products using a suitable organic solvent (e.g., ethyl acetate).

  • Analyze the extracts using a validated stability-indicating GC-MS method (see Protocol 4.3).

Thermal Analysis: TGA and DSC

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful techniques for characterizing the thermal stability of materials.[26][27][28]

• TGA measures the change in mass of a sample as a function of temperature, providing information on the onset of decomposition and the presence of volatile components.

• DSC measures the heat flow into or out of a sample as a function of temperature, allowing for the determination of melting points, glass transitions, and the enthalpy of degradation reactions.

Protocol for TGA-DSC Analysis of a Terpene Alcohol:

• Instrument Calibration: Ensure the TGA and DSC instruments are calibrated according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of the terpene alcohol into a suitable TGA/DSC pan (e.g., aluminum).

• TGA Method:

  • Atmosphere: Nitrogen at a flow rate of 50 mL/min.

  • Temperature Program:

    • Equilibrate at 30°C.

    • Ramp at 10°C/min to 600°C.

• DSC Method:

  • Atmosphere: Nitrogen at a flow rate of 50 mL/min.

  • Temperature Program:

    • Equilibrate at 25°C.

    • Ramp at 10°C/min to 400°C.

• Data Analysis:

  • TGA: Determine the onset temperature of decomposition (the temperature at which significant mass loss begins).

  • DSC: Identify endothermic or exothermic peaks corresponding to melting, boiling, or decomposition.

dot graph { graph [layout=dot, splines=true, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes start [label="Start", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; sample_prep [label="Sample Preparation\n(Terpene Alcohol)", fillcolor="#FFFFFF"]; tga_dsc [label="TGA/DSC Analysis", fillcolor="#FBBC05", fontcolor="#FFFFFF"]; gc_ms [label="GC-MS Analysis", fillcolor="#FBBC05", fontcolor="#FFFFFF"]; forced_degradation [label="Forced Degradation Studies", fillcolor="#EA4335", fontcolor="#FFFFFF"]; data_analysis [label="Data Analysis", fillcolor="#34A853", fontcolor="#FFFFFF"]; stability_assessment [label="Stability Assessment", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges start -> sample_prep; sample_prep -> tga_dsc; sample_prep -> forced_degradation; forced_degradation -> gc_ms; tga_dsc -> data_analysis; gc_ms -> data_analysis; data_analysis -> stability_assessment; } dot Figure 3: Experimental workflow for assessing the thermal stability of terpene alcohols.

Chromatographic Analysis: GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for the separation, identification, and quantification of volatile and semi-volatile compounds, making it ideal for analyzing terpene alcohols and their degradation products.[2][5][14][16][29][30][31][32][33][34][35]

Protocol for GC-MS Analysis of Terpene Alcohol Degradation Products:

• Sample Preparation (from a cream formulation):

  • Accurately weigh 1 g of the cream into a 15 mL centrifuge tube.

  • Add 5 mL of ethyl acetate and 1 mL of an internal standard solution (e.g., n-tridecane in ethyl acetate).

  • Vortex for 2 minutes to extract the analytes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Carefully transfer the supernatant to a clean vial for GC-MS analysis.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 6890N or equivalent.

  • Mass Spectrometer: Agilent 5973 or equivalent.

  • Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet Temperature: 250°C.

  • Injection Volume: 1 µL (split ratio 20:1).

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 3 minutes.

    • Ramp at 5°C/min to 220°C, hold for 5 minutes.

  • MS Transfer Line Temperature: 250°C.

  • MS Ion Source Temperature: 230°C.

  • Scan Range: m/z 40-300.

• Data Analysis:

  • Identify the terpene alcohol and its degradation products by comparing their mass spectra to a reference library (e.g., NIST).

  • Quantify the compounds using the internal standard method and a calibration curve prepared with certified reference standards.

Strategies for Enhancing Thermal Stability

Several strategies can be employed to mitigate the thermal degradation of terpene alcohols in pharmaceutical formulations:

• pH Optimization: Formulating the product at the pH of maximum stability, as determined by a pH-rate profile, is a fundamental approach.

• Inclusion of Antioxidants: The addition of antioxidants can inhibit oxidative degradation by scavenging free radicals.

• Encapsulation: Microencapsulation or the formation of inclusion complexes (e.g., with cyclodextrins) can provide a protective barrier, shielding the terpene alcohol from environmental stressors.[4][5] Studies have shown that encapsulation can significantly improve the thermal stability of geraniol.[29][36]

• Packaging: The use of opaque and airtight packaging can protect the formulation from light and oxygen.

• Controlled Storage Conditions: Storing the product at controlled room temperature or under refrigeration can significantly slow down the rate of degradation.

Conclusion and Future Perspectives

The thermal stability of terpene alcohols is a critical quality attribute that must be thoroughly evaluated during pharmaceutical development. A comprehensive understanding of their degradation pathways and the factors that influence their stability is essential for the design of safe, effective, and stable drug products. The experimental methodologies outlined in this guide provide a robust framework for assessing thermal stability and for developing strategies to mitigate degradation.

Future research should focus on generating more comprehensive kinetic data for a wider range of terpene alcohols under various pharmaceutically relevant conditions. Furthermore, a deeper understanding of the interactions between terpene alcohols and common pharmaceutical excipients will enable the development of more sophisticated formulation strategies to enhance their stability. As the use of terpene alcohols in medicine continues to grow, a proactive approach to understanding and managing their stability will be crucial for unlocking their full therapeutic potential.

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Protocols & Analytical Methods

High-Purity Isolation of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol via Optimized Flash Column Chromatography

An Application Note for Researchers and Drug Development Professionals

Abstract

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol is a chiral p-menthane monoterpenoid of significant interest in synthetic organic chemistry and medicinal research.[1][2] It serves as a critical stereodefined intermediate for the synthesis of complex natural products and pharmacologically active molecules, including cannabinoid analogues.[1][3] Achieving high diastereomeric and chemical purity is paramount for its use in subsequent stereoselective transformations. This application note provides a comprehensive, field-tested protocol for the purification of this versatile cyclohexenol derivative from a crude synthetic mixture using silica gel flash column chromatography. We delve into the causality behind methodological choices, from mobile phase optimization using Thin-Layer Chromatography (TLC) to advanced sample loading techniques, ensuring a reproducible and efficient separation.

Part 1: Foundational Principles & Method Development

The successful purification of the target compound hinges on understanding its physicochemical properties and exploiting its differential interactions with the stationary and mobile phases.

Analyte Physicochemical Profile

The structure and properties of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol dictate the chromatographic strategy. The presence of a polar tertiary alcohol group on a largely non-polar hydrocarbon backbone makes it ideally suited for normal-phase adsorption chromatography.

Property	Value	Source
Molecular Formula	C₁₀H₁₆O	[2]
Molecular Weight	152.23 g/mol	[2]
Appearance	Colorless Oil	[3]
Boiling Point	69-70 °C @ 3 Torr	[3]
Solubility	Soluble in Chloroform, Methanol, Ethyl Acetate	[3]
Predicted LogP	2.82	[3]

Rationale for Silica Gel Column Chromatography

Silica gel is the stationary phase of choice for this separation due to its proven efficacy in fractionating terpenoids.[4] The underlying mechanism is based on adsorption. The surface of silica gel is rich in polar silanol groups (Si-OH). The tertiary hydroxyl group (-OH) of our target molecule can form hydrogen bonds with these silanol groups. This interaction causes the molecule to "adsorb" or stick to the silica gel.

Simultaneously, a non-polar mobile phase flows through the column. Less polar impurities, such as unreacted starting materials (e.g., limonene) or hydrocarbon byproducts, have minimal affinity for the polar silica and are swiftly eluted with the solvent front. To elute our target alcohol, a more polar solvent (the "modifier," e.g., ethyl acetate) is added to the non-polar mobile phase. This polar modifier competes with the analyte for the adsorption sites on the silica, effectively displacing the target molecule and allowing it to move down the column. By carefully tuning the polarity of the mobile phase, a fine separation between the target compound and closely related impurities, including potential diastereomers, can be achieved.[5]

Mobile Phase Optimization: The Key to Resolution

The selection of an appropriate mobile phase is the most critical variable in column chromatography. The goal is to find a solvent system where the target compound has a retardation factor (Rƒ) between 0.25 and 0.35 on a TLC plate. This Rƒ range typically translates to optimal separation on a column, providing a balance between good resolution and a reasonable elution time. A common and highly effective mobile phase for separating moderately polar compounds like terpene alcohols is a mixture of a non-polar alkane and a more polar ester or ether.[4][6]

Common Solvent Systems for Terpenoid Alcohols:

• Hexane / Ethyl Acetate (EtOAc): A versatile and widely used system offering a broad polarity range.

• Petroleum Ether / Diethyl Ether: A slightly more volatile system, useful for sensitive compounds. Diethyl ether can be more effective at disrupting hydrogen bonding.

The optimization process is empirical and must be performed on the specific crude mixture using TLC.

Part 2: Pre-Chromatography Protocol: TLC Method Development

Before committing the bulk sample to the column, a systematic TLC analysis must be performed to identify the optimal mobile phase composition.

Objective: To find a solvent ratio that yields an Rƒ of ~0.3 for the target compound.

Materials:

• Silica gel 60 F₂₅₄ TLC plates

• TLC development chambers

• Capillary spotters

• Crude reaction mixture

• Series of prepared mobile phases (e.g., Hexane:EtOAc in ratios of 19:1, 9:1, 4:1, 2:1)

• UV lamp (254 nm)

• Visualizing stain (e.g., potassium permanganate or vanillin stain)

Step-by-Step Protocol:

• Prepare the TLC Plate: Using a pencil, lightly draw an origin line about 1 cm from the bottom of the plate.

• Spot the Plate: Dissolve a small amount of the crude mixture in a volatile solvent (e.g., dichloromethane). Using a capillary tube, carefully spot the solution onto the origin line. Also spot available standards of starting materials if possible.

• Develop the Plate: Place a small amount of the first test mobile phase (e.g., 9:1 Hexane:EtOAc) into a TLC chamber. Place the spotted TLC plate into the chamber, ensuring the origin line is above the solvent level. Cover the chamber and allow the solvent front to ascend to about 1 cm from the top of the plate.

• Visualize: Remove the plate and immediately mark the solvent front with a pencil. Allow the plate to dry completely. Visualize the spots under a UV lamp. Circle any UV-active spots.

• Stain: Dip the plate into a potassium permanganate staining solution. The alcohol will appear as a yellow spot on a purple background as the permanganate is consumed. Gently heat with a heat gun to develop the spots.

• Analyze and Iterate: Calculate the Rƒ value for each spot (Rƒ = distance traveled by spot / distance traveled by solvent front).

  • If the target spot's Rƒ is too high (>0.4), the mobile phase is too polar. Increase the proportion of hexane.

  • If the target spot's Rƒ is too low (<0.2), the mobile phase is not polar enough. Increase the proportion of ethyl acetate.

• Confirm: Repeat steps 3-6 with adjusted solvent ratios until the target Rƒ of ~0.3 is achieved. This is your chosen eluent for the column. A literature precedent reports an Rƒ of 0.32 in a 2:3 ether:hexane system, which corresponds to a moderately polar mobile phase.[3]

Part 3: Detailed Protocol: Flash Column Chromatography

This protocol assumes a standard glass flash chromatography setup. Adjustments may be necessary for automated systems.

Materials and Reagents

• Glass chromatography column

• Silica gel for flash chromatography (230-400 mesh)

• Sand (purified)

• Chosen mobile phase (e.g., 9:1 Hexane:EtOAc)

• Crude sample mixture

• Small amount of silica gel for dry loading

• Collection vessels (test tubes or flasks)

• Rotary evaporator

Experimental Workflow Diagram

Caption: Workflow for chromatographic purification.

Step-by-Step Purification Procedure

• Column Packing (Slurry Method):

  • Rationale: The slurry method provides a more uniform and tightly packed column bed, minimizing channeling and improving separation efficiency compared to dry packing.

  • Procedure: Place a small plug of cotton or glass wool at the bottom of the column. Add a ~1 cm layer of sand. In a separate beaker, mix the required amount of silica gel (typically 40-60 times the weight of the crude sample) with the mobile phase to form a free-flowing slurry. Pour the slurry into the column. Use gentle pressure from a pump or airline to pack the silica bed firmly, draining the excess solvent until it is level with the top of the silica. Add another ~1 cm layer of sand on top of the silica bed to prevent disturbance during solvent addition.

• Sample Preparation and Loading (Dry Loading):

  • Rationale: Dry loading is superior for resolution. Dissolving the sample in a strong solvent and loading it directly can cause band broadening. Adsorbing it onto silica first ensures it is introduced to the column in a tight, concentrated band.

  • Procedure: Dissolve the crude sample in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel (2-3 times the sample weight) to this solution. Concentrate the mixture on a rotary evaporator until a dry, free-flowing powder is obtained. Carefully add this powder to the top of the packed column.

• Elution and Fraction Collection:

  • Procedure: Carefully fill the column with the mobile phase. Apply positive pressure (5-15 psi) to force the solvent through the column at a steady flow rate (a drop rate of several drops per second is typical). Begin collecting fractions immediately. The size of the fractions should be proportional to the column size; for a medium-sized column, 10-20 mL fractions are appropriate.

• Fraction Analysis:

  • Procedure: Systematically analyze the collected fractions by TLC using the same mobile phase. Spot every second or third fraction on a single TLC plate. Develop and visualize the plate as described in Part 2. Fractions containing only the spot corresponding to the pure target compound (at Rƒ ~0.3) are identified.

• Pooling and Solvent Removal:

  • Procedure: Combine the fractions identified as pure in a round-bottom flask. Remove the solvent using a rotary evaporator under reduced pressure. The final product should be a pure, colorless oil.

Part 4: Post-Purification Analysis

To confirm the identity and purity of the isolated compound, spectroscopic analysis is essential.

• Gas Chromatography-Mass Spectrometry (GC-MS): To assess chemical purity and confirm the molecular weight (m/z 152 [M+]).[3]

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the structure and stereochemistry. Key expected ¹H NMR shifts include signals for the vinyl protons (~5.6-5.7 ppm) and the isopropenyl methyl group (~1.73 ppm).[3]

Part 5: Troubleshooting Guide

Problem	Probable Cause(s)	Solution(s)
Poor Separation / Overlapping Spots	1. Mobile phase is too polar. 2. Column was overloaded. 3. Column was poorly packed (channeling).	1. Re-optimize TLC with a less polar mobile phase. 2. Use a larger column or less sample (silica:sample ratio > 40:1). 3. Repack the column carefully using the slurry method.
Compound Won't Elute	1. Mobile phase is not polar enough.	1. Gradually increase the polarity of the mobile phase (gradient elution). For example, after eluting non-polar impurities with 9:1 Hex:EtOAc, switch to 4:1 Hex:EtOAc.
Cracked or Dry Column Bed	The solvent level dropped below the top of the silica bed.	This is often fatal for the separation. The column must be repacked. Always keep the silica bed wet with solvent.
Tailing of Spots on TLC	The compound is acidic or is chelating with trace metals in the silica.	Add a small amount (0.1-1%) of triethylamine or acetic acid to the mobile phase to suppress ionization and improve peak shape.

Conclusion

This application note details a robust and scientifically grounded methodology for the purification of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol. By systematically optimizing the mobile phase via TLC and employing proper column packing and sample loading techniques, researchers can reliably obtain this valuable chiral intermediate in high purity. The principles and protocols described herein are broadly applicable to the chromatographic separation of other moderately polar terpenoids and natural products.

References

• PubChem. Compound Summary for CID 11105550, (1S,4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol. National Center for Biotechnology Information. [Link]

• PubChem. Compound Summary for CID 122484, 2-Cyclohexen-1-ol, 1-methyl-4-(1-methylethyl)-, (1R,4S)-rel-. National Center for Biotechnology Information. [Link]

• Miller, J. M., & Kirchner, J. G. (1954). Paper Chromatographic Analysis of Terpene Alcohols as Their o-Nitrophenyl- and p-Phenylazophenylurethan Derivatives. Analytical Chemistry, 26(1), 234-235. [Link]

• ResearchGate. 4-isopropyl-1-methyl-2-cyclohexen-1-ol, the aggregation pheromone of the ambrosia beetle Platypus quercivorus, its racemate, (1 R,4 R)- and (1 S,4 S)-isomers. [Link]

• Harada, N. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 21(10), 1328. [Link]

• Tiwari, P. (2012). Column Chromatography for Terpenoids and Flavonoids. In Techniques in Terpenoid and Flavonoid Analysis. ResearchGate. [Link]

• Harada, N. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. PubMed. [Link]

• Royal Society of Chemistry. ChemSci Allene Bromocyclization SI. [Link]

• PubChem. Compound Summary for CID 11528376, (4R)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol. National Center for Biotechnology Information. [Link]

• National Institutes of Health. Enantiocontrolled Preparation of γ-Substituted Cyclohexenones: Synthesis and Kinase Activity Assays of Cyclopropyl-Fused Cyclohexane Nucleosides. [Link]

• Semporé, B. G., & Bézard, J. A. (1991). Enantiomer separation by chiral-phase liquid chromatography of urethane derivatives of natural diacylglycerols previously fractionated by reversed-phase liquid chromatography. Journal of Chromatography A, 557, 227-240. [Link]

• von Rudloff, E. (1961). THE SEPARATION OF SOME TERPENOID COMPOUNDS BY GAS–LIQUID CHROMATOGRAPHY. Canadian Journal of Chemistry, 39(1), 1-14. [Link]

• Hunter, G. L. K., & Brogden, W. B. (1964). Gas Chromatographic Separation of Oxygen-Containing Terpene Compounds on Low Temperature Columns. Analytical Chemistry, 36(6), 1122-1123. [Link]

• ResearchGate. Synthesis of (R)-(+)-4-Methylcyclohex-2-ene-1-one. [Link]

• Miteva, M., et al. (2017). Stationary Phase Selection for Achiral Separation of Disubstituted Piracetam Diastereomeric Mixtures. Chromatography Today. [Link]

• Wiley-VCH. 1-Silyl-1-boryl-2-alkenes: Novel Class of Reagents for Stereodivergent Allylation Leading to 4-Oxy-(E). [Link]

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GC-MS analysis of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

An Application Note for the Identification and Characterization of (-)-trans-Carveol using Gas Chromatography-Mass Spectrometry

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the analysis of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, commonly known as (-)-trans-carveol, utilizing Gas Chromatography-Mass Spectrometry (GC-MS). (-)-trans-Carveol is a naturally occurring monoterpenoid alcohol found in the essential oils of various plants, such as Cymbopogon martinii (palmarosa grass).[1] It is a valuable compound in the flavor and fragrance industries and serves as a chiral building block in the synthesis of pharmaceutically active compounds, including cannabinoids.[2][3] The inherent volatility and thermal stability of (-)-trans-carveol make GC-MS the ideal analytical technique for its separation, identification, and quantification in complex matrices. This document details a robust, validated protocol, from sample preparation to data interpretation, designed for researchers, quality control scientists, and professionals in drug development. We delve into the causality behind methodological choices, ensuring a deep understanding of the analytical process.

Introduction: The Analytical Significance of (-)-trans-Carveol

(-)-trans-Carveol (C₁₀H₁₆O, Molar Mass: 152.23 g/mol ) is a cyclic monoterpenoid distinguished by its stereospecific structure, which significantly influences its biological activity and sensory properties.[1][4] Accurate analytical characterization is paramount for its application in various fields. In perfumery, its specific aroma profile is key. In pharmaceutical synthesis, its stereochemical purity is critical for the efficacy and safety of the final product.[3] GC-MS offers unparalleled sensitivity and specificity for this purpose. The gas chromatograph separates the volatile (-)-trans-carveol from other components based on its boiling point and interaction with the stationary phase, while the mass spectrometer provides a unique fragmentation "fingerprint," allowing for unambiguous identification.

Key Chemical and Physical Properties

A fundamental understanding of the analyte's properties is crucial for method development. These values dictate the compound's behavior during chromatographic separation.

Property	Value	Source
Molecular Formula	C₁₀H₁₆O	[4]
Molecular Weight	152.23 g/mol	[4]
CAS Number	2102-58-1	[1]
Boiling Point	~217 °C (Predicted)	[2]
Form	Liquid / Oil	[2][5]
Solubility	Soluble in organic solvents (e.g., Chloroform, Methanol)	[2][6]

Principle of the GC-MS Method

The analysis of terpenoids like (-)-trans-carveol by GC-MS hinges on two core principles: chromatographic separation and mass-based identification.

• Gas Chromatography (GC): The primary role of the GC is to separate (-)-trans-carveol from the sample matrix. A liquid sample is injected into a heated inlet, where it is vaporized. An inert carrier gas (typically helium or hydrogen) sweeps the vaporized sample onto a long, thin capillary column.[7] The column's inner surface is coated with a stationary phase. The separation is governed by the analyte's affinity for this phase. For terpenoids, a low-to-mid polarity column is often chosen, as "like dissolves like."[8][9] Compounds with lower boiling points and less affinity for the stationary phase travel through the column faster, resulting in shorter retention times. A programmed temperature ramp is used to ensure that compounds with a wide range of boiling points can be eluted and separated efficiently.

• Mass Spectrometry (MS): As the separated compounds exit the GC column, they enter the ion source of the mass spectrometer. In the standard Electron Ionization (EI) mode, high-energy electrons (typically 70 eV) bombard the molecules.[10] This process is energetic enough to not only ionize the molecule—forming a molecular ion (M⁺•)—but also to induce predictable fragmentation. The resulting charged fragments are then separated by a mass analyzer (e.g., a quadrupole) based on their mass-to-charge ratio (m/z). The detector records the abundance of each fragment, generating a mass spectrum that is a unique chemical signature of the compound. Identification is achieved by matching this fragmentation pattern against established spectral libraries like those from NIST.[4]

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, providing the necessary detail for reproducibility.

Sample Preparation

The goal of sample preparation is to create a clean, dilute solution suitable for injection, preventing column and instrument contamination.[6][8]

• Stock Solution: Accurately weigh approximately 10 mg of pure (-)-trans-carveol standard or the sample containing the analyte.

• Dilution: Dissolve the material in 10 mL of a suitable volatile organic solvent (e.g., hexane, ethyl acetate, or methanol) to create a 1 mg/mL stock solution.[11]

• Working Solution: Perform a serial dilution of the stock solution to a final concentration of approximately 10 µg/mL. This concentration is ideal to achieve a ~10 ng on-column loading with a 1 µL injection, preventing detector saturation.[6]

• Final Step: Transfer the final solution to a 2 mL glass autosampler vial. Ensure the solution is free of particulates.[6]

Instrumentation and Parameters

The following parameters are recommended for a standard GC-MS system.

Gas Chromatograph (GC) Parameters:

Parameter	Recommended Setting	Rationale
GC Column	SCION-5MS, HP-5MS, or equivalent (30 m x 0.25 mm ID, 0.25 µm film)	A low-polarity 5% phenyl-methylpolysiloxane column provides excellent separation for semi-polar terpenoids like carveol.[8][10]
Carrier Gas	Helium (99.999% purity)	Inert and provides good chromatographic efficiency. Hydrogen can be used as an alternative to reduce run times.[7][12]
Flow Rate	1.0 - 1.5 mL/min (Constant Flow Mode)	Optimizes separation efficiency and peak shape for this column dimension.
Injector Temperature	250 °C	Ensures complete and rapid vaporization of the analyte without thermal degradation.[10][13]
Injection Volume	1.0 µL	Standard volume for capillary columns.
Injection Mode	Split (Ratio 20:1 to 50:1)	Prevents column overloading for a 10 µg/mL sample, ensuring sharp peaks. Higher concentrations may require a larger split ratio.
Oven Program	Initial 70°C, hold 2 min, ramp 10°C/min to 240°C, hold 5 min	This program allows for the elution of lighter solvents and impurities before ramping to elute (-)-trans-carveol and other semi-volatile compounds.[10][14]

Mass Spectrometer (MS) Parameters:

Parameter	Recommended Setting	Rationale
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique that produces reproducible, library-searchable fragmentation patterns.
Electron Energy	70 eV	The industry standard energy for creating consistent fragmentation patterns for library matching.[10]
Ion Source Temp.	230 °C	Prevents condensation of the analyte within the source while minimizing thermal degradation.
Quadrupole Temp.	150 °C	Standard operating temperature to maintain mass accuracy.
Mass Scan Range	40 - 400 amu	Captures the molecular ion (m/z 152) and all significant fragments of carveol and similar terpenoids.
Solvent Delay	3 - 4 minutes	Prevents the high-abundance solvent peak from entering and saturating the MS detector.

Data Analysis and Interpretation

Expected Chromatographic Results

Using the protocol above, (-)-trans-carveol is expected to elute as a sharp, symmetrical peak. The exact retention time will vary between instruments and columns but can be confirmed by injecting a pure standard. The Kovats Retention Index on a standard non-polar column is typically in the range of 1115-1130, which can be used for further confirmation.[5]

Mass Spectrum Analysis

The EI mass spectrum provides the definitive identification. The molecular ion (M⁺•) should be visible at m/z 152 . The fragmentation pattern is the key identifier.

Key Diagnostic Ions for (-)-trans-Carveol:

m/z (Mass-to-Charge)	Relative Intensity	Proposed Fragment Identity
152	Low	[M]⁺• (Molecular Ion)
137	Moderate	[M - CH₃]⁺ (Loss of a methyl group)
134	Moderate	[M - H₂O]⁺• (Loss of water)
119	High	[M - H₂O - CH₃]⁺ (Loss of water and a methyl group)
109	High (Often Base Peak)	[C₈H₁₃]⁺ (Result of further rearrangement/fragmentation)
91	High	[C₇H₇]⁺ (Tropylium ion, common in cyclic compounds)
84	High	Result of retro-Diels-Alder (rDA) type fragmentation

Data synthesized from NIST and PubChem spectral libraries.[1][4][15]

Proposed Fragmentation Pathway

The fragmentation of (-)-trans-carveol begins at the molecular ion (m/z 152). The process involves the cleavage of bonds adjacent to the radical cation site, leading to stable carbocations.[16]

Caption: Proposed EI fragmentation of (-)-trans-carveol.

Overall Analytical Workflow

The entire process from sample acquisition to final report can be visualized as a streamlined workflow.

Caption: End-to-end workflow for GC-MS analysis.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No peak detected	Sample concentration too low; Injector or column issue; No analyte in sample.	Inject a known standard to verify system performance. Check syringe and septum. Prepare a more concentrated sample.
Poor peak shape (tailing)	Active sites in the injector liner or column; Column contamination.	Deactivate the glass liner or replace it. Trim the first few cm of the GC column. Ensure sample is free of non-volatile residue.
Low intensity of Molecular Ion (m/z 152)	This is characteristic of alcohol fragmentation in EI-MS.	This is expected. Rely on the unique pattern of major fragment ions (134, 119, 109, 84) for identification.
Retention time shift	Change in carrier gas flow rate; Column aging or trimming; Oven temperature fluctuation.	Calibrate the system with a standard before and after the sample batch. Ensure consistent GC conditions.
Poor library match	Co-eluting impurity; Ion source is dirty; Incorrect background subtraction.	Check peak purity via ion chromatograms. Clean the MS ion source. Manually review and adjust background subtraction.

Conclusion

The Gas Chromatography-Mass Spectrometry method detailed herein provides a reliable and robust protocol for the unambiguous identification of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol. By leveraging a standardized low-polarity capillary column and electron ionization mass spectrometry, this application note equips researchers and analysts with the tools to confidently characterize (-)-trans-carveol in various matrices. The provided parameters, data interpretation guidelines, and troubleshooting advice serve as a comprehensive resource for routine analysis and advanced research applications.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 443178, (+)-trans-Carveol. Retrieved from [Link].

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 94221, Carveol, trans-(-)-. Retrieved from [Link].

• National Institute of Standards and Technology (n.d.). trans-Carveol in NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Retrieved from [Link].

• Ellutia (n.d.). Terpene Analysis in Cannabis and Hemp by Gas Chromatography. Retrieved from [Link].

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 11105550, (1S,4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol. Retrieved from [Link].

• SCION Instruments (2023). GC-MS sample preparation and column choice guide. Retrieved from [Link].

• Bouwmeester, H. J., et al. (1998). GC-MS analyses (in selected ionmonitoring mode) of products of carveol dehydrogenase assays. ResearchGate. Retrieved from [Link].

• Perfumery (2024). GC-MS Analysis Method for Natural Essential Oils. Retrieved from [Link].

• Shulha, T., et al. (2021). Efficiency of gas chromatographic analysis of terpens and terpenoids of sources of aromatic substances, taking into account the polarity of the stationary phase. SciSpace. Retrieved from [Link].

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 7438, Carveol. Retrieved from [Link].

• Various Authors (2012). Is it possible to detect and quantify terpenoid compounds using gas chromatography? ResearchGate. Retrieved from [Link].

• Agilent Technologies (2024). Qualitative Analysis of Essential Oils Using GC/MS with Hydrogen Carrier Gas and the Agilent HydroInert Source. Retrieved from [Link].

• National Institute of Standards and Technology (n.d.). Carveol in NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Retrieved from [Link].

• Zhang, Q., et al. (2018). GC-MS Analysis of the Composition of the Essential Oil from Dendranthema indicum Var. Aromaticum Using Three Extraction Methods and Two Columns. Molecules, 23(3), 596. Retrieved from [Link].

• Hantanto, D. W., et al. (2020). Quantitation of Select Terpenes/Terpenoids and Nicotine Using Gas Chromatography–Mass Spectrometry with High-Temperature Headspace Sampling. ACS Omega, 5(9), 4385-4393. Retrieved from [Link].

• VUV Analytics (n.d.). Terpene Analysis by GC-VUV. Retrieved from [Link].

• University of California, Riverside (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link].

• Chem Help ASAP (2023). Predicting likely fragments in a mass spectrum. YouTube. Retrieved from [Link].

• Okhale, S. E., et al. (2017). Gas Chromatography-Mass Spectrometry (GC-MS) analysis of the essential oil from Nigerian Artemisia annua L. at different growth stages. Nature and Science, 15(12), 49-56. Retrieved from [Link].

• Chemistry LibreTexts (2021). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link].

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• 1. Carveol, trans-(-)- | C10H16O | CID 94221 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. (1S,4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-enol | 22972-51-6 [chemicalbook.com]
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Application Note: 1H and 13C NMR Characterization of p-mentha-2,8-dien-1-ol

Introduction

p-Mentha-2,8-dien-1-ol, a monoterpenoid alcohol, is a key chiral intermediate in the synthesis of various natural products and pharmacologically active compounds, most notably cannabidiol (CBD).[1] Its chemical structure, featuring a cyclohexene ring with a hydroxyl group and an isopropenyl substituent, gives rise to stereoisomers, primarily the cis and trans diastereomers. The precise stereochemical configuration of p-mentha-2,8-dien-1-ol is critical as it dictates the stereochemistry of the final synthetic products.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural elucidation and stereochemical assignment of p-mentha-2,8-dien-1-ol isomers. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the 1H and 13C NMR characterization of this important synthetic precursor. We will delve into the rationale behind experimental protocols, present detailed spectral analysis, and provide reference data for the structural verification of p-mentha-2,8-dien-1-ol.

Molecular Structure and Numbering

The systematic numbering of the carbon atoms in the p-mentha-2,8-dien-1-ol skeleton is crucial for accurate NMR signal assignment. The accepted numbering convention is illustrated below:

Caption: Numbering of the p-mentha-2,8-dien-1-ol skeleton.

Experimental Protocols

A meticulously executed experimental protocol is the foundation for acquiring high-quality, reproducible NMR data. The following sections outline a comprehensive workflow for the 1H and 13C NMR analysis of p-mentha-2,8-dien-1-ol.

Sample Preparation

The quality of the NMR sample directly impacts the quality of the resulting spectrum. Therefore, careful sample preparation is paramount.

Materials:

• p-Mentha-2,8-dien-1-ol sample

• Deuterated chloroform (CDCl3) with 0.03% tetramethylsilane (TMS)

• High-precision 5 mm NMR tubes

• Pasteur pipette and glass wool

• Vortex mixer

Protocol:

• Weighing the Sample: Accurately weigh 5-10 mg of the purified p-mentha-2,8-dien-1-ol for 1H NMR, or 20-50 mg for 13C NMR, into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of CDCl3 with TMS to the vial. CDCl3 is a suitable solvent for this nonpolar compound, and TMS serves as the internal standard for chemical shift referencing (δ = 0.00 ppm).

• Dissolution: Gently vortex the vial to ensure the sample is completely dissolved. Visually inspect the solution for any suspended particles.

• Filtration and Transfer: To remove any particulate matter that could degrade spectral quality, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean NMR tube.

• Labeling: Clearly label the NMR tube with the sample identification.

NMR Data Acquisition

The following parameters are recommended for acquiring high-resolution 1D and 2D NMR spectra on a 400 MHz or higher field spectrometer.

1D 1H NMR:

• Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

• Spectral Width (SW): Approximately 12 ppm, centered around 6 ppm.

• Acquisition Time (AQ): At least 3 seconds to ensure good resolution.

• Relaxation Delay (D1): 2-5 seconds to allow for full relaxation of the protons.

• Number of Scans (NS): 8-16 scans, depending on the sample concentration.

1D 13C NMR:

• Pulse Program: A standard proton-decoupled experiment (e.g., zgpg30 on Bruker instruments).

• Spectral Width (SW): Approximately 200 ppm, centered around 100 ppm.

• Acquisition Time (AQ): 1-2 seconds.

• Relaxation Delay (D1): 2 seconds.

• Number of Scans (NS): 1024 or more to achieve an adequate signal-to-noise ratio.

2D NMR (COSY, HSQC, HMBC):

• Standard pulse programs provided by the spectrometer manufacturer should be used.

• The spectral widths in both dimensions should be set to encompass all proton and carbon signals, respectively.

• The number of increments in the indirect dimension and the number of scans should be optimized to achieve the desired resolution and signal-to-noise in a reasonable experiment time.

Caption: Experimental workflow for NMR characterization.

Spectral Data and Interpretation

The following tables summarize the expected 1H and 13C NMR chemical shifts for trans-p-mentha-2,8-dien-1-ol. These values are based on predicted data and should be used as a reference for experimental results.[2]

1H NMR Spectral Data (trans-p-mentha-2,8-dien-1-ol)

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H2	~5.75	d	~10.2
H3	~5.65	d	~10.2
H9a	~4.72	s	-
H9b	~4.70	s	-
H4	~2.55	m	-
H5, H6	1.8 - 2.2	m	-
C7-H3	~1.25	s	-
C10-H3	~1.75	s	-
OH	variable	br s	-

Interpretation of the 1H NMR Spectrum:

• Olefinic Protons (H2, H3): The signals for the protons on the endocyclic double bond appear in the downfield region around 5.65-5.75 ppm. Their doublet multiplicity is a result of coupling to each other.

• Exocyclic Methylene Protons (H9a, H9b): The two singlets at approximately 4.70 and 4.72 ppm are characteristic of the geminal protons on the exocyclic double bond of the isopropenyl group.

• Allylic and Aliphatic Protons (H4, H5, H6): The protons on the cyclohexene ring appear as complex multiplets in the upfield region. 2D NMR techniques are essential for their unambiguous assignment.

• Methyl Protons (C7-H3, C10-H3): The two methyl groups give rise to sharp singlet signals in the upfield region.

• Hydroxyl Proton (OH): The chemical shift of the hydroxyl proton is variable and depends on the concentration and temperature of the sample. It typically appears as a broad singlet.

13C NMR Spectral Data (trans-p-mentha-2,8-dien-1-ol)

Carbon	Chemical Shift (δ, ppm)
C1	~70
C2	~135
C3	~128
C4	~45
C5	~30
C6	~35
C7	~25
C8	~150
C9	~110
C10	~20

Interpretation of the 13C NMR Spectrum:

• Olefinic Carbons (C2, C3, C8, C9): The four signals in the downfield region (δ > 100 ppm) correspond to the four sp2-hybridized carbons of the two double bonds.

• Oxygenated Carbon (C1): The signal for the carbon atom bearing the hydroxyl group (C1) is typically found in the range of 65-75 ppm.

• Aliphatic Carbons (C4, C5, C6): The sp3-hybridized carbons of the cyclohexene ring resonate in the upfield region of the spectrum.

• Methyl Carbons (C7, C10): The two methyl carbons give rise to signals at the most upfield positions.

Advanced 2D NMR Analysis for Unambiguous Assignment

While 1D NMR provides essential information, complex spin systems and signal overlap in the spectrum of p-mentha-2,8-dien-1-ol necessitate the use of 2D NMR techniques for complete and confident structural assignment.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton coupling networks. For instance, it will show a correlation between H2 and H3, and between the protons on the C4, C5, and C6 carbons, helping to trace the connectivity within the cyclohexene ring.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon to which it is directly attached. This is invaluable for assigning the signals of the protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. This is particularly useful for identifying quaternary carbons (like C1 and C8) and for confirming the overall carbon skeleton by observing long-range correlations, for example, between the methyl protons (C7-H3) and C1, C2, and C6.

Conclusion

The comprehensive 1H and 13C NMR characterization of p-mentha-2,8-dien-1-ol is fundamental for its use in synthetic chemistry, particularly in the pharmaceutical industry. By employing a combination of 1D and 2D NMR techniques as outlined in this application note, researchers can confidently verify the structure and stereochemistry of their synthetic intermediates, ensuring the integrity and success of their research and development endeavors. The provided protocols and reference spectral data serve as a valuable resource for the accurate and efficient analysis of this important monoterpenoid.

References

• ACS Omega. Synthesis of a Cannabidiol Precursor: Experimental Challenges and DFT Insights into β-Elimination Barriers. [Link]

• NIST. cis-p-Mentha-2,8-dien-1-ol. [Link]

• SpectraBase. (-)-(1S,4S)-P-MENTHA-2,8-DIEN-1-OL. [Link]

• ACS Omega. Synthesis of a Cannabidiol Precursor. [Link]

• ResearchGate. Synthesis of p -mentha-2,8-dien-1-ol. [Link]

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• 2. researchgate.net [researchgate.net]

Application of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol as a chiral auxiliary

An in-depth guide to the application of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol as a chiral building block in asymmetric synthesis, designed for researchers, scientists, and professionals in drug development. This document provides detailed application notes, experimental protocols, and mechanistic insights into leveraging this molecule's inherent chirality for stereocontrolled transformations.

Introduction: A Versatile Chiral Synthon from the Terpene Pool

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, also known as (+)-cis-p-mentha-2,8-dien-1-ol, is a chiral allylic alcohol belonging to the p-menthane class of monoterpenoids.[1] Its rigid cyclohexene core is adorned with two stereocenters, a tertiary alcohol, and two distinct olefinic functionalities. This structural complexity, derived readily from the chiral pool of natural products, makes it a valuable starting material for the synthesis of complex molecular architectures.

While not traditionally employed as a cleavable "chiral auxiliary" in the classical sense defined by Corey and Trost, its true utility lies in its role as a chiral building block or chiral scaffold .[2] In this capacity, the inherent stereochemistry of the molecule is leveraged to direct the formation of new stereocenters in a predictable manner, a strategy known as substrate-controlled diastereoselection. The original chiral framework is incorporated into the final product, transferring its stereochemical information seamlessly.

This guide explores the application of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol in key diastereoselective transformations, providing both the theoretical underpinning and practical protocols for its use.

Core Principle: Substrate-Controlled Diastereoselection

The stereochemical outcomes of reactions involving this chiral alcohol are dictated by the spatial arrangement of its existing functional groups. The two primary points of influence are the tertiary allylic alcohol and the bulky isopropenyl group. These groups create a biased steric and electronic environment, forcing incoming reagents to approach the reactive centers from a specific trajectory.

Logical Flow of Stereochemical Control

Caption: Logical workflow of stereocontrol.

Application 1: Diastereoselective Epoxidation of the Endocyclic Alkene

The allylic alcohol functionality is a powerful stereodirecting group in epoxidation reactions. When treated with reagents like meta-chloroperoxybenzoic acid (m-CPBA) or vanadium-catalyzed tert-butyl hydroperoxide (TBHP), the hydroxyl group can form a hydrogen bond with the oxidant, delivering it to the syn-face of the double bond with high selectivity. This results in the formation of a single major diastereomer of the corresponding epoxide.

Mechanistic Rationale

The transition state involves the formation of a five-membered ring-like structure, where the peroxy acid is coordinated to the allylic alcohol. This pre-organization ensures that the electrophilic oxygen is delivered to the same face of the alkene as the hydroxyl group.

Epoxidation Reaction Pathway

Caption: Directed epoxidation workflow.

Protocol 1: Diastereoselective Epoxidation

• Preparation: Dissolve (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol (1.0 eq) in dichloromethane (DCM) at 0 °C in a round-bottom flask equipped with a magnetic stirrer.

• Reagent Addition: Add a solution of m-CPBA (1.2 eq) in DCM dropwise to the stirred solution over 20 minutes. The reaction is mildly exothermic.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and stir for 30 minutes to neutralize excess peroxy acid.

• Work-up: Separate the organic layer. Extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude oil by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure epoxide.

Entry	Oxidant	Expected Diastereomeric Ratio (d.r.)	Typical Yield
1	m-CPBA	>95:5	85-95%
2	VO(acac)₂/TBHP	>98:2	90-97%

Application 2: Stereocontrolled Diels-Alder Reactions

The exocyclic diene system within the isopropenyl-cyclohexene structure can participate in [4+2] cycloaddition reactions. The chiral centers of the cyclohexene ring create a diastereotopic environment, influencing the facial selectivity of the dienophile's approach. While this specific application is less documented, the principles of asymmetric Diels-Alder reactions suggest a predictable outcome.[3][4][5] The bulky methyl group at the C1 position and the overall conformation of the ring would likely block one face of the diene, favoring the dienophile's approach from the less hindered side.

Protocol 2: Hypothetical Diastereoselective Diels-Alder Reaction

• Setup: To a solution of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol (1.0 eq) in toluene in a sealed tube, add maleic anhydride (1.5 eq).

• Reaction: Heat the mixture at 110 °C for 24 hours.

• Cooling & Purification: Cool the reaction to room temperature. The product may precipitate. If so, collect the solid by filtration. If not, concentrate the solvent and purify the residue by column chromatography or recrystallization to isolate the Diels-Alder adduct.

Dienophile	Lewis Acid Catalyst	Expected Major Diastereomer	Anticipated Yield
Maleic Anhydride	Thermal	endo adduct	Moderate to Good
N-Phenylmaleimide	Thermal or Lewis Acid	endo adduct	Good
Methyl Acrylate	Lewis Acid (e.g., Et₂AlCl)	endo adduct	Good to High

Application 3: Keystone in Cannabinoid Synthesis

A well-documented and powerful application of this chiral alcohol is in the synthesis of cannabinoids like cannabidiol (CBD).[6][7] In a key step, it undergoes an acid-catalyzed condensation with olivetol. The stereochemistry of the (1R,4S)-alcohol directly dictates the stereochemistry of the resulting cannabinoid precursor through a Friedel-Crafts-type alkylation followed by cyclization. This process demonstrates the robust transfer of chirality from the starting material to a complex, biologically active product.

Protocol 3: Synthesis of a Cannabidiol Precursor

• Inert Atmosphere: In a flask under an inert atmosphere (e.g., nitrogen or argon), dissolve olivetol (1.0 eq) and (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol (1.1 eq) in anhydrous DCM.

• Catalyst Addition: Cool the solution to 0 °C and add a Lewis acid catalyst, such as boron trifluoride etherate (BF₃·OEt₂) (0.1 eq), dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC.

• Quenching: Carefully quench the reaction by adding water.

• Work-up: Separate the layers and extract the aqueous phase with DCM. Combine the organic layers, wash with saturated NaHCO₃ solution and brine, then dry over anhydrous Na₂SO₄.

• Purification: After filtration and concentration, purify the crude product via column chromatography on silica gel to afford the desired cannabidiol precursor.

Conclusion and Future Outlook

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol serves as a potent chiral synthon for asymmetric synthesis. Its utility is not in the traditional role of a recyclable auxiliary but as a foundational chiral building block that imparts its stereochemical identity onto the final product. The protocols and principles outlined here for diastereoselective epoxidation, cycloaddition, and cannabinoid synthesis showcase its potential for constructing complex, enantiomerically pure molecules. As the demand for stereochemically defined pharmaceuticals and natural products grows, the strategic application of such readily available chiral scaffolds will continue to be a cornerstone of modern organic synthesis.

References

• Lead Sciences. (n.d.). (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol. Retrieved from [Link]

• PubChem. (n.d.). (1S,4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral auxiliary. Retrieved from [Link]

• Total Organic Chemistry. (2021, January 3). Diels-Alder Reaction [Video]. YouTube. Retrieved from [Link]

• The Organic Chemistry Tutor. (2021, January 4). Diels Alder Reaction [Video]. YouTube. Retrieved from [Link]

• Transformation Tutoring. (2020, March 23). Diels-Alder Reaction Practice (with examples). Learn How To Easily Predict Products [Video]. YouTube. Retrieved from [Link]

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Application Notes and Protocols for the Asymmetric Synthesis of Natural Products Using Terpene-Derived Building Blocks

Introduction: Tapping into Nature's Chiral Architecture

The synthesis of enantiomerically pure natural products and their analogues is a cornerstone of modern drug discovery and development. Nature, in its vast chemical diversity, provides a readily accessible collection of chiral molecules, often referred to as the "chiral pool." Among these, terpenes stand out as exceptionally versatile and cost-effective starting materials for asymmetric synthesis. Their inherent, well-defined stereochemistry offers a strategic advantage, allowing for the transfer of chirality to new, more complex molecular scaffolds. This guide provides an in-depth exploration of the application of terpene-derived building blocks in the asymmetric synthesis of natural products, complete with detailed protocols and mechanistic insights for researchers, scientists, and drug development professionals.

Terpenes, biosynthesized from isoprene units, present a wide array of carbocyclic skeletons and functionalities.[1] Common and inexpensive terpenes such as α-pinene, camphor, limonene, and menthol serve as foundational starting points for the synthesis of a multitude of complex natural products.[2][3] Their rigid bicyclic or cyclic structures provide a predictable stereochemical environment, influencing the outcome of subsequent reactions. This document will delve into the strategic use of these building blocks, both as chiral starting materials that are incorporated into the final product and as recoverable chiral auxiliaries that direct the stereochemical course of a reaction.

Part 1: The Terpene Chiral Pool: Key Building Blocks and Their Transformation

The economic viability and ready availability of many terpenes in both enantiomeric forms make them highly attractive chiral starting materials. Below is a summary of some of the most commonly employed terpenes in asymmetric synthesis.

Terpene	Common Sources	Key Chiral Features	Typical Applications
α-Pinene	Turpentine from pine trees	Bicyclic, strained ring system with two chiral centers	Synthesis of chiral boranes, pinanediol-derived ligands, and as a starting material for various natural products.
(+)-Camphor	Camphor laurel tree	Rigid bicyclic ketone with well-defined stereocenters	Precursor for a wide range of chiral auxiliaries (e.g., Oppolzer's sultam), and as a starting material for natural product synthesis.
(R)-(+)-Limonene	Citrus fruit peels	Monocyclic with one stereocenter and two distinct double bonds	Versatile starting material for the synthesis of various natural products, including plakortin.
(-)-Menthol	Mint oils	Monocyclic with three stereocenters	Used as a chiral auxiliary and in the synthesis of various pharmaceuticals.
(+)-Citronellal	Citronella oil	Acyclic with one stereocenter	Key intermediate in the industrial synthesis of (-)-menthol and a starting material for natural products like Englerin A.

Diagram 1: The Terpene Chiral Pool

Caption: Overview of common terpenes and their roles in synthesis.

Part 2: Terpene-Derived Chiral Auxiliaries: Guiding Stereoselective Transformations

Chiral auxiliaries are powerful tools in asymmetric synthesis, temporarily attaching to a substrate to direct a stereoselective reaction before being cleaved and recovered.[4][5] The rigid and predictable structures of terpenes make them ideal scaffolds for the design of such auxiliaries.

Oppolzer's Camphor Sultam: A Workhorse in Asymmetric Synthesis

Derived from (+)-camphor, Oppolzer's camphor sultam is one of the most reliable and widely used chiral auxiliaries.[6] Its rigid structure effectively shields one face of an attached prochiral substrate, leading to high diastereoselectivity in a variety of reactions, including Diels-Alder reactions, aldol additions, and alkylations.

This protocol is adapted from a procedure in Organic Syntheses.[3][7]

Materials:

• (-)-(Camphorsulfonyl)imine

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• 1 N Hydrochloric acid (HCl)

• Methylene chloride (CH₂Cl₂)

• Anhydrous magnesium sulfate (MgSO₄)

• Absolute ethanol

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, an addition funnel, and a nitrogen inlet.

• Charge the flask with anhydrous THF (600 mL) and LiAlH₄ (6.2 g, 0.16 mol).

• Place (-)-(camphorsulfonyl)imine (35.0 g, 0.16 mol) into a Soxhlet extraction thimble and place the thimble in a Soxhlet extractor attached to the flask.

• Heat the mixture to reflux with stirring. The imine will be slowly introduced into the reaction flask.

• After all the imine has been transferred (approximately 3-4 hours), cool the reaction mixture to room temperature.

• Cautiously quench the excess LiAlH₄ by the dropwise addition of 200 mL of 1 N HCl via the addition funnel.

• Transfer the mixture to a 1-L separatory funnel and separate the aqueous layer.

• Extract the aqueous layer with methylene chloride (3 x 100 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude (-)-2,10-camphorsultam.

• Recrystallize the crude product from absolute ethanol to afford pure (-)-2,10-camphorsultam (typically >95% yield).[3]

Diagram 2: Synthesis of Oppolzer's Camphor Sultam

Caption: Synthesis of Oppolzer's camphor sultam via reduction.

Application in Asymmetric Diels-Alder Reactions

Oppolzer's sultam is highly effective in controlling the stereochemistry of Diels-Alder reactions.[8][9] The sultam auxiliary is first acylated with an α,β-unsaturated acyl chloride to form the dienophile. The subsequent Lewis acid-promoted cycloaddition with a diene proceeds with high diastereoselectivity.

Materials:

• (-)-2,10-Camphorsultam

• Acryloyl chloride

• Triethylamine (Et₃N)

• Anhydrous dichloromethane (CH₂Cl₂)

• Cyclopentadiene (freshly cracked)

• Diethylaluminum chloride (Et₂AlCl) or other suitable Lewis acid

• Silica gel for chromatography

Procedure:

• Preparation of the N-Acryloyl Sultam:

  • Dissolve (-)-2,10-camphorsultam (1.0 eq) in anhydrous CH₂Cl₂ at 0 °C under a nitrogen atmosphere.

  • Add Et₃N (1.1 eq) followed by the dropwise addition of acryloyl chloride (1.1 eq).

  • Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2 hours.

  • Quench the reaction with water and extract with CH₂Cl₂.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate. Purify the crude product by flash chromatography to obtain the N-acryloyl sultam.

• Diels-Alder Cycloaddition:

  • Dissolve the N-acryloyl sultam (1.0 eq) in anhydrous CH₂Cl₂ at -78 °C under a nitrogen atmosphere.

  • Add the Lewis acid (e.g., Et₂AlCl, 1.2 eq) dropwise and stir for 15 minutes.

  • Add freshly cracked cyclopentadiene (3.0 eq) dropwise.

  • Stir the reaction at -78 °C for 3 hours.

  • Quench the reaction with a saturated aqueous solution of NaHCO₃.

  • Warm the mixture to room temperature and extract with CH₂Cl₂.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate. The diastereomeric excess of the crude product can be determined by ¹H NMR or HPLC analysis.

• Cleavage of the Chiral Auxiliary:

  • The chiral auxiliary can be removed by hydrolysis (e.g., LiOH in THF/H₂O) or reduction (e.g., LiAlH₄) to afford the corresponding carboxylic acid or alcohol, respectively.

Part 3: Terpene-Derived Reagents for Asymmetric Transformations

Terpenes can be converted into chiral reagents that deliver asymmetry to a substrate in a stoichiometric fashion. A prime example is the use of α-pinene to generate chiral borane reagents.

Diisopinocampheylborane (Ipc₂BH): A Versatile Chiral Hydroborating and Reducing Agent

Diisopinocampheylborane (Ipc₂BH), prepared by the hydroboration of α-pinene, is a highly effective reagent for the asymmetric hydroboration of alkenes and the reduction of prochiral ketones.[2][7] The high enantiomeric purity of the commercially available α-pinene can be further enhanced during the preparation of Ipc₂BH.[2]

This protocol is adapted from a procedure in Organic Syntheses.[1][2]

Materials:

• (-)-α-Pinene (≥81% ee)

• Borane-dimethyl sulfide complex (BMS)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Argon or nitrogen gas

Procedure:

• To a flame-dried, two-necked round-bottomed flask under an argon atmosphere, add anhydrous THF (80 mL).

• Add BMS (8.2 mL, 80.1 mmol) via syringe and cool the mixture to 0 °C.

• Slowly add (-)-α-pinene (25.5 mL, 160.2 mmol) dropwise over 30 minutes, maintaining the temperature at 0 °C.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 2 hours.

• Cool the solution to 0 °C, and a white crystalline solid of (+)-Ipc₂BH will precipitate.

• The solid can be isolated by filtration under an inert atmosphere and washed with cold, anhydrous diethyl ether.

Diagram 3: Preparation of Diisopinocampheylborane

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Diastereoselective synthesis using chiral auxiliary | Edgars Suna Group [ospt.osi.lv]
• 5. researchgate.net [researchgate.net]
• 6. Diisopinocampheylborane - Wikipedia [en.wikipedia.org]
• 7. semanticscholar.org [semanticscholar.org]
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• 9. mdpi.org [mdpi.org]

Application Notes and Protocols: A Detailed Guide to the Photooxygenation of R-(+)-Limonene

<G3>

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to the photosensitized oxygenation of R-(+)-limonene, a versatile and readily available monoterpene. This process offers a green and efficient pathway to valuable oxygenated derivatives, such as carveol and carvone, which are of significant interest to the pharmaceutical, fragrance, and flavor industries. This guide delves into the underlying reaction mechanism, provides a detailed experimental protocol, and outlines methods for product analysis and characterization.

Introduction: The Significance of Limonene Photooxygenation

R-(+)-limonene, a major constituent of citrus oils, is an attractive renewable starting material for chemical synthesis. Its photooxygenation, an ene reaction with singlet oxygen (¹O₂), provides a direct route to allylic hydroperoxides, which can be further transformed into a variety of valuable products.[1] This method is particularly appealing due to its use of visible light and molecular oxygen, aligning with the principles of green chemistry. The primary products of limonene photooxygenation, carveol and carvone, are widely used as flavorings, fragrances, and have shown potential as pharmaceutical intermediates.[2][3][4][5][6]

Mechanistic Overview: The Role of Singlet Oxygen

The photooxygenation of R-(+)-limonene is not a direct reaction with atmospheric oxygen (in its triplet ground state, ³O₂). Instead, it requires the presence of a photosensitizer. The process can be broken down into the following key steps:

• Excitation of the Photosensitizer: A photosensitizer (Sens), such as Rose Bengal or Methylene Blue, absorbs light energy, promoting it from its ground state (S₀) to an excited singlet state (S₁).[7]

• Intersystem Crossing: The excited singlet state photosensitizer undergoes intersystem crossing (ISC) to a longer-lived triplet state (T₁).[8] This triplet state is crucial for the subsequent energy transfer.

• Singlet Oxygen Generation: The triplet-state photosensitizer transfers its energy to ground-state molecular oxygen (³O₂), a process known as a Type II reaction.[8][9] This energy transfer results in the formation of highly reactive singlet oxygen (¹O₂).[8][10][11][12]

• Ene Reaction: Singlet oxygen then reacts with R-(+)-limonene via a concerted ene-type reaction.[1] This reaction involves the attack of singlet oxygen on the endocyclic double bond of limonene, leading to the formation of a mixture of allylic hydroperoxides.

• Product Formation: The resulting hydroperoxides are typically unstable and are often reduced in situ to the corresponding alcohols (carveols) or can rearrange to form other oxygenated products like carvone.

Below is a diagram illustrating the generation of singlet oxygen and its subsequent reaction with R-(+)-limonene.

Caption: Mechanism of Photosensitized Oxygenation of R-(+)-Limonene.

Detailed Experimental Protocol

This protocol outlines a general procedure for the photooxygenation of R-(+)-limonene using Rose Bengal as the photosensitizer.

3.1. Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
R-(+)-Limonene	>97%	Sigma-Aldrich
Rose Bengal	Dye content ≥ 80%	Sigma-Aldrich	Photosensitizer
Methanol (MeOH)	ACS grade	Fisher Scientific	Solvent
Sodium borohydride (NaBH₄)	99%	Acros Organics	Reducing agent
Dichloromethane (DCM)	ACS grade	VWR	Extraction solvent
Saturated Sodium Bicarbonate (NaHCO₃) soln.	For work-up
Brine	For work-up
Anhydrous Sodium Sulfate (Na₂SO₄)	Drying agent
Photochemical Reactor	Equipped with a suitable lamp (e.g., 500W tungsten-halogen) and cooling system
Magnetic Stirrer and Stir Bar
Standard Glassware	Round-bottom flasks, separatory funnel, etc.

3.2. Experimental Workflow

Caption: Experimental Workflow for Limonene Photooxygenation.

3.3. Step-by-Step Procedure

• Reaction Setup: In a 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, a gas inlet, and a condenser, dissolve R-(+)-limonene (1.36 g, 10 mmol) and Rose Bengal (0.05 g, 0.05 mmol) in 50 mL of methanol.

• Initiation of Reaction: Place the flask in the photochemical reactor. While stirring vigorously, bubble a slow stream of oxygen through the solution. Turn on the cooling system to maintain the reaction temperature at 0-5 °C. Irradiate the mixture with a 500W tungsten-halogen lamp.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) at regular intervals. The reaction is typically complete within 4-6 hours.

• In-situ Reduction: Once the starting material is consumed, turn off the lamp and the oxygen supply. Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium borohydride (0.76 g, 20 mmol) in small portions to reduce the intermediate hydroperoxides to the corresponding alcohols. Stir for an additional 1 hour at room temperature.

• Work-up: Quench the reaction by carefully adding 20 mL of water. Remove the methanol under reduced pressure. Transfer the aqueous residue to a separatory funnel and extract with dichloromethane (3 x 30 mL).

• Purification: Combine the organic layers and wash with saturated sodium bicarbonate solution (20 mL) followed by brine (20 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Isolation: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to isolate the desired carveol isomers.

Product Analysis and Characterization

The product mixture is typically analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the different isomers of carveol and any carvone formed.[13][14][15][16] The stereochemistry and structure of the purified products should be confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy.

4.1. Typical Product Distribution

The photooxygenation of R-(+)-limonene typically yields a mixture of cis- and trans-carveol, with the exact ratio depending on the reaction conditions.

Product	Typical Yield (%)
cis-Carveol	30 - 40
trans-Carveol	40 - 50
Carvone	5 - 10
Other byproducts	< 5

Causality Behind Experimental Choices

• Choice of Photosensitizer: Rose Bengal is a highly efficient photosensitizer for generating singlet oxygen due to its high quantum yield of intersystem crossing.[7][9][17][18][19] Its strong absorption in the visible region allows for the use of common light sources.

• Solvent Selection: Methanol is a good solvent for both limonene and Rose Bengal. It is also a protic solvent which can influence the lifetime of singlet oxygen and the subsequent reaction pathways.

• Temperature Control: The reaction is conducted at low temperatures (0-5 °C) to minimize the decomposition of the unstable hydroperoxide intermediates and to improve the selectivity of the reaction.

• In-situ Reduction: The addition of a reducing agent like sodium borohydride immediately after the photooxygenation step is crucial to convert the hydroperoxides to the more stable alcohols, preventing unwanted side reactions and rearrangements.

References

• A wavelength dependent mechanism for rose bengal-sensitized photoinhibition of red cell acetylcholinesterase - PubMed. Available at: [Link]

• Photosensitized singlet oxygen generation and detection: Recent advances and future perspectives in cancer photodynamic therapy - PubMed. Available at: [Link]

• Dynamics of Singlet Oxygen Generation by DNA-Binding Photosensitizers | The Journal of Physical Chemistry B - ACS Publications. Available at: [Link]

• Conversion of (4R)(+)-limonene to carveol and carvone mediated by fly cytochrome P450. Available at: [Link]

• Cellular Mechanisms of Singlet Oxygen in Photodynamic Therapy - MDPI. Available at: [Link]

• A comprehensive review on singlet oxygen generation in nanomaterials and conjugated polymers for photodynamic therapy in the treatment of cancer - Nanoscale (RSC Publishing). Available at: [Link]

• Influence of Rose Bengal Dimerization on Photosensitization - PubMed. Available at: [Link]

• Highly Efficient Singlet Oxygen Generation and High Oxidation Resistance Enhanced by Arsole-Polymer-Based Photosensitizer: Application as a Recyclable Photooxidation Catalyst | Macromolecules - ACS Publications. Available at: [Link]

• Photodynamic Therapy Using a Rose-Bengal Photosensitizer for Hepatocellular Carcinoma Treatment: Proposition for a Novel Green LED-Based Device for In Vitro Investigation - MDPI. Available at: [Link]

• The Synthesis of L-carvone and Limonene Derivatives With Increased Antiproliferative Effect and Activation of ERK Pathway in Prostate Cancer Cells - PubMed. Available at: [Link]

• Biosynthesis pathway of carvone from limonene in Mentha sp.... - ResearchGate. Available at: [Link]

• Photoactivated Rose Bengal Triggers Phospholipid Hydroperoxidation and Late Apoptosis in Colorectal Cancer Cells | Langmuir - ACS Publications. Available at: [Link]

• Biosynthesis of the Monoterpenes Limonene and Carvone in the Fruit of Caraway : I. Demonstration of Enzyme Activities and Their Changes with Development - NIH. Available at: [Link]

• Biotransformation pathway of limonene to carveol and carvone - ResearchGate. Available at: [Link]

• Formation of highly oxygenated organic molecules from the oxidation of limonene by OH radical - ACP. Available at: [Link]

• Photocatalytic partial oxidation of limonene to 1,2 limonene oxide. Available at: [Link]

• Influence of reaction parameters in (R)-(+)-limonene oxidation... - ResearchGate. Available at: [Link]

• Influence of reaction parameters in (R)-(+)-limonene oxidation... - ResearchGate. Available at: [Link]

• Probing the Reactivity of Singlet Oxygen with Cyclic Monoterpenes | ACS Omega. Available at: [Link]

• Determination of limonene oxidation products using SPME and GC-MS - ResearchGate. Available at: [Link]

• (PDF) Investigation of the limonene photooxidation by OH at different NO concentrations in the atmospheric simulation chamber SAPHIR (Simulation of Atmospheric PHotochemistry In a large Reaction Chamber) - ResearchGate. Available at: [Link]

• Photocatalytic partial oxidation of limonene to 1,2 limonene oxide - RSC Publishing. Available at: [Link]

• Determination of limonene oxidation products using SPME and GC-MS. - Semantic Scholar. Available at: [Link]

• Determination of limonene oxidation products using SPME and GC-MS - PubMed. Available at: [Link]

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• 5. Biosynthesis of the Monoterpenes Limonene and Carvone in the Fruit of Caraway : I. Demonstration of Enzyme Activities and Their Changes with Development - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for the Derivatization of (-)-trans-Carveol for Analytical Purposes

Abstract

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, commonly known as (-)-trans-carveol, is a chiral monoterpenoid alcohol found in various essential oils, such as spearmint.[1] Its analysis is crucial in the food, fragrance, and pharmaceutical industries for quality control, authenticity assessment, and research into its biological activities.[1][2][3] However, the inherent properties of (-)-trans-carveol, such as its polarity and potential for thermal degradation, can present challenges for direct analysis by gas chromatography (GC) and high-performance liquid chromatography (HPLC). This document provides a detailed guide on the derivatization of (-)-trans-carveol to enhance its analytical characteristics, ensuring accurate and reproducible quantification and chiral resolution. We will explore two primary derivatization strategies: esterification (acylation) and silylation, providing both the theoretical underpinnings and detailed, field-tested protocols.

The Rationale for Derivatization: Enhancing Analytical Performance

The primary objective of derivatization in this context is to chemically modify the (-)-trans-carveol molecule to improve its behavior during chromatographic analysis. The hydroxyl group of the alcohol is the primary target for these modifications.

Key benefits of derivatization include:

• Increased Volatility: For GC analysis, converting the polar hydroxyl group into a less polar ester or silyl ether group significantly increases the volatility of the analyte. This allows for elution at lower temperatures, reducing the risk of thermal degradation and improving peak shape.[4][5]

• Improved Chromatographic Behavior: Derivatization reduces the potential for hydrogen bonding between the analyte and the stationary phase, leading to sharper, more symmetrical peaks and reduced tailing.[5] This is particularly beneficial for achieving baseline separation of complex mixtures.

• Enhanced Detector Response: Certain derivatizing agents can introduce moieties that enhance the response of specific detectors. For instance, introducing aromatic groups can improve UV detection in HPLC[4][5], while fluorinated groups can enhance the sensitivity of electron capture detectors (ECD) in GC.

• Facilitation of Chiral Separation: In some instances, derivatization with a chiral reagent can be used to form diastereomers, which can then be separated on a non-chiral column.[6][7] However, the focus of this guide will be on derivatization to improve separation on chiral stationary phases.

Derivatization Strategies for (-)-trans-Carveol

We will focus on two robust and widely applicable derivatization techniques: esterification via acylation and silylation. The choice between these methods will depend on the analytical instrumentation available, the desired sensitivity, and the nature of the sample matrix.

Esterification (Acylation): Formation of Carvyl Esters

Esterification involves the reaction of the hydroxyl group of (-)-trans-carveol with an acylating agent, typically an acyl chloride or anhydride, to form an ester.[4][8] This method is straightforward, and the resulting esters are generally stable.[4]

The general reaction is as follows:

(-)-trans-Carveol + Acylating Agent → (-)-trans-Carvyl Ester + By-product

Protocol 1: Acetylation of (-)-trans-Carveol using Acetic Anhydride

This protocol details the formation of (-)-trans-carvyl acetate, a common derivative for GC analysis.

Materials:

• (-)-trans-Carveol standard or sample extract

• Acetic Anhydride (analytical grade)

• Pyridine (anhydrous)

• Hexane (GC grade)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Vials with PTFE-lined caps

• Heating block or water bath

Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of the (-)-trans-carveol sample into a 2 mL vial.

• Reagent Addition: Add 200 µL of anhydrous pyridine, followed by 100 µL of acetic anhydride. The pyridine acts as a catalyst and scavenges the acetic acid by-product.

• Reaction: Cap the vial tightly and heat at 60°C for 30 minutes in a heating block or water bath.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Add 1 mL of hexane to the vial and vortex.

  • Carefully add 1 mL of saturated sodium bicarbonate solution to neutralize excess acetic anhydride and pyridine.

  • Vortex thoroughly and allow the layers to separate.

• Extraction: Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: The resulting solution containing (-)-trans-carvyl acetate is ready for GC-FID or GC-MS analysis.

Causality Behind Experimental Choices:

• Pyridine: The use of pyridine is crucial as it catalyzes the reaction and prevents the build-up of acetic acid, which could lead to an equilibrium that disfavors product formation.

• Heating: Gentle heating increases the reaction rate, ensuring complete derivatization in a reasonable timeframe.

• Work-up: The aqueous wash with sodium bicarbonate is essential to remove unreacted reagents and by-products that could interfere with the chromatographic analysis.

Protocol 2: Derivatization with a Fluorinated Acylating Agent for Enhanced Sensitivity

For analyses requiring higher sensitivity, such as trace-level detection with an ECD, a fluorinated acylating agent like trifluoroacetic anhydride (TFAA) can be used.

Materials:

• (-)-trans-Carveol standard or sample extract

• Trifluoroacetic Anhydride (TFAA)

• Toluene (anhydrous)

• Nitrogen gas supply

Procedure:

• Sample Preparation: In a 2 mL vial, dissolve approximately 1 mg of the (-)-trans-carveol sample in 500 µL of anhydrous toluene.

• Reagent Addition: Add 50 µL of TFAA to the vial.

• Reaction: Cap the vial and let it stand at room temperature for 15-20 minutes. The reaction is typically rapid.

• Evaporation: Gently evaporate the solvent and excess reagent under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried derivative in a suitable volume of hexane for GC analysis.

Trustworthiness and Self-Validation:

To ensure the completeness of the derivatization reaction, it is recommended to analyze a derivatized standard of known concentration. The absence of a peak corresponding to underivatized (-)-trans-carveol in the chromatogram is a key indicator of a successful reaction. Additionally, running a blank (reagents only) will confirm that no interfering peaks are introduced by the derivatization process itself.

Silylation: Formation of Silyl Ethers

Silylation is a widely used derivatization technique for GC analysis, where an active hydrogen in the hydroxyl group is replaced by a silyl group, most commonly a trimethylsilyl (TMS) group.[4][9] The resulting TMS ethers are highly volatile and thermally stable.[9]

The general reaction is as follows:

(-)-trans-Carveol + Silylating Agent → (-)-trans-Carvyl-TMS-Ether + By-product

Protocol 3: Trimethylsilylation (TMS) of (-)-trans-Carveol

This protocol employs a common and effective silylating agent mixture, BSTFA with TMCS as a catalyst.

Materials:

• (-)-trans-Carveol standard or sample extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• Vials with PTFE-lined caps

• Heating block or water bath

Procedure:

• Sample Preparation: Place the dried sample extract or a known amount of standard (e.g., 1-5 mg) into a 2 mL vial. If the sample is not dry, it must be thoroughly dried as silylating reagents are moisture-sensitive.[10]

• Reagent Addition: Add 100 µL of anhydrous pyridine, followed by 100 µL of BSTFA + 1% TMCS.[11]

• Reaction: Tightly cap the vial and heat at 70°C for 30 minutes.[11]

• Analysis: After cooling to room temperature, the reaction mixture can be directly injected into the GC-MS or GC-FID system.

Causality Behind Experimental Choices:

• BSTFA + TMCS: BSTFA is a powerful silylating agent, and the addition of TMCS as a catalyst enhances its reactivity, ensuring a rapid and complete reaction.

• Anhydrous Conditions: The presence of water will consume the silylating reagent, leading to incomplete derivatization. Therefore, using anhydrous solvents and ensuring the sample is dry is critical for the success of this protocol.[10][12]

• Pyridine: Pyridine can act as a solvent and also helps to catalyze the reaction and dissolve the analyte.

Analytical Considerations and Data

The choice of analytical column is critical for the successful separation of derivatized (-)-trans-carveol, especially when chiral resolution is desired.

Table 1: Recommended GC Columns and Conditions

Derivative	Recommended Column Type	Typical Temperature Program	Notes
(-)-trans-Carvyl Acetate	Chiral Stationary Phase (e.g., Rt-βDEXsm)	60°C (1 min hold), ramp to 200°C at 5°C/min	Excellent for enantiomeric separation of terpenoids.[13]
(-)-trans-Carvyl-TMS-Ether	Non-polar (e.g., DB-5ms) or Chiral	50°C (2 min hold), ramp to 250°C at 10°C/min	A non-polar column is suitable for quantification, while a chiral column is necessary for enantiomeric excess determination.

Table 2: Expected Analytical Outcomes

Derivatization Method	Analyte Property Change	Expected Chromatographic Improvement
Esterification	Increased volatility, decreased polarity	Sharper peaks, reduced tailing, lower elution temperature.
Silylation	Significantly increased volatility and thermal stability	Highly symmetrical peaks, suitable for high-temperature GC analysis.[9]

Visualization of Workflows

Diagram 1: Esterification Workflow

Caption: Workflow for the esterification of (-)-trans-carveol.

Diagram 2: Silylation Workflow

Caption: Workflow for the silylation of (-)-trans-carveol.

Conclusion

The derivatization of (-)-trans-carveol through esterification or silylation is an indispensable step for robust and accurate analytical quantification, particularly by gas chromatography. The protocols outlined in this application note provide a reliable foundation for researchers, scientists, and drug development professionals. By understanding the chemical principles behind these derivatization strategies, analysts can effectively overcome the challenges associated with the direct analysis of this important chiral monoterpenoid, leading to high-quality, reproducible data. The choice of derivatization method should be guided by the specific analytical goals, available instrumentation, and the required level of sensitivity.

References

• A Guide to the Analysis of Chiral Compounds by GC. (n.d.). Restek.
• Derivatization - Chemistry LibreTexts. (2023, August 29).
• Silylation - Wikipedia. (n.d.).
• Derivatization of hydroxyl functional groups for liquid chromatography and capillary electroseparation. (2013, June 28). PubMed.
• Chiral recognition of terpenoids in some pharmaceuticals derived from natural sources. (2002). PubMed.
• Chemical constituents and antibacterial activity of three types of amazonian... - SciELO. (n.d.).
• Analyte Derivatization as an Important Tool for Sample Preparation | LCGC International. (2018, January 1).
• Derivatization in Gas Chromatography (Part II) - YouTube. (2023, July 29).
• Application Note: Enantioselective Separation of Carveol Isomers by Chiral HPLC - Benchchem. (n.d.).
• The Use of Derivatization Reagents for Gas Chromatography (GC) - Sigma-Aldrich. (n.d.).
• Carveol - Wikipedia. (n.d.).
• Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. (2025, March 9).
• Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. (n.d.).
• Chiral derivatizations applied for the separation of unusual amino acid enantiomers by liquid chromatography and related techniques. (2013, June 28). PubMed.

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• 8. Derivatization of hydroxyl functional groups for liquid chromatography and capillary electroseparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Silylation - Wikipedia [en.wikipedia.org]
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• 13. gcms.cz [gcms.cz]

Technical Notes & Optimization

Common side products in the synthesis of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

Technical Support Center: Synthesis of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

Welcome to the technical support guide for the synthesis of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, commonly known as (-)-trans-carveol. This resource is designed for researchers, chemists, and process development professionals to troubleshoot common issues, with a focus on the formation and control of synthesis-related side products.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I've performed an allylic oxidation of (-)-limonene and my crude product analysis shows several unexpected peaks. What are the most common side products I should expect?

A1: The allylic oxidation of (-)-limonene is a powerful method for synthesizing (-)-trans-carveol, but the reaction's nature can lead to a mixture of products. The electronic properties of the different allylic positions in limonene are quite similar, making completely regioselective oxidation challenging.[1][2]

Common side products arise from oxidation at different positions, over-oxidation, or rearrangement of intermediates. The primary impurities you are likely observing are:

• (-)-cis-Carveol: The diastereomer of your target compound.

• (-)-Carvone: The ketone resulting from the over-oxidation of carveol.

• Limonene oxides (cis- and trans-): Formed by epoxidation of the double bonds.

• Perillyl alcohol: Results from oxidation at the exocyclic methyl group.

• Limonene-1,2-diol: Formed from the hydrolysis of limonene-1,2-epoxide.[3]

The relative abundance of these byproducts is highly dependent on the specific oxidant and reaction conditions used.

Table 1: Common Side Products in (-)-Limonene Oxidation

Compound Name	Structure	Origin	Key Analytical Feature (Typical)
(-)-trans-Carveol (Target)		Desired Allylic Oxidation	Unique retention time in GC analysis.
(-)-cis-Carveol		Non-selective hydroxylation	Slightly different GC retention time from trans-isomer.[4]
(-)-Carvone		Over-oxidation of carveol	Distinct carbonyl peak (~1675 cm⁻¹) in IR; GC-MS signal of m/z 150.[4]
Limonene Oxides		Epoxidation of double bond	Often co-elutes; identifiable by specific mass fragments in GC-MS.
Perillyl Alcohol		Oxidation of exocyclic methyl	Isomeric with carveol, requires careful chromatographic separation.

Q2: My primary impurity is (-)-carvone. How can I minimize this over-oxidation?

A2: The formation of carvone is a common issue, as the desired product, carveol, is an allylic alcohol that can be readily oxidized further to the corresponding α,β-unsaturated ketone.[1][3][4] This is particularly prevalent with strong oxidizing agents like chromium-based reagents or under prolonged reaction times.

Troubleshooting Steps:

• Choice of Oxidant: Milder, more selective oxidants are preferred. Selenium dioxide (SeO₂) is a classic reagent for allylic oxidation.[5][6] While effective, it can still lead to carvone. Using SeO₂ with a co-oxidant like tert-butyl hydroperoxide (t-BHP) can sometimes improve selectivity, but care must be taken with stoichiometry.[7]

• Control Stoichiometry: Use a slight excess, but not a large excess, of the oxidizing agent. A common mistake is adding too much oxidant, which drives the reaction past the alcohol stage. Aim for 1.0 to 1.2 equivalents of the oxidant.

• Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Over-oxidation is often more favorable at higher temperatures.

• Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the consumption of the starting material and the formation of the product. Stop the reaction as soon as the limonene is consumed to prevent the subsequent oxidation of carveol. In some biotransformation processes, the conversion of trans-carveol to carvone is a noted subsequent step.[4][8]

Workflow for Minimizing Carvone Formation

Caption: Troubleshooting workflow for reducing carvone.

Q3: I am getting a mixture of (-)-trans-carveol and (-)-cis-carveol. How can I improve the diastereoselectivity for the trans product?

A3: The stereochemical outcome of allylic oxidation is determined by the mechanism of the specific reagent used. For instance, the selenium dioxide oxidation of olefins proceeds via an initial ene reaction followed by a[9]-sigmatropic rearrangement.[5][10] The transition state of this rearrangement dictates the stereochemistry of the resulting alcohol.

Strategies to Improve Trans-Selectivity:

• Reagent Selection:

  • Selenium Dioxide (SeO₂): This reagent generally provides good selectivity for the trans-isomer due to the sterically favored transition state in the sigmatropic rearrangement.[5]

  • Photochemical Oxidation: Photosensitized oxidation of limonene using oxygen (singlet oxygen) can also produce carveols. The selectivity can be influenced by the choice of sensitizer and solvent.

  • Biocatalysis: Certain enzymes, such as specific P450 monooxygenases, exhibit very high regio- and stereospecificity.[11][12] For example, limonene-6-hydroxylase can convert limonene specifically to trans-carveol.[12] Microbial transformations using strains like Rhodococcus opacus have been shown to produce trans-carveol with high selectivity.[1][4]

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the transition state geometry. It is often worthwhile to screen a set of solvents (e.g., dioxane, ethanol, dichloromethane) to optimize the trans:cis ratio for a given chemical oxidant.

Reaction Pathway Diagram

Caption: Key reaction pathways in SeO₂ oxidation of limonene.

Q4: How can I purify my crude (-)-trans-carveol to remove the major side products?

A4: Purification is critical and is typically achieved by column chromatography or fractional distillation under reduced pressure.

Protocol 1: Purification by Flash Column Chromatography

This method is effective for separating carveol isomers and removing carvone.

• Prepare the Column: Use silica gel (230-400 mesh) as the stationary phase. The amount should be roughly 50-100 times the weight of your crude product.

• Choose a Solvent System: A non-polar/polar solvent mixture is required. A good starting point is a gradient of ethyl acetate in hexanes (or heptane).

  • Start with 5% Ethyl Acetate/Hexanes. This will elute unreacted limonene and less polar byproducts.

  • Gradually increase the polarity to 10-15% Ethyl Acetate/Hexanes. Carvone will typically elute first, followed by trans-carveol, and then the more polar cis-carveol.

• Monitor Fractions: Use TLC to analyze the collected fractions. Stain with potassium permanganate (KMnO₄) or ceric ammonium molybdate (CAM) to visualize the spots.

• Combine and Concentrate: Combine the pure fractions containing (-)-trans-carveol and remove the solvent under reduced pressure.

Separation Summary

Compound	Typical Elution Order	Reason
(-)-Limonene	1st	Non-polar hydrocarbon
(-)-Carvone	2nd	Ketone is less polar than alcohol
(-)-trans-Carveol	3rd	Target compound
(-)-cis-Carveol	4th	The cis-hydroxyl group can interact more strongly with silica, leading to slightly higher retention.

References

• Bouwmeester, H., et al. (1998). Biosynthesis of the Monoterpenes Limonene and Carvone in the Fruit of Caraway: I. Demonstration of Enzyme Activities and Their Changes with Development. Plant Physiology, 117(3), 901–912. Available at: [Link]

• de Carvalho, C. C. C. R., & da Fonseca, M. M. R. (2006). Carvone: Why and how should one bother to produce this terpene. Food Chemistry, 95(3), 413–422. Available at: [Link]

• Duetz, W. A., et al. (2001). Biotransformation of d-Limonene to (+) trans-Carveol by Toluene-Grown Rhodococcus opacus PWD4 Cells. Applied and Environmental Microbiology, 67(4), 1718–1723. Available at: [Link]

• Jensen, H. P., & Sharpless, K. B. (1975). Selenium dioxide oxidation of d-limonene. Reinvestigation. The Journal of Organic Chemistry, 40(2), 264–265. Available at: [Link]

• Riley, H. L., Morley, J. F., & Friend, N. A. C. (1932). 252. The function of selenium dioxide as a specific oxidant for a methylene group. Journal of the Chemical Society (Resumed), 1875-1883. Available at: [Link]

• Wróblewska, A., et al. (2019). The mechanism of allylic oxidation product formation (carveol and perillyl alcohol) over the TS-1 catalyst. RSC Advances, 9(56), 32695-32711. Available at: [Link]

• Yuan, G., et al. (2017). Liquid-Phase Catalytic Oxidation of Limonene to Carvone over ZIF-67(Co). Molecules, 22(12), 2133. Available at: [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Biotransformation of d-Limonene to (+) trans-Carveol by Toluene-Grown Rhodococcus opacus PWD4 Cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Biosynthesis of the monoterpenes limonene and carvone in the fruit of caraway. I. Demonstration Of enzyme activities and their changes with development - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stereoselective Synthesis of p-Menthane Monoterpenoids

Welcome to the Technical Support Center for the stereoselective synthesis of p-menthane monoterpenoids. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered in the laboratory. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and the mechanistic rationale behind our recommendations. Our goal is to empower you to achieve high stereoselectivity and yield in your synthetic endeavors.

Structure of This Guide

This guide is structured to address the most pressing challenges in a logical sequence, from controlling diastereoselectivity in key reactions to troubleshooting enantiomeric excess.

• Frequently Asked Questions (FAQs): Quick answers to common problems.

• Troubleshooting Guides: In-depth analysis of specific synthetic challenges with actionable solutions.

  • Challenge 1: Poor Diastereoselectivity in the Reduction of Menthone to Menthol.

  • Challenge 2: Controlling Stereochemistry in the Cyclization of Citronellal to Isopulegol.

  • Challenge 3: Low Yield and Selectivity in the Synthesis of p-Menthane-3,8-diol (PMD).

• Experimental Protocols: Step-by-step procedures for key transformations.

• Visual Logic and Workflows: Graphviz diagrams illustrating reaction pathways and decision-making processes.

• References: A comprehensive list of cited literature.

Frequently Asked Questions (FAQs)

Q1: My diastereoselective reduction of (-)-menthone is yielding a mixture of (-)-menthol and (+)-neomenthol with a low diastereomeric ratio (dr). How can I favor the formation of (-)-menthol?

A1: To favor the thermodynamically more stable (-)-menthol, where all three substituents are in the equatorial position, you should employ conditions that allow for equilibration. This typically involves using a reducing agent that allows for reversible hydride addition or using conditions that promote epimerization of the initially formed alcohol. A common approach is dissolving metal reduction, such as sodium in ethanol. The enolate intermediate formed under these conditions is protonated to give the thermodynamically stable (-)-menthol.[1]

Q2: I am attempting the acid-catalyzed cyclization of (+)-citronellal to (-)-isopulegol, but I'm observing significant side product formation. What are the likely side products and how can I minimize them?

A2: Common side products in the acid-catalyzed cyclization of citronellal include the other diastereomers of isopulegol (neo-isopulegol, iso-isopulegol, and neoiso-isopulegol) and the formation of acetals.[2][3] The formation of these byproducts is often influenced by the strength of the acid catalyst and the reaction temperature. Weaker acid catalysts and optimized temperatures can favor the desired (-)-isopulegol.[2] The use of heterogeneous catalysts like hydrous zirconia or certain zeolites can also improve selectivity.[4][5]

Q3: I'm experiencing low enantiomeric excess (% ee) in my asymmetric synthesis. What are the first parameters I should investigate?

A3: Low enantiomeric excess is a common issue in asymmetric synthesis. The first parameters to investigate are typically:

• Temperature: Lowering the reaction temperature often increases enantioselectivity.[6]

• Solvent: The polarity and coordinating ability of the solvent can significantly impact the transition state. A solvent screen is highly recommended.[6]

• Catalyst Purity and Loading: Ensure your chiral catalyst or ligand is of high enantiomeric purity and that the loading is optimized.[6][7]

Q4: Can I use enzymatic methods to improve the stereoselectivity of my p-menthane synthesis?

A4: Absolutely. Biocatalysis offers a powerful tool for stereocontrol. For instance, pulegone reductase is a key enzyme in the biosynthesis of menthol and can stereoselectively reduce the double bond of pulegone.[8][9] Lipases can be used for the kinetic resolution of racemic mixtures of p-menthane alcohols.[10] These enzymatic methods often provide high selectivity under mild reaction conditions.

Troubleshooting Guides

Challenge 1: Poor Diastereoselectivity in the Reduction of Menthone to Menthol

The reduction of menthone to menthol creates a new stereocenter, leading to the formation of diastereomers. Controlling this selectivity is a common challenge.

The desired (-)-menthol has all three substituents (hydroxyl, methyl, and isopropyl) in equatorial positions, making it the thermodynamically more stable isomer. (+)-Neomenthol, with the hydroxyl group in the axial position, is the kinetic product under certain conditions.

Observation	Potential Cause	Recommended Solution & Rationale
High proportion of (+)-neomenthol	The reaction is under kinetic control, favoring the less sterically hindered attack of the hydride from the equatorial face.	Switch to a reducing agent that allows for thermodynamic control. Dissolving metal reductions (e.g., Na in ethanol) or reductions with nickel catalysts at higher temperatures can favor the formation of the more stable (-)-menthol.[1]
Inconsistent dr between batches	Variations in reaction conditions such as temperature, reaction time, or reagent quality.	Strictly control the reaction temperature. Ensure all reagents are of high purity and anhydrous. Standardize the reaction time and quenching procedure.
Low overall yield	Incomplete reaction or side reactions.	Increase the reaction time or the amount of reducing agent. Ensure the reaction is performed under an inert atmosphere if using air-sensitive reagents.

Reducing Agent	Solvent	Temperature (°C)	Major Product	Approx. dr (menthol:neomenthol)	Reference
NaBH4	Isopropanol	25	(+)-Neomenthol	30:70	[1]
LiAlH4	Diethyl Ether	0	(+)-Neomenthol	20:80	[1]
Na / Ethanol	Ethanol	Reflux	(-)-Menthol	>90:10	[1]
H2 / Ni	-	150	(-)-Menthol	85:15	[1]

Challenge 2: Controlling Stereochemistry in the Cyclization of Citronellal to Isopulegol

The intramolecular ene reaction of citronellal to form isopulegol is a crucial step in many menthol syntheses. The challenge lies in controlling the formation of the desired diastereomer.

Observation	Potential Cause	Recommended Solution & Rationale
Formation of multiple isopulegol diastereomers	Lack of facial selectivity in the cyclization. The catalyst may not be providing a sufficiently chiral environment.	Utilize a catalyst known for high diastereoselectivity, such as certain Lewis acids (e.g., aluminum complexes with bulky ligands) or heterogeneous catalysts like specific zeolites or hydrous zirconia.[4][11][12]
Formation of citronellal acetals	Presence of water and a strong acid catalyst.	Use a milder acid catalyst or a heterogeneous catalyst. Ensure the reaction is carried out under anhydrous conditions if acetal formation is a major issue.[3]
Low conversion of citronellal	Insufficient catalyst activity or deactivation of the catalyst.	Increase the catalyst loading or reaction temperature. If using a heterogeneous catalyst, ensure it is properly activated.

Challenge 3: Low Yield and Selectivity in the Synthesis of p-Menthane-3,8-diol (PMD)

The synthesis of PMD from citronellal involves an acid-catalyzed cyclization and hydration. The stereochemical outcome is dependent on whether the reaction is under kinetic or thermodynamic control.

• Kinetic Product: cis-PMD is the kinetically controlled product.[13]

• Thermodynamic Product: trans-PMD is the thermodynamically more stable product.[13]

Observation	Potential Cause	Recommended Solution & Rationale
Low yield of PMD, high amount of isopulegol	The acid catalyst is too strong, favoring the elimination reaction to form isopulegol over hydration.	Use a weaker acid catalyst. Lignin-derived carbon acid catalysts have been shown to favor PMD formation.[14]
Predominance of the cis-PMD isomer	The reaction has not reached thermodynamic equilibrium.	Increase the reaction time or temperature to allow for equilibration to the more stable trans-PMD isomer.
Low overall conversion	Insufficient acid concentration or reaction time.	Optimize the concentration of the acid catalyst (e.g., sulfuric acid) and the reaction time.[3]

Experimental Protocols

Protocol 1: Diastereoselective Reduction of (-)-Menthone to (-)-Menthol (Thermodynamic Control)

• Setup: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a nitrogen inlet, add absolute ethanol.

• Addition of Sodium: Carefully add small pieces of sodium metal to the stirring ethanol at a rate that maintains a gentle reflux.

• Addition of Menthone: Once all the sodium has dissolved, add a solution of (-)-menthone in absolute ethanol dropwise to the sodium ethoxide solution.

• Reaction: Stir the reaction mixture at reflux for 2-4 hours.

• Workup: Cool the reaction to room temperature and carefully quench with water. Extract the product with diethyl ether. Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by distillation or column chromatography to obtain (-)-menthol.

Protocol 2: Acid-Catalyzed Cyclization of (+)-Citronellal to (-)-Isopulegol

• Catalyst Preparation: If using a heterogeneous catalyst (e.g., H-beta zeolite), ensure it is activated by calcination according to the supplier's recommendations.

• Reaction Setup: To a round-bottom flask containing the activated catalyst, add a solution of (+)-citronellal in a suitable solvent (e.g., toluene).

• Reaction: Heat the mixture to the desired temperature (e.g., 100-150°C) and stir vigorously for the optimized reaction time (e.g., 4-8 hours).

• Monitoring: Monitor the progress of the reaction by GC or TLC.

• Workup: After completion, cool the reaction mixture, filter off the catalyst, and wash the catalyst with the reaction solvent.

• Purification: Remove the solvent under reduced pressure and purify the resulting crude isopulegol by vacuum distillation.

Visual Logic and Workflows

Diagram 1: Key Stereochemical Challenge in Menthone Reduction

Caption: Kinetic vs. Thermodynamic control in menthone reduction.

Diagram 2: Simplified Workflow for Troubleshooting Low Enantioselectivity

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. sciencetechindonesia.com [sciencetechindonesia.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Functional Characterization and Structural Insights Into Stereoselectivity of Pulegone Reductase in Menthol Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Functional Characterization and Structural Insights Into Stereoselectivity of Pulegone Reductase in Menthol Biosynthesis [frontiersin.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Cyclisation of citronellal over heterogeneous inorganic fluorides—highly chemo- and diastereoselective catalysts for (±)-isopulegol - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis of p-menthane-3,8-diol from citronellal over lignin-derived carbon acid catalysts - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Synthesis of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

A Senior Application Scientist's Guide to Yield Optimization and Troubleshooting

Welcome to the technical support guide for the synthesis of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol (CAS 22972-51-6), a key chiral intermediate in the synthesis of complex molecules such as cannabidiols and other psychoactive compounds.[1][2] This document is designed for researchers and drug development professionals to address common challenges and improve synthetic outcomes. We will move beyond simple procedural lists to explore the causality behind experimental choices, ensuring a robust and reproducible methodology.

Understanding the Synthesis Landscape

The successful synthesis of this target molecule hinges on precise control over reaction conditions and a clear understanding of the potential pathways and pitfalls. While several routes exist, most originate from the readily available and stereochemically rich starting material, (+)-limonene. The two most prevalent strategies involve either an epoxidation/hydrolysis sequence or a Cope elimination pathway.

Caption: Overview of primary synthetic routes to the target molecule.

Troubleshooting Your Synthesis: A Q&A Guide

This section directly addresses common issues encountered during the synthesis.

Issue 1: Low Overall Yield

Q: My overall yield is significantly lower than the 70-80% reported in some literature. What are the most critical points to investigate?

A: Low yield is a multifaceted problem that can arise from any stage of the process. A systematic approach is crucial. Use the following logic tree to diagnose the issue.

Caption: Decision tree for troubleshooting low synthetic yield.

Expert Insights:

• Starting Material Integrity: (+)-Limonene is susceptible to oxidation. The presence of limonene oxide or other oxygenated impurities in the starting material can complicate the reaction and lead to a cascade of side products. Always use freshly distilled or recently purchased, high-purity limonene.

• Temperature Control (Cope Elimination): The Cope elimination route requires high temperatures (e.g., 180 °C) under vacuum.[1][3] Insufficient temperature will lead to incomplete reaction, while excessive temperature can cause decomposition or isomerization. Ensure accurate temperature monitoring and a stable vacuum.

• Acidic Conditions (Hydrolysis Route): In the epoxidation/hydrolysis route, the acid-catalyzed ring-opening of limonene oxide is the critical step.[4] The choice of acid and concentration is vital. Overly harsh conditions can lead to undesired rearrangement products or the formation of diols. A screen of mild acidic conditions is often necessary.

Issue 2: Poor Stereoselectivity & Product Purity

Q: I'm observing a mixture of diastereomers or significant byproducts in my final material. How can I improve the purity?

A: This indicates either a loss of stereochemical control or the prevalence of side reactions.

Common Side Products & Mitigation Strategies

Side Product/Impurity	Probable Cause	Recommended Action
Diol Species	(Hydrolysis Route) Over-reaction or presence of excess water during the acid-catalyzed opening of the epoxide.	Use anhydrous solvents and carefully control the stoichiometry of water and acid.
Carvone/Carveol Isomers	Isomerization of the starting material or product due to excessive heat or prolonged exposure to acid/base.	Shorten reaction times, use milder conditions, and ensure prompt work-up and purification after the reaction is complete.
Unreacted Starting Material	Incomplete reaction due to insufficient reagent, time, or temperature.	Increase reaction time or temperature incrementally. Confirm reagent activity and stoichiometry.
Solvent Adducts	Nucleophilic attack by the solvent (e.g., in protic solvents) during carbocationic intermediates.	Switch to a non-nucleophilic solvent system.

Expert Insights on Stereocontrol:

The stereochemistry of the final product is directly inherited from the starting (+)-limonene, which possesses the (4R) configuration. The key is to employ reactions that do not epimerize this center.

• For the epoxidation route , the initial epoxidation can create a mixture of diastereomers (limonene oxide). The subsequent ring-opening must be highly regioselective and stereospecific to yield the desired product.

• The Cope Elimination is a syn-elimination, proceeding through a concerted, cyclic transition state.[3] This mechanism is inherently stereospecific, making it an excellent choice for preserving the stereochemistry of the precursor amine oxide, which is derived from limonene.

Issue 3: Purification Challenges

Q: I'm struggling to separate the target compound from a closely-eluting impurity during column chromatography. What can I do?

A: The target molecule is a moderately polar alcohol. Impurities with similar polarity, such as isomeric alcohols (e.g., carveol), can be difficult to separate.

Purification Recommendations:

• Optimize Flash Chromatography: The literature suggests a solvent system of ether:hexane (2:3).[1][3] If co-elution is an issue, try switching to a different solvent system with alternative selectivity, such as ethyl acetate/heptane or dichloromethane/methanol. A shallower gradient can also improve resolution.

• Utilize Kugelrohr Distillation: For thermally stable compounds, Kugelrohr distillation under high vacuum is an excellent method for purification, especially on a larger scale.[1][3] It can effectively separate the product from non-volatile impurities or those with significantly different boiling points.

• Chemical Derivatization: As a last resort, consider derivatizing the crude mixture. The hydroxyl group can be protected (e.g., as a silyl ether), which will significantly alter its polarity. After chromatographic separation of the derivative, the protecting group can be removed to yield the pure alcohol.

Protocol Deep Dive: A Validated Method

The following protocol is based on a reported Cope Elimination synthesis, which provides a good yield and high stereospecificity.[1][3]

Synthesis via Cope Elimination of a Tertiary Amine Oxide

This protocol assumes the precursor, 1S,2S,5R-N,N,2-trimethyl-2-hydroxy-5-isopropenylcyclohexylamine oxide, has been synthesized from (+)-limonene.

Step-by-Step Methodology:

• Apparatus Setup: Place the solid amine oxide precursor (e.g., 1.430 g, 6.7 mmol) into a flask suitable for a Kugelrohr distillation apparatus.

• Pyrolysis Conditions: Heat the apparatus to 180 °C under a high vacuum (approx. 1 mmHg).

• Reaction & Distillation: The solid will slowly sublime and undergo elimination. The product, (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, will distill as a yellow oil. Continue heating until all the solid residue in the starting flask has disappeared.

• Collection: Collect the yellow distillate (approx. 1.3 g).

• Purification: Purify the collected oil via flash column chromatography on silica gel.

  • Eluent: Diethyl ether : Hexane (2:3).

  • Monitoring: Monitor fractions by TLC. The target product has a reported Rf of 0.32 in this system.[3]

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to afford the target compound as a colorless oil (expected yield: ~0.75 g, ~74%).

• Characterization: Confirm the identity and purity of the product.

  • Optical Rotation: Compare the measured optical rotation to the literature value of [α]D26: +60 (c 1.0, CHCl3).[3]

  • NMR Spectroscopy: Acquire 1H and 13C NMR spectra to confirm the structure.

  • GC-MS: Assess purity and confirm the molecular weight.

Essential FAQs

Q: How can I be sure my final product has the correct (1R,4S) stereochemistry? A: The most reliable method is by measuring the specific rotation and comparing it to the literature value.[3] Chiral gas chromatography can also be used to determine the enantiomeric excess if a suitable chiral stationary phase is available.

Q: Are there any specific safety precautions for this synthesis? A: Yes. The target compound is known to cause skin and serious eye irritation and may cause respiratory irritation.[1] Always handle the compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Q: Can I use (R)-limonene instead of (+)-limonene? A: Using (R)-limonene, also known as (-)-limonene, as the starting material will result in the synthesis of the enantiomer of the target molecule, which is (1S,4R)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol. It is crucial to use the correct enantiomer of the starting material for your desired final product.

References

• Zaware, P. N., & Ohlmeyer, M. (2014). Synthetic Approaches to (R)-Cyclohex-2-Enol. Oriental Journal of Chemistry, 30(2), 469-478. [Link]

• ResearchGate. Synthetic Approaches to (R)-Cyclohex-2-Enol. [Link]

• PubChem. (1S,4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol. [Link]

• Pharmaffiliates. (1S,4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol. [Link]

Sources

• 1. (1S,4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-enol | 22972-51-6 [chemicalbook.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. (1S,4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-enol synthesis - chemicalbook [chemicalbook.com]
• 4. (4R)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol | RUO [benchchem.com]

Technical Support Center: Separation of p-Mentha-2,8-dien-1-ol Isomers

Welcome to the technical support center for the resolution of cis and trans isomers of p-mentha-2,8-dien-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common challenges encountered during the separation of these geometric isomers.

Introduction to the Challenge

p-Mentha-2,8-dien-1-ol is a monoterpenoid alcohol with two geometric isomers, cis and trans, which possess nearly identical physicochemical properties. This similarity, particularly their close boiling points, makes their separation a significant challenge in synthetic chemistry and natural product isolation.[1][2] The ability to isolate these isomers in high purity is crucial for stereospecific synthesis, characterization, and evaluation of their distinct biological activities.

This support center provides a structured, question-and-answer-based approach to the most effective separation techniques, complete with detailed protocols, troubleshooting guides, and the scientific rationale behind the methodological choices.

Physicochemical Properties of p-Mentha-2,8-dien-1-ol Isomers

A fundamental understanding of the physical properties of the isomers is critical for selecting and optimizing a separation method.

Property	cis-p-Mentha-2,8-dien-1-ol	trans-p-Mentha-2,8-dien-1-ol	Reference(s)
Molecular Formula	C₁₀H₁₆O	C₁₀H₁₆O	[3]
Molecular Weight	152.23 g/mol	152.23 g/mol	[3]
Boiling Point (est.)	~197 °C (at 760 mmHg)	Very close to the cis isomer	[1][2]
Boiling Point (exp.)	69-75 °C (at 4 mmHg)	66-68 °C (at 4 mmHg)	[1]
Solubility	Soluble in organic solvents like ethanol; sparingly soluble in water.	Soluble in organic solvents; sparingly soluble in water.	[4]
Polarity	The cis isomer is generally slightly more polar than the trans isomer due to its molecular geometry, which can result in a small net dipole moment.	The trans isomer is generally slightly less polar than the cis isomer.	General Principle

Frequently Asked Questions (FAQs) & Separation Protocols

This section is divided by separation technique, addressing the most common questions and providing detailed experimental protocols.

Column Chromatography

Column chromatography is a widely used preparative technique for separating diastereomers based on their differential adsorption to a stationary phase.[5]

Q1: What is the best stationary phase and mobile phase system for separating cis and trans p-mentha-2,8-dien-1-ol?

A1: For the separation of terpene isomers like p-mentha-2,8-dien-1-ol, silica gel is the most common and effective stationary phase due to its polarity and ability to interact with the hydroxyl group of the analytes.[5][6] A non-polar/polar solvent system, typically a mixture of hexane and ethyl acetate, is used as the mobile phase.[7][8] The separation relies on the slight difference in polarity between the cis and trans isomers. The more polar cis isomer will interact more strongly with the silica gel and thus elute later than the less polar trans isomer.

Q2: How do I develop an effective solvent gradient for the separation?

A2: The key is to start with a low polarity mobile phase and gradually increase the polarity to elute the compounds with good resolution. A good starting point is a very low percentage of ethyl acetate in hexane (e.g., 2-5%). The polarity is then slowly increased (e.g., in increments of 5-10% ethyl acetate) to elute the isomers.[8] Thin Layer Chromatography (TLC) should be used to determine the optimal solvent system before running the column.[5]

Experimental Protocol: Silica Gel Column Chromatography

Objective: To separate a mixture of cis and trans p-mentha-2,8-dien-1-ol on a preparative scale.

Materials:

• Glass chromatography column

• Silica gel (60-120 mesh)

• Sand (acid-washed)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Collection tubes

• TLC plates (silica gel 60 F254)

• Developing chamber

• UV lamp

Workflow Diagram:

Caption: Workflow for column chromatography separation.

Step-by-Step Methodology:

• Column Preparation:

  • Securely clamp a glass column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand (approx. 1 cm) on top of the plug.

  • In a separate beaker, prepare a slurry of silica gel in hexane.

  • Carefully pour the slurry into the column, allowing the hexane to drain slowly. Gently tap the column to ensure even packing and remove any air bubbles.

  • Once the silica gel has settled, add another thin layer of sand on top to protect the silica bed.

  • Drain the hexane until the level is just at the top of the sand layer. Do not let the column run dry.

• Sample Loading:

  • Dissolve the mixture of p-mentha-2,8-dien-1-ol isomers in a minimal amount of the initial mobile phase (e.g., 5% ethyl acetate in hexane).

  • Carefully apply the sample solution to the top of the column.

  • Drain the solvent until the sample has fully entered the silica gel.

• Elution and Fraction Collection:

  • Begin elution with a low-polarity mobile phase (e.g., 95:5 hexane:ethyl acetate).

  • Collect fractions of a consistent volume (e.g., 10-20 mL) in numbered test tubes.

  • Gradually increase the polarity of the mobile phase (e.g., to 90:10, then 85:15 hexane:ethyl acetate) to elute the more strongly retained isomer.

• Analysis:

  • Analyze the collected fractions by TLC to identify which fractions contain the separated isomers.

  • Combine the pure fractions of the trans isomer and the pure fractions of the cis isomer separately.

  • Remove the solvent from the combined fractions under reduced pressure to obtain the purified isomers.

Troubleshooting Guide: Column Chromatography

Issue	Possible Cause(s)	Recommended Solution(s)
Poor or No Separation	- Incorrect solvent system (too polar or not polar enough).- Column was packed unevenly, leading to channeling.- Column was overloaded with sample.	- Optimize the solvent system using TLC before running the column.- Repack the column carefully, ensuring a homogenous slurry.- Use a larger column or reduce the amount of sample.
Cracked or Dry Column	- The solvent level dropped below the top of the silica gel.	- This is often irreversible and requires repacking the column. Always keep the column wet.
Broad Bands	- Sample was dissolved in too much solvent before loading.- Diffusion of the bands during a slow separation.	- Use the minimum amount of solvent to dissolve the sample.- Apply slight pressure (flash chromatography) to speed up the elution.

Gas Chromatography (GC)

GC is an excellent analytical technique for separating volatile compounds like terpene alcohols. For preparative work, it is less common but can be used with appropriate fraction collection systems.

Q3: What type of GC column is best for separating p-mentha-2,8-dien-1-ol isomers?

A3: A mid-polarity column, such as one with a (5%-phenyl)-methylpolysiloxane stationary phase (e.g., DB-5, HP-5ms), is a good starting point for terpene analysis.[9][10] These columns provide good separation based on boiling point and polarity differences. For challenging separations of stereoisomers, a more polar column, like a wax column (polyethylene glycol), or a chiral column (e.g., containing cyclodextrin derivatives) may provide better resolution.

Q4: How do I optimize the temperature program for GC separation?

A4: A temperature ramp is generally more effective than an isothermal method for separating a mixture of terpenes with varying boiling points.[11] A good starting point is a low initial oven temperature (e.g., 60-80°C) to allow for the separation of more volatile components, followed by a ramp of 5-10°C per minute to a final temperature of around 250°C.[9]

Experimental Protocol: GC-MS Analysis

Objective: To achieve baseline separation and identification of cis and trans p-mentha-2,8-dien-1-ol.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometer (GC-MS)

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent

Workflow Diagram:

Caption: Workflow for GC-MS analysis of isomers.

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a dilute solution of the isomer mixture (approx. 100 µg/mL) in a suitable solvent like hexane or ethyl acetate.

• GC-MS Parameters:

  • Injector Temperature: 250°C

  • Injection Mode: Split (e.g., 50:1 ratio)

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes

    • Ramp: 5°C/min to 220°C

    • Hold at 220°C for 5 minutes

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Mass Range: 40-300 amu

• Data Analysis:

  • Identify the peaks for the cis and trans isomers based on their retention times and mass spectra. The mass spectra of the isomers will be very similar, so separation is key.

Troubleshooting Guide: Gas Chromatography

Issue	Possible Cause(s)	Recommended Solution(s)
Peak Tailing	- Active sites in the injector liner or column.- Column contamination.	- Use a deactivated liner.- Trim the first few centimeters of the column.- Condition the column at high temperature.
Co-elution of Isomers	- Inadequate column selectivity.- Temperature program is not optimal.	- Try a more polar column (e.g., wax column).- Lower the initial temperature and/or reduce the ramp rate.
Ghost Peaks	- Contamination from the syringe, solvent, or previous injections.	- Run a blank solvent injection.- Clean the syringe.- Bake out the column and injector.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for both analytical and preparative separation of isomers that may not be suitable for GC due to thermal instability or for which better selectivity can be achieved in the liquid phase.

Q5: What HPLC mode and column are recommended for this separation?

A5: Reversed-phase HPLC (RP-HPLC) is a good starting point. A C18 column is a versatile choice for the separation of many organic molecules, including terpenes.[12][13] The separation is based on the hydrophobic interactions between the analytes and the stationary phase. The slightly more polar cis isomer will have less affinity for the non-polar C18 stationary phase and will typically elute before the trans isomer. For more challenging separations, normal-phase HPLC on a silica or diol column, or the use of chiral stationary phases, can be explored.[14]

Q6: How do I select the mobile phase for RP-HPLC?

A6: A mixture of water and a miscible organic solvent like acetonitrile or methanol is used.[4] A gradient elution, starting with a higher percentage of water and increasing the organic solvent concentration, is often necessary to achieve good separation of a mixture of compounds with varying polarities. For isocratic elution, a starting point could be 70-80% acetonitrile in water.

Experimental Protocol: RP-HPLC

Objective: To separate and quantify the cis and trans isomers of p-mentha-2,8-dien-1-ol.

Instrumentation:

• HPLC system with a UV detector

• Column: C18 (e.g., 4.6 x 250 mm, 5 µm particle size)

Workflow Diagram:

Caption: Workflow for RP-HPLC analysis of isomers.

Step-by-Step Methodology:

• Mobile Phase Preparation:

  • Prepare mobile phase A (water) and mobile phase B (acetonitrile).

  • Filter and degas both solvents before use.

• Sample Preparation:

  • Dissolve the isomer mixture in the initial mobile phase composition to a concentration of approximately 0.5 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter.

• HPLC Parameters:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 210 nm (as p-mentha-2,8-dien-1-ol has weak UV absorbance, a lower wavelength is needed)

  • Gradient Program:

    • 0-5 min: 70% B

    • 5-20 min: 70% to 90% B

    • 20-25 min: 90% B

    • 25-30 min: Re-equilibrate at 70% B

• Analysis:

  • The cis isomer is expected to elute slightly earlier than the trans isomer.

Troubleshooting Guide: HPLC

Issue	Possible Cause(s)	Recommended Solution(s)
Broad Peaks	- High dead volume in the system.- Column degradation.	- Check and tighten all fittings.- Replace the column.
Split Peaks	- Clogged inlet frit of the column.- Sample solvent incompatible with the mobile phase.	- Reverse flush the column (if permissible by the manufacturer) or replace it.- Dissolve the sample in the mobile phase.
Unstable Baseline	- Air bubbles in the pump or detector.- Incomplete mobile phase mixing.	- Degas the mobile phase thoroughly.- Purge the pump.

Other Separation Techniques

Q7: Can fractional distillation be used to separate the isomers?

A7: While challenging due to the very close boiling points of the isomers, fractional distillation under reduced pressure can be effective, especially for larger quantities.[1] One study reported the separation of the isomers by distillation at 4 mmHg, with the trans isomer boiling at 66-68°C and the cis isomer at 69-75°C.[1] It is crucial to use a highly efficient fractionating column and maintain a slow, steady distillation rate.

Q8: Is recrystallization a viable method for separating these isomers?

A8: Recrystallization is most effective when the isomers have significantly different solubilities in a particular solvent.[15][16] This method is often trial-and-error for terpene alcohols. A two-solvent system (one in which the compound is soluble and another in which it is insoluble) might be effective.[17] For example, dissolving the mixture in a minimal amount of a good solvent (like warm hexane) and then slowly adding a poor, miscible solvent (like cold pentane) until turbidity appears, followed by slow cooling, may induce the crystallization of one isomer preferentially.[18]

References

• Designer-Drug.com. (n.d.). Preparation and Use of (+)-p-2,8-menthadien-1-ol. [Link]

• National Center for Biotechnology Information. (2021). HS‐FET‐GC/MS‐Method Development and Validation for Analysis of 45 Terpenes—Creating a Complementary Tool for Comprehensive Profiling of Cannabis Flowers in Forensics. [Link]

• Weltevreden, J. (n.d.). Recrystallization - Single Solvent. [Link]

• Scent.vn. (n.d.). p-Mentha-2,8-dien-1-ol, (Z)-. [Link]

• Common Organic Chemistry. (n.d.). Solvent Systems for Silica Gel Column Chromatography. [Link]

• ResearchGate. (2015). How to separate non-functionalized terpenes using C18 preparative HPLC(Problems with solubility)?. [Link]

• MDPI. (2023). Comprehensive Profiling of Terpenes and Terpenoids in Different Cannabis Strains Using GC × GC-TOFMS. [Link]

• XULA Digital Commons. (n.d.). Fractional Distillation notes. [Link]

• University of Toronto. (n.d.). Column chromatography. [Link]

• Santai Technologies. (n.d.). The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge. [Link]

• Cheméo. (n.d.). Chemical Properties of p-mentha-2,8-dien-1-yl acetate. [Link]

• ResearchGate. (2024). Development and validation of HPLC and GC methods for quantification of cannabinoids and terpenes extracted by ultrasound assisted extraction technique. [Link]

• ResearchGate. (2018). Simple recrystallization method for obtaining pure compound (natural product)?. [Link]

• MDPI. (2022). Comparison of Three Gas Chromatographic Methods—Identification of Terpenes and Terpenoids in Cannabis sativa L.. [Link]

• National Center for Biotechnology Information. (n.d.). cis-p-Mentha-1(7),8-dien-2-ol. [Link]

• National Center for Biotechnology Information. (n.d.). p-Mentha-2,8-dien-1-ol, (Z)-. [Link]

• Wikipedia. (n.d.). Fractional distillation. [Link]

• Google Patents. (2020).

• Chemistry LibreTexts. (2022). 7.10: Reverse Phase Chromatography. [Link]

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• National Center for Biotechnology Information. (2020). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. [Link]

• SlideServe. (n.d.). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. [Link]

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• University of Rochester. (n.d.). Chromatography: Solvent Systems For Flash Column. [Link]

• YouTube. (2018). Top 6 Steps to Run The PERFECT Column Chromatography. [Link]

• Chromatography Forum. (2009). separation of two isomers. [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [Link]

• UCSD Computational Mass Spectrometry Website. (n.d.). GNPS. [Link]

• Agilent. (2015). THE ESSENTIAL CHROMATOGRAPHY & SPECTROSCOPY CATALOG, GC AND GC/MS 2015-2016 Edition. [Link]

• ResearchGate. (2018). Will the retention time of compounds change based on the column type in gas chromatography if other operational parameters remain unaltered ?. [Link]

• YouTube. (2020). Recrystallization Technique for Organic Chemistry with Nadia Korovina. [Link]

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Preventing racemization during the synthesis of chiral cyclohexenols

A Guide to Preventing and Troubleshooting Racemization

Welcome to the technical support center for the synthesis of chiral cyclohexenols. As a Senior Application Scientist, I understand that maintaining stereochemical integrity is paramount to your research, particularly in drug development and natural product synthesis where a single enantiomer is often the biologically active compound. Chiral cyclohexenols are valuable building blocks, but their allylic hydroxyl group makes them notoriously susceptible to racemization.

This guide provides in-depth, field-proven insights to help you navigate the challenges of synthesizing and handling these compounds. We will explore the root causes of racemization, detail proactive synthetic strategies to prevent it, and offer a comprehensive troubleshooting framework for when you encounter a loss of enantiomeric excess (ee).

Frequently Asked Questions: Understanding Racemization

This section addresses the fundamental principles of racemization as it applies to chiral allylic alcohols like cyclohexenols.

Q1: What is racemization and why is it a problem for chiral cyclohexenols?

A: Racemization is the process by which an enantiomerically enriched or pure substance converts into a 1:1 mixture of both enantiomers, known as a racemate.[1] A racemic mixture is optically inactive. For drug development, this is a critical issue as one enantiomer may be therapeutically active while the other could be inactive or even harmful. Cyclohexenols are particularly prone to racemization because the allylic alcohol is a leaving group that, upon protonation or coordination to a Lewis acid, can depart to form a resonance-stabilized, planar carbocation intermediate. Subsequent attack by a nucleophile (like water) can occur from either face with equal probability, leading to a loss of stereochemical information.

Q2: What are the primary mechanisms that cause racemization in allylic alcohols?

A: The most common pathways are mediated by acidic or basic conditions, or transition metals.

• Acid-Catalyzed Racemization: Traces of acid can protonate the hydroxyl group, turning it into a good leaving group (H₂O). Departure of water generates a stabilized allylic carbocation. This intermediate is planar and achiral, so re-addition of water results in a racemic mixture of the alcohol.[2]

• Transition Metal-Mediated Isomerization: Many transition metal complexes, particularly those of ruthenium, rhodium, and iridium, can catalyze the isomerization of allylic alcohols to the corresponding enols or ketones.[3][4] This process often involves the formation of metal-hydride intermediates and can lead to racemization of the unreacted starting material or the product if the reaction conditions are not carefully controlled.[5]

• Base-Catalyzed Isomerization: Strong bases can deprotonate the allylic alcohol. While less common for racemizing the alcohol itself, it can lead to competing isomerization reactions that destroy the starting material. However, specific base-catalyzed isomerizations can be stereospecific if they proceed through an intimate ion pair, preventing loss of chirality.[6]

Q3: Can racemization occur during reaction work-up or purification?

A: Absolutely. This is a frequently overlooked source of enantiopurity loss. Standard work-up procedures involving aqueous acid washes can readily cause racemization. Similarly, purification by silica gel chromatography can be problematic, as residual acidity on the silica surface can catalyze racemization of sensitive allylic alcohols on the column.[7] It is crucial to use neutralized silica gel or alternative purification methods like distillation or crystallization when possible.

Visualizing the Problem: The Carbocation Pathway

The following diagram illustrates the most common acid-catalyzed racemization mechanism for a chiral cyclohexenol.

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Technical Support Center: Purification of Synthetic (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol [(-)-trans-Carveol]

Welcome to the technical support guide for the purification of synthetic (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, a monoterpenoid alcohol commonly known as (-)-trans-carveol. This resource is designed for researchers, chemists, and drug development professionals who encounter challenges in achieving high purity for this chiral building block. The following troubleshooting guides and FAQs address specific issues encountered during experimental work, providing not just protocols, but the underlying chemical principles to empower your purification strategy.

Section 1: FAQs - Understanding Common Impurities

This section addresses the foundational questions regarding the typical impurity profile of synthetic (-)-trans-carveol.

Q1: What are the most common impurities I can expect in my crude synthetic (-)-trans-carveol?

A: The impurity profile of your crude product is intrinsically linked to your synthetic route. The two most common syntheses are the reduction of (-)-carvone and the biotransformation of limonene.

• From (-)-Carvone Reduction: The most prevalent impurities are typically unreacted starting material, (-)-carvone , and the diastereomeric product, (-)-cis-carveol . The choice of reducing agent significantly influences the diastereoselectivity of the reaction. For instance, reduction with sodium borohydride in the presence of cerium chloride (Luche reduction) is known to favor the formation of the cis-isomer, while other hydride reagents might yield different ratios.[1][2]

• From Limonene Biotransformation/Oxidation: If you are synthesizing from limonene, expect to find unreacted limonene and potentially the over-oxidation product, carvone .[3][4]

• General Impurities: Regardless of the route, residual solvents from the reaction and extraction steps are almost always present. Additionally, minor side-products from rearrangement or over-reduction, such as dihydrocarveol, can also be formed.[5]

Q2: Why is separating the different stereoisomers of carveol so critical?

A: Carveol has two chiral centers, giving rise to four possible stereoisomers: (-)-trans, (+)-trans, (-)-cis, and (+)-cis.[6] The precise three-dimensional arrangement of atoms is vital because biological systems, such as receptors and enzymes, are chiral. Consequently, different stereoisomers can exhibit vastly different pharmacological, toxicological, and even olfactory properties.[6] For pharmaceutical applications, regulatory agencies mandate the characterization and control of all stereoisomers, making their separation a non-negotiable step in the purification process.

Q3: How can I get a quick and effective assessment of my crude product's purity?

A: A multi-pronged analytical approach is most effective.

• Thin-Layer Chromatography (TLC): This is the fastest method to visualize major components. By spotting your crude material alongside standards of the starting material (e.g., carvone), you can quickly gauge the reaction's completion. The difference in polarity (carvone is a ketone, carveol is an alcohol) will result in a significant separation on a silica plate.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the gold standard for analyzing volatile terpenoids.[7] It will not only quantify the ratio of your product to volatile impurities like residual limonene or carvone but also provide mass-to-charge ratio data to help identify unknown byproducts.

• Chiral High-Performance Liquid Chromatography (HPLC): To assess the diastereomeric and enantiomeric purity, chiral HPLC is essential. Standard GC or achiral HPLC will not be able to separate these isomers.[6]

Section 2: Troubleshooting Guide - Purification Strategies

This section provides solutions to specific purification challenges in a question-and-answer format.

Scenario 1: High Levels of Unreacted Starting Material (e.g., (-)-Carvone or Limonene)

Q: My initial GC analysis shows that over 20% of my crude product is unreacted (-)-carvone. What is the most efficient method to remove it on a multi-gram scale?

A: For bulk removal of impurities with significantly different polarities, flash column chromatography is the most practical and efficient method. The separation principle is based on the differential adsorption of compounds to a stationary phase (typically silica gel).[8][9] Carveol, being an alcohol, is considerably more polar than the ketone carvone or the hydrocarbon limonene. This ensures a robust separation.

Data Presentation: Polarity and Elution Order

Compound	Structure	Functional Group	Relative Polarity	Typical Elution Order (Silica Gel)
Limonene	Terpene (Hydrocarbon)	Alkene	Low	1st (Least Retained)
(-)-Carvone	Terpenone (Ketone)	Ketone, Alkene	Medium	2nd
(-)-trans-Carveol	Terpenoid (Alcohol)	Alcohol, Alkene	High	3rd (Most Retained)

Experimental Protocol: Flash Column Chromatography

A detailed protocol for this purification is provided in Section 3, Protocol 1 . The key is to use a solvent system with low polarity, such as a hexane/ethyl acetate gradient, which will elute the non-polar limonene and moderately polar carvone first, while the more polar carveol remains strongly adsorbed to the silica. Increasing the polarity of the eluent will then release the pure carveol.[1]

Scenario 2: Presence of Diastereomeric Impurities (e.g., (-)-cis-Carveol)

Q: I've successfully removed the starting material, but my ¹H NMR and GC still show two distinct, co-eluting peaks that I suspect are the cis and trans diastereomers. How can I isolate the desired (-)-trans-carveol?

A: This is a classic challenge in terpenoid chemistry. Diastereomers like cis- and trans-carveol often have very similar polarities, making their separation by standard flash chromatography difficult and inefficient.

The authoritative method for separating stereoisomers is chiral chromatography , most commonly High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP).[6]

• Mechanism: CSPs are themselves chiral and interact differentially with each stereoisomer, forming transient diastereomeric complexes with different binding energies. This allows for their separation. Polysaccharide-based CSPs are often effective for this class of compounds.[6]

• Strategy: First, develop an analytical method to confirm the identity and ratio of your isomers. Once baseline separation is achieved, this method can be scaled up to a preparative or semi-preparative scale to isolate the pure (-)-trans-carveol. A sample analytical protocol is outlined in Section 3, Protocol 2 .

Scenario 3: Achieving Pharmaceutical-Grade Purity (>99.5%)

Q: My product is approximately 98% pure after flash chromatography, but for my drug development program, I need to remove several minor, lingering impurities. What are my options?

A: Reaching this level of purity requires a high-resolution polishing step.

• Preparative HPLC: This is the most direct extension of the analytical HPLC work. By using a larger column and injecting more material, you can physically collect the fraction corresponding to your highly pure product.

• Fractional Distillation Under High Vacuum: Carveol has a high boiling point (~226 °C at atmospheric pressure), making standard distillation impractical due to potential thermal degradation. However, fractional distillation under high vacuum significantly lowers the boiling point, which can be an effective method to separate impurities with even slight differences in volatility.[3][4]

• Purification via a Crystalline Derivative: This is a classic and highly effective chemical technique. Since carveol is a liquid, it cannot be recrystallized directly.[10] However, you can convert it to a solid derivative (e.g., a benzoate or p-nitrobenzoate ester). This solid ester can then be purified to a very high degree by recrystallization , a process where the compound is dissolved in a hot solvent and allowed to cool slowly, forcing the pure compound to crystallize while impurities remain in the solvent.[11][12] After achieving high purity, the ester can be cleaved (hydrolyzed) to regenerate the pure (-)-trans-carveol.

Section 3: Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography for Bulk Impurity Removal

• Preparation: Select a column appropriate for your sample size (typically a 40:1 to 100:1 ratio of silica to crude product by weight). Prepare your mobile phase: a low-polarity solvent system like Hexane/Ethyl Acetate.

• Slurry Packing: Pack the column with silica gel slurried in 100% hexane. Do not let the column run dry.

• Sample Loading: Dissolve your crude (-)-trans-carveol in a minimal amount of dichloromethane or the initial mobile phase. Alternatively, adsorb it onto a small amount of silica gel ("dry loading"). Carefully load the sample onto the top of the column.

• Elution: Begin elution with a low-polarity mixture (e.g., 98:2 Hexane:Ethyl Acetate). Collect fractions and monitor them by TLC.

• Gradient: Gradually increase the polarity of the mobile phase (e.g., to 95:5, then 90:10 Hexane:Ethyl Acetate). Unreacted limonene will elute first, followed by carvone.

• Product Collection: The desired (-)-trans-carveol will elute as the polarity is increased. Combine the pure fractions as determined by TLC analysis.

• Solvent Removal: Evaporate the solvent from the combined pure fractions under reduced pressure to yield the purified product.

Protocol 2: Analytical Chiral HPLC for Isomer Ratio Determination

• System: A standard HPLC or UHPLC system with a UV detector (set to ~210 nm).[6]

• Column: A polysaccharide-based Chiral Stationary Phase (CSP) column (e.g., Chiralpak series).

• Mobile Phase: A mixture of a non-polar solvent (like n-hexane) and an alcohol modifier (like isopropanol or ethanol). A typical starting point is 95:5 Hexane:Isopropanol.

• Flow Rate: 0.5 - 1.0 mL/min.

• Temperature: Maintain a constant column temperature, e.g., 25 °C, as temperature can affect separation.[6]

• Procedure: Dissolve a small sample of your purified carveol in the mobile phase. Inject onto the column and record the chromatogram. The different stereoisomers should appear as distinct, well-resolved peaks. Confirm peak identity by running authentic standards if available.

Section 4: Visual Workflows and Diagrams

Diagram 1: Purification Strategy Decision Tree

Caption: Decision tree for selecting a purification method.

Diagram 2: General Purification & Analysis Workflow

Caption: A generalized workflow for purification and analysis.

References

• BenchChem. (2025). Application Note: Enantioselective Separation of Carveol Isomers by Chiral HPLC.
• Buchi.com. Purification of Terpenoids.

• Sutherland, I. A. (2013). Counter-current chromatography for the separation of terpenoids: a comprehensive review with respect to the solvent systems employed. Phytochemical Analysis, 24(1), 15-35. Available at: [Link]

• IIP Series. EXTRACTION, PURIFICATION, IDENTIFICATION AND THERAPEUTIC POTENTIAL OF TERPENES FROM PLANT SOURCES.
• Slideshare. 3.isolation and separation of terenoids.

• Jiang, Z., et al. (2016). Extraction and Analysis of Terpenes/Terpenoids. Current Protocols in Plant Biology, 1(2), 347-358. Available at: [Link]

• Google Patents. EP1205556A1 - Process for the preparation of trans-carveol.
• European Patent Office. EP1334202B1 - PROCESS FOR THE PREPARATION OF TRANS-CARVEOL.
• ResearchGate. Synthesis and some transformations of (−)-carveol | Request PDF.
• Google Patents. US2803647A - Preparation of carveol and dihydrocarveol and their esters.

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• Sigma-Aldrich. (-)-Carveol, mixture of isomers 97 99-48-9.
• Scribd. Synthesis and Some Transformations of (-) - Carveol.

• Chemistry LibreTexts. (2023). Recrystallization. Available at: [Link]

• Professor Dave Explains. (2020). Recrystallization. YouTube. Available at: [Link]

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Stability issues of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol under acidic conditions

Welcome to the Technical Support Center for Terpenoid Chemistry. This guide is designed for researchers, scientists, and drug development professionals working with (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol , commonly known as (-)-trans-carveol .

As a Senior Application Scientist, I understand the unique challenges this molecule presents. Its structure, featuring a secondary allylic alcohol, makes it highly susceptible to degradation under acidic conditions. This guide provides in-depth troubleshooting advice, validated protocols, and mechanistic insights to help you navigate these stability issues and ensure the integrity of your experiments.

Understanding the Core Instability

The instability of (-)-trans-carveol in acidic media stems from the protonation of its hydroxyl group. This converts the poor leaving group (-OH) into an excellent leaving group (-OH₂⁺, water), facilitating the formation of a resonance-stabilized secondary allylic carbocation.[1][2] This intermediate is the focal point of degradation, serving as the entry to multiple reaction pathways including dehydration, rearrangement, and aromatization. This guide will help you control these pathways.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter when using (-)-trans-carveol in the presence of acid.

Q1: My reaction is yielding a complex mixture of unexpected, nonpolar products. What is happening to the (-)-trans-carveol?

A1: This is a classic sign of acid-catalyzed degradation. The initial formation of the allylic carbocation creates a branching point for several side reactions.

• Causality: The carbocation can lose a proton from an adjacent carbon, leading to dehydration and the formation of various isomeric dienes (e.g., p-mentha-1,5,8-triene).[3] Furthermore, this highly reactive intermediate can undergo hydride shifts and rearrangements to form more stable carbocations, which then lead to a cascade of other olefinic products.[4][5] The result is a complex mixture that is often difficult to separate and characterize.

• Diagnostic Workflow:

  • Stop the reaction at an early time point and analyze the crude mixture by Gas Chromatography-Mass Spectrometry (GC-MS) to identify the molecular weights of the initial byproducts.

  • Use a milder acid. If you are using a strong mineral acid like sulfuric acid (H₂SO₄), which is also a potent oxidizing agent, you will likely see charring and a greater diversity of byproducts.[6] Consider switching to phosphoric acid (H₃PO₄) or a solid acid catalyst like Amberlyst 15.[5][6]

  • Lower the reaction temperature. Elimination reactions are entropically favored and thus proceed more rapidly at higher temperatures.[3] Running your reaction at 0 °C or even lower can significantly suppress these degradation pathways.

Q2: I am observing the formation of a significant aromatic byproduct, identifiable by ¹H NMR signals between 7-8 ppm. What is this compound?

A2: You are likely observing the formation of p-cymene. This is a common and thermodynamically favorable degradation product for many p-menthane-derived monoterpenes under acidic conditions.

• Mechanism: The reaction proceeds through the initial carbocation formation. A subsequent 1,2-hydride shift creates a more stable tertiary carbocation. This is followed by a second dehydration and tautomerization sequence that ultimately results in the formation of the highly stable aromatic ring of p-cymene. This pathway is effectively irreversible and acts as a thermodynamic sink, draining your active reagent into a stable, unreactive hydrocarbon. A similar aromatization process is well-documented for the related compound, carvone, which isomerizes to carvacrol.[4][5][7][8]

• Visualizing the Degradation Pathway:

  Caption: Primary degradation pathways of (-)-trans-carveol in acid.

Q3: How can I perform an acid-catalyzed reaction on my substrate without degrading the carveol moiety?

A3: The key is to control the reaction conditions carefully to favor your desired transformation over the degradation pathways.

• Strategy: Your goal is to minimize the lifetime and concentration of the allylic carbocation intermediate.

  • Use Catalytic Amounts of Acid: Stoichiometric or excess acid will accelerate degradation. Use the minimum amount of acid required to catalyze your primary reaction.

  • Choose the Right Acid: As mentioned, milder acids are preferable. Phosphoric acid is often a good choice as it is less prone to causing oxidation and charring compared to sulfuric acid.[6] For extremely sensitive substrates, solid-supported acids or Lewis acids might be viable alternatives.

  • Aprotic Solvent: If your reaction allows, using a non-polar, aprotic solvent can reduce the stability of the carbocation intermediate, slowing the rate of degradation.

  • Careful Workup: When quenching the reaction, use a cold, weak base like sodium bicarbonate (NaHCO₃) solution. Adding water directly can sometimes promote further degradation if catalytic acid is still present.[1]

Summary of Conditions and Expected Products

The choice of acid catalyst has a profound impact on the stability of (-)-trans-carveol. The following table provides a general guide to expected outcomes.

Acid Catalyst	Relative Strength	Typical Temperature	Primary Degradation Products	Notes
Sulfuric Acid (H₂SO₄)	Very Strong	0 °C to 170 °C	Complex diene mixture, p-cymene, char	Highly aggressive; also a strong oxidizing agent.[6]
Phosphoric Acid (H₃PO₄)	Strong	25 °C to 100 °C	Isomeric dienes, some p-cymene	Cleaner alternative to H₂SO₄, less oxidizing.[2][6]
p-Toluenesulfonic Acid (TsOH)	Strong	0 °C to 80 °C	Dehydration products	Often used in catalytic amounts.
Amberlyst 15	Strong (Solid)	25 °C to 120 °C	Dehydration products, p-cymene	Heterogeneous catalyst, easily filtered out.[5]
Lewis Acids (e.g., BF₃·OEt₂)	Varies	-20 °C to 25 °C	Rearrangement products	Can initiate different reaction pathways.

Key Experimental Protocols

Protocol 1: Monitoring Degradation by GC-MS

This protocol allows you to quantify the stability of (-)-trans-carveol under your specific proposed reaction conditions.

• Reaction Setup: In a 10 mL round-bottom flask equipped with a magnetic stir bar, dissolve 15.2 mg (0.1 mmol) of (-)-trans-carveol in 2 mL of your chosen solvent (e.g., THF, Dichloromethane).

• Cooling: Cool the flask to your target reaction temperature (e.g., 0 °C) in an ice bath.

• Initiation: Add your acid catalyst (e.g., 1 µL of concentrated H₃PO₄). Start a timer immediately.

• Time-Point Sampling: At regular intervals (e.g., t = 0, 5 min, 15 min, 30 min, 60 min), withdraw a 0.1 mL aliquot from the reaction mixture.

• Quenching: Immediately quench each aliquot in a vial containing 1 mL of saturated NaHCO₃ solution and 1 mL of diethyl ether. Shake vigorously.

• Analysis: Analyze the ether layer of each quenched sample by GC-MS. Monitor the disappearance of the (-)-trans-carveol peak and the appearance of new product peaks.

Protocol 2: General Procedure for Acid-Sensitive Substrates

This protocol provides a conservative starting point for reactions involving (-)-trans-carveol.

• Inert Atmosphere: To a flame-dried flask under a nitrogen or argon atmosphere, add your primary substrate and (-)-trans-carveol.

• Solvent Addition: Add anhydrous, aprotic solvent (e.g., Dichloromethane) and cool the mixture to -20 °C.

• Catalyst Addition: Slowly add a solution of your chosen acid catalyst (e.g., 0.05 equivalents of TsOH in Dichloromethane) dropwise.

• Reaction Monitoring: Monitor the reaction closely by TLC or LC-MS.

• Workup: Once the reaction is complete, pour the mixture into a cold, rapidly stirring solution of saturated aqueous NaHCO₃. Extract with an organic solvent, dry with Na₂SO₄, and concentrate in vacuo at low temperature.

Frequently Asked Questions (FAQs)

• Q: What is the primary mechanism of degradation for (-)-trans-carveol in acid?

  • A: The primary mechanism is an E1 elimination, which begins with the acid-catalyzed protonation of the hydroxyl group, followed by the loss of water to form a resonance-stabilized allylic carbocation.[1][3] This intermediate then undergoes deprotonation or rearrangement.

• Q: Is there a significant stability difference between cis- and trans-carveol?

  • A: While both are susceptible to acid-catalyzed degradation, their stereochemistry can influence the kinetics and product distribution of the rearrangement pathways. However, both will readily form a similar carbocation intermediate and should be handled with care under acidic conditions.

• Q: How can I effectively neutralize the acid after my reaction is complete?

  • A: The best practice is to quench the reaction by adding the entire reaction mixture to a cold, saturated solution of a weak base like sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃). Avoid strong bases like NaOH unless your molecule is stable to them, as they can cause other side reactions.

• Q: Can I use a protecting group for the alcohol?

  • A: Yes. If the rest of your synthetic route allows, protecting the hydroxyl group as a silyl ether (e.g., TMS, TBS) or another acid-labile but more robust group can be an excellent strategy. You would then perform your acidic step and deprotect the alcohol in a later, controlled step.

Troubleshooting Workflow

Use this diagram to diagnose and solve stability issues in your experiment.

Caption: A step-by-step workflow for troubleshooting common issues.

References

• Vertex AI Search Result.
• Vertex AI Search Result.
• Vertex AI Search Result.

• Wróblewska, A., Grzeszczak, J., & Michalkiewicz, B. (n.d.). Scheme of the isomerization of S-carvone to carvacrol over clinoptilolite. ResearchGate. [Link]

• Klán, P., et al. (n.d.). Acid-Catalyzed Isomerization of Carvone to Carvacrol. ResearchGate. [Link]

• Vertex AI Search Result.
• Vertex AI Search Result. (Based on drug-excipient reactions in acidic environments).
• Vertex AI Search Result.

• Wróblewska, A., et al. (2022). Preliminary Microbiological Tests of S-Carvone and Geraniol and Selected Derivatives of These Compounds That May Be Formed in the Processes of Isomerization and Oxidation. PMC - NIH. [Link]

• Labflow. (n.d.). Acid-Catalyzed Dehydration of an Alcohol. [Link]

• National Center for Biotechnology Information. (n.d.). Carveol, trans-(-)-. PubChem. [Link]

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• Clark, J. (n.d.). Dehydration of Alcohols. Chemguide. [Link]

• University of Colorado Denver. (n.d.). Experiment 5: Alcohol Dehydration of Menthol. [Link]

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• Vertex AI Search Result. (Based on (+)-trans-carveol properties).
• Vertex AI Search Result. (Based on quenching reactions with acid).
• Vertex AI Search Result. (Based on allylic rearrangement mechanisms).
• Vertex AI Search Result.
• Vertex AI Search Result.

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Technical Support Center: Enhancing Enantiomeric Excess in Chiral Terpene Synthesis

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center dedicated to overcoming the challenges in the asymmetric synthesis of chiral terpenes. This guide is designed to provide practical, in-depth troubleshooting advice and answers to frequently asked questions, empowering you to enhance the enantiomeric excess (e.e.) of your target molecules. As the demand for enantiomerically pure compounds in pharmaceuticals and fine chemicals grows, mastering stereoselective synthesis is paramount.[1][2][3]

Part 1: Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis of chiral terpenes, providing concise answers and directing you to more detailed troubleshooting guides where necessary.

Q1: My asymmetric reaction is resulting in a low enantiomeric excess (e.e.). What are the most common initial culprits?

A1: Low enantiomeric excess can often be traced back to several key factors. The primary areas to investigate are the integrity of your catalyst, the purity of your reagents and solvents, and the precision of your reaction conditions.[4] Impurities, even in trace amounts, can have a significant impact on the stereochemical outcome of a reaction.

Q2: How critical is the choice of solvent in influencing enantioselectivity?

A2: The choice of solvent is highly critical and can dramatically influence the enantiomeric excess.[5] Solvents can affect the conformation of the catalyst-substrate complex and the transition state energies of the two enantiomeric pathways. It is often beneficial to screen a range of solvents with varying polarities and coordinating abilities.[4]

Q3: Can the source and purity of the starting terpene from the "chiral pool" affect the final enantiomeric excess?

A3: Absolutely. When using terpenes from the chiral pool as starting materials, their enantiomeric purity is a crucial factor that is not always explicitly stated by suppliers.[6] Many terpenes are oils and cannot be easily crystallized to enantiopurity.[6] It is essential to verify the e.e. of your starting material using a reliable analytical method, such as chiral GC or HPLC, before proceeding with the synthesis.[7]

Q4: What role do chiral auxiliaries play in the synthesis of chiral terpenes?

A4: Chiral auxiliaries are stereogenic groups that are temporarily incorporated into a molecule to direct the stereochemical outcome of a reaction.[8] They are powerful tools for constructing complex molecules with high stereocontrol.[9][10] Auxiliaries derived from readily available natural products like camphor and pinene are commonly used in terpene synthesis.[11]

Q5: Are there biocatalytic approaches to enhance the enantioselectivity of terpene synthesis?

A5: Yes, biocatalysis offers a highly selective and environmentally friendly alternative to traditional chemical synthesis.[3] Enzymes, such as lipases and terpene synthases, can catalyze reactions with high enantio- and regioselectivity.[12] However, challenges such as low enzymatic activity and product inhibition need to be addressed through strategies like enzyme engineering and flow biocatalysis.[13][14]

Part 2: Troubleshooting Guides

This section provides detailed, step-by-step guidance to diagnose and resolve specific issues leading to low enantiomeric excess.

Guide 1: Low Enantioselectivity in Catalyst-Mediated Reactions

Low e.e. in a catalytic asymmetric reaction is a common hurdle. This guide provides a systematic workflow to identify and rectify the root cause.

Caption: Systematic workflow for troubleshooting low enantioselectivity.

1. Catalyst Integrity:

• Purity: Impurities in the chiral ligand or metal precursor can poison the catalyst or lead to the formation of less selective catalytic species.[4]

  • Action: Purify the ligand and metal precursor according to literature procedures. Handle air and moisture-sensitive catalysts under an inert atmosphere.

• Catalyst Loading: Incorrect catalyst loading can negatively impact enantioselectivity.

  • Action: Systematically vary the catalyst loading to find the optimal concentration.

• Activation: Some catalysts require an activation step.

  • Action: Ensure the catalyst activation procedure is followed meticulously.

2. Reaction Conditions:

• Temperature: Asymmetric reactions are often highly sensitive to temperature. Lower temperatures generally lead to higher enantioselectivity.[4]

  • Action: Perform the reaction at a range of controlled temperatures (e.g., 0 °C, -20 °C, -78 °C) to determine the optimum.

• Solvent: The solvent can significantly influence the chiral environment of the reaction.[5]

  • Action: Screen a variety of solvents with different polarities and coordinating abilities.

• Concentration: Reactant concentration can affect reaction kinetics and selectivity.

  • Action: Investigate the effect of varying the concentration of the substrate and reagents.

3. Reagent and Solvent Purity:

• Substrate Purity: Impurities in the starting material can interfere with the catalytic cycle.

  • Action: Purify the substrate by chromatography or distillation before use.

• Solvent Quality: Trace amounts of water or other impurities in the solvent can deactivate the catalyst.

  • Action: Use anhydrous, high-purity solvents.

4. Analytical Method Validation:

• • Action: Validate your chiral GC or HPLC method by running a racemic standard to ensure baseline separation of the enantiomers. Optimize the column, mobile phase, and temperature as needed.[7]

Guide 2: Challenges in Terpene Cyclization Reactions

Enantioselective terpene cyclizations are notoriously difficult to catalyze.[15] This guide focuses on troubleshooting these specific transformations.

Parameter	Influence on Enantioselectivity	Troubleshooting Strategy
Catalyst Structure	The steric and electronic properties of the catalyst are paramount in dictating the folding of the terpene precursor.	Screen a library of chiral catalysts with systematic variations in their structure.
Substrate Conformation	The pre-organization of the acyclic terpene substrate is crucial for a successful cyclization.	Modify the substrate to favor a reactive conformation. Non-natural modifications have been shown to improve catalyst-substrate recognition.[15]
Acid Co-catalyst	The nature and concentration of an acid co-catalyst can significantly impact the reaction rate and selectivity.	Screen different Brønsted or Lewis acids and optimize their stoichiometry.
Product Inhibition	The cyclized terpene product can sometimes inhibit the catalyst, leading to low turnover numbers.	Consider using a flow chemistry setup to continuously remove the product from the reaction mixture.[13]

Part 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments relevant to enhancing enantiomeric excess.

Protocol 1: General Procedure for Solvent Screening

Objective: To identify the optimal solvent for maximizing enantiomeric excess.

Methodology:

• Set up a series of identical reactions in parallel in different solvents (e.g., toluene, THF, dichloromethane, diethyl ether).

• Ensure all other parameters (temperature, concentrations, catalyst loading, reaction time) are kept constant.

• Monitor the reactions for conversion.

• Upon completion, quench the reactions and work up each sample identically.

• Determine the enantiomeric excess for each reaction using a validated chiral GC or HPLC method.

• Tabulate the results to identify the solvent that provides the best balance of reactivity and enantioselectivity.[4]

Protocol 2: Kinetic Resolution of a Racemic Terpene Alcohol using Lipase

Objective: To separate the enantiomers of a racemic terpene alcohol via enzyme-catalyzed acylation.

Methodology:

• Dissolve the racemic terpene alcohol in a suitable organic solvent (e.g., tert-butyl methyl ether).

• Add an acyl donor (e.g., vinyl acetate).

• Add the lipase (e.g., Novozym 435 or lipase AK).[12]

• Monitor the reaction progress by GC or TLC until approximately 50% conversion is reached.

• Quench the reaction and separate the acylated product from the unreacted alcohol using column chromatography.

• Determine the enantiomeric excess of both the product and the unreacted starting material.

Part 4: Visualizing Key Concepts

Diagram 1: The Chiral Pool Approach

This diagram illustrates the concept of using readily available chiral terpenes as starting materials for the synthesis of more complex targets.

Caption: Utilizing the chiral pool for asymmetric synthesis.

References

• Wenda, J., et al. (2011). Optimising Terpene Synthesis with Flow Biocatalysis. ChemCatChem, 3(7), 1043-1046. Available from: [Link]

• Genesis Drug Discovery & Development. (n.d.). Asymmetric Synthesis. Retrieved from [Link]

• Jie, Y., et al. (2022). Enantioselective Tail-to-Head Terpene Cyclizations by Optically Active Hexameric Resorcin[15]arene Capsule Derivatives. Angewandte Chemie International Edition, 61(1). Available from: [Link]

• de Figueiredo, R. M., et al. (2019). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. Chirality, 31(10), 776-812. Available from: [Link]

• Serri, C., et al. (2020). Stereoselective Synthesis of Terpenoids through Lipase-Mediated Resolution Approaches. Catalysts, 10(5), 504. Available from: [Link]

• Newhouse, T. R., & Maimone, T. J. (2016). Navigating the Chiral Pool in the Total Synthesis of Complex Terpene Natural Products. The Journal of Organic Chemistry, 81(19), 8683–8700. Available from: [Link]

• Newport International Journal. (n.d.). Asymmetric Synthesis of Physiological Active Principles of Natural Products. Retrieved from [Link]

• Chiralpedia. (2024). Understanding the Fundamentals of Asymmetric Synthesis. Retrieved from [Link]

• Pharmaguideline. (n.d.). Asymmetric Synthesis: Partial and Absolute. Retrieved from [Link]

• ResearchGate. (n.d.). 3.3 Terpene Derived Auxiliaries: Camphor and Pinene Derived Auxiliaries. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral auxiliary. Retrieved from [Link]

• ResearchGate. (2025). Asymmetric Synthesis: Principles, Strategies, and Applications in Pharmaceuticals. Retrieved from [Link]

• Pharmaceutical Technology. (2012). Meeting Challenges in Asymmetric Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. Retrieved from [Link]

• Alexakis, A., et al. (2002). Dramatic improvement of the enantiomeric excess in the asymmetric conjugate addition reaction using new experimental conditions. Journal of the American Chemical Society, 124(19), 5262–5263. Available from: [Link]

• Nde, C. B., et al. (2022). Toward improved terpenoids biosynthesis: strategies to enhance the capabilities of cell factories. Applied Microbiology and Biotechnology, 106(9-10), 3449–3467. Available from: [Link]

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• 5. Dramatic improvement of the enantiomeric excess in the asymmetric conjugate addition reaction using new experimental conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Navigating the Chiral Pool in the Total Synthesis of Complex Terpene Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 9. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]
• 12. Stereoselective Synthesis of Terpenoids through Lipase-Mediated Resolution Approaches [mdpi.com]
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• 14. Toward improved terpenoids biosynthesis: strategies to enhance the capabilities of cell factories - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Enantioselective Tail‐to‐Head Terpene Cyclizations by Optically Active Hexameric Resorcin[4]arene Capsule Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Spectroscopic comparison of (1R,4S) and (1S,4R) isomers of 1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

A Comparative Spectroscopic Guide to (1R,4S) and (1S,4R)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

This guide provides an in-depth spectroscopic comparison of the (1R,4S) and (1S,4R) isomers of 1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, a pivotal intermediate in the synthesis of cannabinoids and other psychoactive compounds.[1][2] As the pharmaceutical industry increasingly focuses on stereospecific synthesis, a clear understanding of the analytical techniques used to distinguish and characterize stereoisomers is paramount for researchers, scientists, and drug development professionals.

The core challenge and the central theme of this guide is the spectroscopic relationship between (1R,4S) and (1S,4R)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol. These two molecules are enantiomers—non-superimposable mirror images. This structural relationship dictates that under standard, achiral analytical conditions, their spectroscopic profiles are identical. This guide will therefore not only present the characteristic spectral data but also explain the causality behind this identity and detail the specialized methodologies required for their differentiation.

The Principle of Spectroscopic Identity in Enantiomers

Spectroscopic techniques like NMR, IR, and Mass Spectrometry probe the chemical environment, vibrational modes, and mass-to-charge ratio of a molecule. In an achiral environment (such as standard solvents like CDCl₃ or hexane), the spatial relationship—bond lengths, bond angles, and through-space distances—between any two atoms is identical for both enantiomers. Consequently, they are energetically degenerate and interact with electromagnetic radiation in the same manner, leading to identical spectra.[3][4] Differentiation is only possible when this degeneracy is broken, typically by introducing another chiral entity to form diastereomeric interactions.[5]

Section I: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for structural elucidation in organic chemistry. It provides detailed information about the connectivity and chemical environment of individual atoms.

Experimental Protocol: ¹H and ¹³C NMR

A self-validating NMR protocol involves precise and reproducible steps to ensure data integrity.

• Sample Preparation: Dissolve approximately 5-10 mg of the analyte in 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a 5 mm NMR tube.

• Instrument Setup: Acquire spectra on a 500 MHz NMR spectrometer.

• ¹H NMR Acquisition: Obtain the proton spectrum using a standard pulse sequence. Key parameters include a 30° pulse angle, an acquisition time of 3 seconds, and a relaxation delay of 2 seconds.

• ¹³C NMR Acquisition: Obtain the carbon spectrum using a proton-decoupled pulse sequence to ensure each unique carbon appears as a singlet. A sufficient number of scans (e.g., 1024) is necessary due to the low natural abundance of the ¹³C isotope.[6]

• Data Processing: Process the raw data by applying a Fourier transform, phasing, and baseline correction. Calibrate the chemical shift scale to the residual solvent peak (CDCl₃: δ 7.26 for ¹H, δ 77.16 for ¹³C).

¹H NMR Data and Analysis

As enantiomers, both the (1R,4S) and (1S,4R) isomers exhibit the same ¹H NMR spectrum in CDCl₃. The following data, reported for the (1S,4R) isomer, is therefore representative of both.[7]

Proton Assignment	Chemical Shift (δ) ppm	Multiplicity & Coupling Constants (J) Hz
H2 (olefinic)	5.70	ddd, J = 10.0, 2.4, 1.4
H3 (olefinic)	5.65	ddd, J = 10.0, 2.4, 0.8
H9b (exocyclic =)	4.78	quin, J ≈ 1.6
H9a (exocyclic =)	4.74	quin, J ≈ 0.88
H4 (methine)	~2.3-2.4	m
H5, H6, H7 (ring CH₂)	~1.7-2.1	m
H10 (isopropenyl CH₃)	~1.75	s
H1 (cyclohexyl CH₃)	~1.28	s
OH	Variable	br s

Expert Analysis:

• The signals at 5.70 and 5.65 ppm are characteristic of the two protons on the cyclohexene double bond.[7]

• The two distinct signals for the exocyclic methylene protons (H9a and H9b) at 4.78 and 4.74 ppm highlight their diastereotopic nature.[7]

• The broad singlet for the hydroxyl proton is typical and its chemical shift can vary with concentration and temperature.

¹³C NMR Data and Analysis

Carbon Type	Expected Chemical Shift (δ) ppm Range
C=CH₂ (isopropenyl)	~145-150
C=C (cyclohexene)	~125-135
C=CH₂ (isopropenyl)	~110-115
C-O (tertiary alcohol)	~68-75
CH (ring)	~40-45
CH₂ (ring)	~25-35
CH₃ (isopropenyl)	~20-25
CH₃ (ring)	~20-25

Expert Analysis: The ¹³C NMR spectrum provides direct insight into the carbon skeleton.[6] The key signals for confirmation would be the four sp² carbons of the two double bonds (appearing downfield >110 ppm) and the sp³ carbon bearing the hydroxyl group (C-O) appearing in the 68-75 ppm range.

Section II: Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational frequencies of functional groups. It serves as a rapid method for confirming the presence of key structural motifs.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

• Instrument Preparation: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a single drop of the neat liquid sample directly onto the ATR crystal.

• Data Acquisition: Acquire the spectrum, typically over a range of 4000-600 cm⁻¹, by co-adding 16 or 32 scans to achieve a good signal-to-noise ratio.

• Data Processing: Perform an ATR correction and baseline correction on the resulting spectrum.

IR Data and Analysis

The IR spectra of the (1R,4S) and (1S,4R) enantiomers are identical. The data below is characteristic of both isomers.

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
3354	medium, broad	O-H stretch (alcohol)
2967, 2935, 2861	medium	C-H stretch (sp³ hybridized)
1644	medium	C=C stretch (alkene)
1105	strong	C-O stretch (tertiary alcohol)
888	strong	=C-H bend (out-of-plane, exocyclic methylene)

Expert Analysis:

• The most prominent feature is the broad absorption around 3354 cm⁻¹, which is definitive for the hydroxyl (O-H) group.

• The strong peak at 1105 cm⁻¹ is characteristic of a C-O bond in a tertiary alcohol.

• The peaks at 1644 cm⁻¹ and 888 cm⁻¹ confirm the presence of the C=C double bonds, with the latter being particularly indicative of the =CH₂ vinylidene group.

Section III: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity.

Experimental Protocol: Electron Ionization (EI)-MS

• Sample Introduction: Inject a dilute solution of the analyte into a Gas Chromatograph (GC) for separation and introduction into the mass spectrometer.

• Ionization: Bombard the gaseous molecules with high-energy electrons (typically 70 eV) in the ion source.

• Mass Analysis: Separate the resulting positively charged fragments based on their mass-to-charge (m/z) ratio using a quadrupole or time-of-flight (TOF) analyzer.

• Detection: Detect the ions to generate the mass spectrum.

MS Data and Analysis

As enantiomers possess the same mass and bond connectivity, their EI-MS spectra are identical.

• Molecular Ion (M⁺): The molecular formula is C₁₀H₁₆O, giving a molecular weight of 152.23 g/mol .[11] The molecular ion peak is expected at m/z = 152.

• Key Fragments: Fragmentation of cyclic alcohols is complex. Expected fragments include:

  • m/z 137 (M-15): Loss of a methyl group (•CH₃).

  • m/z 134 (M-18): Loss of water (H₂O), a very common fragmentation for alcohols.

  • m/z 119: Loss of water and a methyl group.

  • m/z 93, 69: Further fragmentation resulting from ring cleavage.

Section IV: Differentiating the Enantiomers

While conventional spectroscopy cannot distinguish between the (1R,4S) and (1S,4R) isomers, specialized chiroptical and chromatographic techniques are definitive.

Optical Rotation

The defining characteristic of enantiomers is their optical activity. They rotate the plane of polarized light by equal amounts but in opposite directions.

• (1S,4R) isomer: The reported specific rotation is [α]D²⁶ = +60° (c=1.0, CHCl₃).[7]

• (1R,4S) isomer: By definition, its specific rotation under the identical conditions will be [α]D²⁶ = -60° (c=1.0, CHCl₃).

This measurement is a straightforward and definitive method to distinguish the two pure enantiomers.

Chiral NMR Spectroscopy

To make enantiomers distinguishable by NMR, they must be converted into diastereomers or placed in a chiral environment.[3][5]

• Chiral Derivatizing Agents (CDAs): The alcohol functional group can be reacted with an enantiomerically pure CDA, such as Mosher's acid chloride ((R)- or (S)-MTPA-Cl).[12] This reaction forms two diastereomeric esters, which will have distinct chemical shifts in both ¹H and ¹³C NMR spectra, allowing for the determination of enantiomeric excess.

• Chiral Solvating Agents (CSAs): A chiral solvating agent can be added to the NMR sample.[13][14] The CSA forms weak, transient diastereomeric complexes with each enantiomer. This breaks their magnetic equivalence, leading to the splitting of signals in the NMR spectrum.

Chiral Chromatography

Chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) utilizes a stationary phase that is itself chiral. The two enantiomers interact differently with this chiral surface, leading to different retention times and allowing for their physical separation and quantification.[2]

Visual Summaries

Conclusion

The (1R,4S) and (1S,4R) isomers of 1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol provide a classic textbook case of enantiomers in spectroscopic analysis. While their NMR, IR, and MS spectra are identical under achiral conditions, this identity is itself a crucial piece of data confirming their enantiomeric relationship. For definitive differentiation and determination of enantiomeric purity—a critical step in pharmaceutical development—one must turn to chiroptical methods like polarimetry or techniques that induce a diastereomeric state, such as chiral chromatography or the use of chiral resolving agents in NMR. This guide provides the foundational spectral data for these isomers and the authoritative framework for their complete analytical characterization.

References

• BenchChem. (2025). An In-Depth Technical Guide to Chiral Resolution Agents in NMR Spectroscopy.

• Rovira, X., & Parella, T. (2013). 13C NMR Spectroscopy for the Differentiation of Enantiomers Using Chiral Solvating Agents. Analytical Chemistry, 85(21), 10458-10464. Available from: [Link]

• Chemistry For Everyone. (2025). Can IR Spectroscopy Distinguish Enantiomers? YouTube. Available from: [Link]

• Magritek. (n.d.). Differentiation of enantiomers by 2D NMR spectroscopy at 1T using residual dipolar couplings. Available from: [Link]

• Advanced Spectroscopy For Enantiomeric Excess Determination. (n.d.). Advanced Spectroscopy For Enantiomeric Excess Determination. Available from: [Link]

• Jablonsky, M. J., et al. (2016). Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity. Organic Letters, 18(9), 2058-2061. Available from: [Link]

• Wikipedia. (n.d.). Chiral derivatizing agent. Available from: [Link]

• Di Donato, F., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry, 87(19), 12899-12908. Available from: [Link]

• ACS Publications. (2026). Synthesis of a Cannabidiol Precursor: Experimental Challenges and DFT Insights into β-Elimination Barriers. ACS Omega. Available from: [Link]

• NPTEL. (n.d.). 13C NMR spectroscopy • Chemical shift. Available from: [Link]

• Compound Interest. (2015). A GUIDE TO 13C NMR CHEMICAL SHIFT VALUES. Available from: [Link]

• PubChem. (n.d.). (1S,4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol. Available from: [Link]

• University of Colorado Boulder. (n.d.). 13-C NMR Chemical Shift Table.pdf. Available from: [Link]

• NIST. (n.d.). cis-p-Mentha-2,8-dien-1-ol. NIST Chemistry WebBook. Available from: [Link]

• Labcompare. (n.d.). (1S,4R)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol from Aladdin Scientific Corporation. Available from: [Link]

• YouTube. (2020). Chiral Resolving agents. Available from: [Link]

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Comparative analysis of synthetic routes to cis-p-mentha-2,8-dien-1-ol

Abstract

cis-p-mentha-2,8-dien-1-ol is a pivotal monoterpenoid alcohol that serves as a valuable chiral building block in synthetic organic chemistry.[1] Its significance is notably highlighted as a key intermediate in the synthesis of cannabinoids, particularly cannabidiol (CBD).[2] The stereochemical configuration of this precursor is critical as it dictates the pharmacological profile of the final therapeutic agent. This guide provides a comparative analysis of prominent synthetic routes to cis-p-mentha-2,8-dien-1-ol, starting from the readily available natural product, limonene. We will delve into the mechanistic intricacies, procedural details, and relative efficiencies of three primary methodologies: selenium-mediated elimination, the bromohydrin pathway, and Cope elimination. Additionally, a modern photooxidative approach will be discussed, offering insights into emerging synthetic strategies. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the available synthetic strategies to access this important molecule.

Introduction: The Strategic Importance of cis-p-mentha-2,8-dien-1-ol

The burgeoning interest in the therapeutic applications of cannabinoids has propelled the demand for efficient and stereoselective synthetic routes to these complex molecules. cis-p-mentha-2,8-dien-1-ol has emerged as a critical precursor, particularly in the widely employed Friedel-Crafts alkylation with olivetol to construct the core structure of cannabidiol.[2] The "cis" stereochemistry, denoting the relative orientation of the hydroxyl and isopropenyl groups on the cyclohexane ring, is a crucial determinant for the stereochemical outcome of the final cannabinoid product.[1] Consequently, the development of robust and scalable syntheses of cis-p-mentha-2,8-dien-1-ol is of paramount importance. This guide aims to provide a critical evaluation of the most pertinent synthetic methodologies, offering a foundation for informed decision-making in research and process development.

Comparative Analysis of Synthetic Routes from Limonene

Limonene, a naturally abundant and inexpensive monoterpene, is the logical and common starting material for the synthesis of cis-p-mentha-2,8-dien-1-ol. The primary challenge lies in the regioselective and stereoselective introduction of the hydroxyl group at the C1 position and the endocyclic double bond between C2 and C3. Below, we compare three established routes and one emerging technology.

Route 1: Selenium-Mediated Elimination via Limonene Epoxide

This classical approach involves the epoxidation of the endocyclic double bond of limonene, followed by the introduction of a phenylselenyl group and subsequent oxidative elimination to furnish the desired allylic alcohol.

Mechanistic Rationale:

The synthesis commences with the epoxidation of limonene, typically using a peroxy acid like m-chloroperbenzoic acid (m-CPBA), to yield a diastereomeric mixture of cis- and trans-limonene epoxides. The crucial step involves the nucleophilic ring-opening of the epoxide by a phenylselenide anion, generated in situ from diphenyl diselenide and a reducing agent such as sodium borohydride. This is followed by oxidation of the resulting selenide to a selenoxide, which then undergoes a syn-elimination to form the allylic alcohol. This elimination proceeds through a five-membered cyclic transition state, a well-established mechanism for selenoxide eliminations.

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A Senior Application Scientist's Guide to Differentiating cis and transp-Menthane Derivatives using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the realm of natural product chemistry and drug development, the precise determination of molecular stereochemistry is not merely an academic exercise; it is a critical factor that dictates biological activity, pharmacological properties, and ultimately, the safety and efficacy of a therapeutic agent. The p-menthane scaffold, a common motif in many essential oils and pharmaceutical compounds, presents a classic challenge in stereochemical assignment due to the existence of cis and trans isomers. This guide provides an in-depth comparison of the Nuclear Magnetic Resonance (NMR) spectral features that differentiate these isomers, supported by experimental data and detailed protocols, to empower researchers in their structural elucidation endeavors.

The Foundational Role of Conformation in NMR Differentiation

The key to distinguishing cis and transp-menthane derivatives lies in understanding the conformational preferences of the substituted cyclohexane ring. Both isomers predominantly adopt a chair conformation to minimize steric strain. However, the relative orientation of the isopropyl and methyl substituents profoundly influences the chemical environment of the ring's protons and carbons, leading to distinct and predictable differences in their NMR spectra.

• In the trans isomer, the bulky isopropyl and smaller methyl groups can both occupy equatorial positions, resulting in a conformationally rigid and more stable structure.

• In the cis isomer, one substituent is forced into an axial position, leading to a more flexible system that may undergo ring flipping. The predominant conformation will be the one that places the larger isopropyl group in the equatorial position to minimize 1,3-diaxial interactions.

This fundamental difference in conformational dynamics and substituent orientation is the root cause of the observable variations in chemical shifts and coupling constants.

¹H NMR Spectroscopy: A Tale of Two Isomers

Proton NMR spectroscopy offers a powerful first-line technique for distinguishing between cis and transp-menthane derivatives. The key diagnostic features are the chemical shifts of the ring protons and the magnitude of their coupling constants.

Chemical Shift Disparities

The axial or equatorial orientation of a proton significantly impacts its chemical shift. Generally, axial protons are more shielded and resonate at a higher field (lower ppm) compared to their equatorial counterparts. This is due to the anisotropic effect of the C-C single bonds in the cyclohexane ring.

In trans-p-menthane, where both substituents are equatorial, the axial and equatorial protons on the ring carbons exhibit well-differentiated chemical shifts. In contrast, the cis isomer, with one axial and one equatorial substituent, will show a different pattern of proton chemical shifts, often with some protons experiencing greater shielding or deshielding effects due to their proximity to the axial substituent.

The Power of J-Coupling: The Karplus Relationship in Action

The dihedral angle between two vicinal protons has a direct and predictable effect on the magnitude of their scalar coupling constant (³JHH), a relationship described by the Karplus equation. This principle is a cornerstone for differentiating cis and trans isomers.

In a cyclohexane chair conformation, the following dihedral angles and their corresponding approximate coupling constants are observed:

• Axial-Axial (a-a): Dihedral angle of ~180°, resulting in a large coupling constant (typically 8-13 Hz).

• Axial-Equatorial (a-e): Dihedral angle of ~60°, resulting in a small coupling constant (typically 2-5 Hz).

• Equatorial-Equatorial (e-e): Dihedral angle of ~60°, also resulting in a small coupling constant (typically 2-5 Hz).

By analyzing the multiplicity and measuring the coupling constants of the ring protons, one can deduce their relative orientations and, consequently, the stereochemistry of the molecule. For example, a proton signal that is a triplet of triplets with large and small coupling constants is indicative of an axial proton coupled to two axial and two equatorial protons on the adjacent carbons.

¹³C NMR Spectroscopy: Unveiling Steric Interactions

Carbon-13 NMR spectroscopy provides complementary information for stereochemical assignment, primarily through the γ-gauche effect. This effect describes the shielding (upfield shift) of a carbon atom when it is in a gauche (60° dihedral angle) relationship with another carbon or a bulky substituent three bonds away.

In cis-p-menthane, the axial substituent introduces steric compression on the syn-axial carbons at the C-3 and C-5 positions. This steric hindrance leads to a noticeable upfield shift (shielding) of these carbon signals compared to the corresponding carbons in the trans isomer, where both substituents are equatorial and such steric interactions are absent. This γ-gauche effect is a reliable indicator of the cis configuration.

Definitive Assignment with 2D NMR Techniques

While 1D NMR provides strong evidence, two-dimensional NMR experiments, particularly Nuclear Overhauser Effect Spectroscopy (NOESY) and Rotating-frame Overhauser Effect Spectroscopy (ROESY), offer unambiguous confirmation of stereochemistry. These techniques detect through-space interactions between protons that are in close proximity, irrespective of their bonding connectivity.[1][2]

• NOESY/ROESY for Stereochemical Confirmation: In the cis isomer, the axial methyl or isopropyl group will be in close spatial proximity to the syn-axial protons at the C-3 and C-5 positions. This will result in observable cross-peaks between these nuclei in a NOESY or ROESY spectrum. Conversely, in the trans isomer, where both substituents are equatorial, no such through-space correlations will be observed. The presence or absence of these key NOE/ROE cross-peaks provides a definitive assignment of the cis and trans stereochemistry.[3]

Caption: NOE interactions in cis- and trans-p-menthane.

Experimental Data at a Glance

The following table summarizes the key distinguishing NMR features for a representative p-menthane derivative, 1-isopropyl-4-methylcyclohexane.

NMR Parameter	cis-1-isopropyl-4-methylcyclohexane	trans-1-isopropyl-4-methylcyclohexane	Rationale for Difference
¹H NMR
Ring Protons	Broader, more complex multiplets due to conformational flexibility.	Sharper, well-resolved multiplets.	The trans isomer is conformationally more rigid.
Axial Protons	Generally appear at a higher field (lower ppm).	Distinct axial and equatorial proton signals.	Anisotropic shielding effects of the cyclohexane ring.
¹³C NMR
C3, C5	Shielded (upfield shift)	Deshielded (downfield shift)	γ-gauche effect due to the axial substituent in the cis isomer.
NOESY/ROESY
Key Cross-peaks	Correlations between the axial substituent and syn-axial protons (e.g., Me(ax) ↔ H-3ax, H-5ax).	No correlations between the equatorial substituents and syn-axial protons.	Through-space proximity of nuclei in the cis isomer.

Experimental Protocols

Acquiring high-quality NMR data is paramount for accurate structural elucidation. The following is a detailed, step-by-step methodology for preparing and analyzing terpene samples.

Sample Preparation

• Sample Purity: Ensure the sample is of high purity, as impurities can complicate spectral interpretation. Purification can be achieved by chromatography (e.g., column chromatography, HPLC).

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample and has minimal overlapping signals with the analyte. Chloroform-d (CDCl₃) is a common choice for non-polar terpenes.

• Concentration: For a standard 5 mm NMR tube, dissolve 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

• Filtration: Filter the sample through a small plug of glass wool in a Pasteur pipette to remove any particulate matter, which can degrade spectral quality.

• Transfer: Carefully transfer the filtered solution into a clean, high-quality NMR tube.

Caption: Workflow for NMR analysis of p-menthane derivatives.

NMR Data Acquisition

• 1D Spectra:

  • ¹H NMR: Acquire a standard proton spectrum to observe chemical shifts, multiplicities, and coupling constants.

  • ¹³C NMR: Obtain a proton-decoupled carbon spectrum to determine the number of unique carbon environments.

  • DEPT (Distortionless Enhancement by Polarization Transfer): Perform DEPT-90 and DEPT-135 experiments to differentiate between CH, CH₂, and CH₃ groups.

• 2D Spectra:

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks and identify neighboring protons.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and piecing together molecular fragments.

  • NOESY/ROESY: To identify through-space correlations and definitively determine the relative stereochemistry.

Conclusion: A Multi-faceted Approach to Stereochemical Certainty

The differentiation of cis and transp-menthane derivatives is a quintessential example of the power of NMR spectroscopy in modern structural elucidation. By systematically analyzing ¹H and ¹³C chemical shifts, proton-proton coupling constants, and through-space NOE/ROE correlations, researchers can confidently and accurately assign the stereochemistry of these important molecules. This comprehensive, multi-technique approach not only ensures the scientific integrity of the structural assignment but also provides the foundational knowledge necessary for understanding structure-activity relationships and advancing drug discovery and development programs.

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• Nuclear Overhauser Effect Spectroscopy (NOESY) - Chemistry LibreTexts. (2022, January 6). Retrieved from [Link]

• Easy Stereoisomer Analysis: NOESY of a Cyclic Ketal. (2024, January 24). Retrieved from [Link]

• Stereochemistry Information from NOESY/ROESY data … Part 1. (n.d.). ACD/Labs. Retrieved from [Link]

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A Comparative Efficacy Guide to (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol and Other Key Fragrance Ingredients

Introduction: The Critical Role of Stereochemistry in Olfaction

In the intricate world of fragrance chemistry, the spatial arrangement of atoms within a molecule dictates its interaction with olfactory receptors, profoundly influencing the perceived scent. This principle is paramount when evaluating terpene alcohols, a class of compounds foundational to modern perfumery. This guide provides a detailed comparative analysis of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol , a specific stereoisomer of the monoterpenoid alcohol carveol, against other benchmark fragrance ingredients.

Carveol, as a chemical entity, is defined by its spearmint and caraway-like aroma profile[1][2][3]. However, it exists as four distinct stereoisomers, each possessing a unique three-dimensional structure. The subject of this guide, the (1R,4S) isomer (also known as (+)-cis-p-Mentha-2,8-dien-1-ol), is a naturally occurring compound found in sources such as spearmint (Mentha spicata) and other essential oils[4][5][6]. Understanding its specific performance attributes in contrast to other common fragrance molecules is essential for researchers and formulators aiming to achieve precise and reproducible olfactory outcomes.

This document moves beyond simple descriptions to provide a framework for empirical evaluation. We will dissect the performance of (1R,4S)-carveol against two other widely used terpene alcohols, Linalool and Geraniol , and a ubiquitous synthetic macrocyclic musk, Iso E Super® . The comparison will focus on key efficacy metrics: Olfactory Profile, Odor Detection Threshold, Volatility and Tenacity, and Physicochemical Stability. While specific quantitative data for the (1R,4S)-carveol isomer is limited in public literature, this guide synthesizes available data for the general carveol mixture and related isomers, and outlines the rigorous experimental protocols required to generate definitive comparative data.

Comparative Performance Analysis

The efficacy of a fragrance ingredient is a multifactorial assessment. The following table summarizes the key performance indicators for our selected molecules. It is critical to note that odor thresholds and tenacity are highly dependent on the evaluation matrix (e.g., ethanol, water, oil) and methodology[7][8].

Performance Metric	(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol (Carveol Isomer)	Linalool	Geraniol	Iso E Super®
CAS Number	82769-01-5	78-70-6	106-24-1	54464-57-2
Molecular Weight	152.23 g/mol [7]	154.25 g/mol	154.25 g/mol	234.38 g/mol [9]
Odor Family	Minty, Herbal, Spicy[1][2]	Floral, Woody, Citrus[10]	Floral (Rosy)	Woody, Ambery, Musk[9][11]
Olfactory Profile	Fresh, spearmint-like with green, herbal, and spicy caraway undertones.	Soft, diffusive floral (lily, lavender) with a clean, slightly woody and citrusy character. Stereoisomers have distinct nuances[10].	Classic sweet, diffusive rose scent with waxy, fruity undertones.	Smooth, dry, and velvety woody-cedar note with ambergris and subtle musk facets. Often described as an "aura" rather than a distinct scent[12].
Odor Threshold	~4 ppm (for general carveol mixture)[1]. Isomer-specific data not publicly available.	Very Low (~3.2 ng/L in air for the most potent isomer)[13][14][15].	Low (comparable to other terpene alcohols).	Low; however, specific anosmia is common, making it elusive to some individuals[12][16].
Tenacity (Note)	Middle Note (Estimated based on boiling point of ~227 °C)[1][7].	Top to Middle Note (Boiling Point: ~198 °C).	Middle Note (Boiling Point: ~229 °C).	Base Note / Fixative (High Tenacity)[9][16].
Volatility (Vapor Pressure)	Moderate (Estimated)[17].	High	Moderate	Very Low
Safety Profile	Generally regarded as safe; studies show low to no sensitizing potential[18]. May cause skin/respiratory irritation at high concentrations[19].	Generally regarded as safe, though oxidation products can be sensitizing.	Generally regarded as safe; used extensively in cosmetics[20].	IFRA-approved and considered safe for skin in normal concentrations[12].

Deep Dive into Efficacy Parameters

Olfactory Profile: The Nuances of Scent Character

The olfactory profile is the qualitative description of a scent. For (1R,4S)-carveol, the dominant character is derived from its presence in spearmint oil, providing a fresh, cooling, and distinctly green-herbal note[4][6][21]. This contrasts sharply with the soft, floral-woody character of Linalool and the classic sweet rose of Geraniol [9][10]. Iso E Super® occupies a different olfactory space entirely, acting less as a distinct note and more as a textural and structural element, enhancing diffusion and providing a warm, skin-like finish[12].

The causality behind these differences lies in the molecule's structure and its fit within specific olfactory receptors. The cyclic structure and hydroxyl group position of the carveol isomer are responsible for its characteristic minty profile, a scent distinct from the acyclic structures of linalool and geraniol.

Odor Detection Threshold: The Measure of Potency

The odor detection threshold (ODT) is the minimum concentration of a substance detectable by the human nose. A lower ODT signifies a more potent material. Terpene alcohols are known for their generally low ODTs, making them highly efficient fragrance materials[16]. Studies have shown that linalool is exceptionally potent, detectable at concentrations in the parts-per-trillion range (ng/L)[14][15].

While the ODT for the specific (1R,4S)-carveol isomer is not documented, data for the general carveol mixture is in the parts-per-million (ppm) range[1]. It is crucial to recognize that stereoisomers of other terpenes, such as linalool, can have significantly different ODTs[10]. Therefore, it is plausible that the ODT of (1R,4S)-carveol differs from its other isomers. The experimental protocol for Gas Chromatography-Olfactometry (GC-O) outlined below is the standard method for determining this critical value.

Volatility and Tenacity: The Fragrance Lifecycle

Volatility, often inferred from a molecule's boiling point and vapor pressure, determines how quickly a fragrance ingredient evaporates, defining its role as a top, middle, or base note[22]. Tenacity, or substantivity, is the measure of how long the scent lasts on a substrate[23].

• Linalool , with its lower boiling point, is a classic top-to-middle note, providing the initial impression of a fragrance before fading.

• (1R,4S)-carveol and Geraniol , with higher boiling points, are characteristic middle notes, forming the "heart" of the fragrance that emerges after the top notes dissipate[1][7].

• Iso E Super® , with its high molecular weight and very low volatility, is a quintessential base note. Its high tenacity allows it to act as a fixative, slowing the evaporation of more volatile components and extending the overall life of the fragrance on the skin[9][16].

The relationship between these properties can be visualized as a logical flow.

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A Comparative Benchmarking Guide to the Synthesis of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

In the landscape of pharmaceutical research and drug development, the efficient and stereoselective synthesis of chiral building blocks is of paramount importance. (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, also known as (+)-(1S,4R)-p-mentha-2,8-dien-1-ol, is a valuable monoterpene alcohol and a key intermediate in the synthesis of cannabinoids, including analogs of cannabidiol and THC.[1][2] This guide provides a comprehensive benchmark of prominent synthetic methodologies for this target molecule, offering an in-depth comparison of their performance based on experimental data. We will delve into the mechanistic underpinnings of each approach, providing detailed protocols to enable researchers to make informed decisions for their specific synthetic needs.

Introduction to the Target Molecule and Synthetic Challenges

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol is a chiral molecule possessing a substituted cyclohexenol core. The primary synthetic challenges lie in controlling both the regioselectivity of the hydroxylation and the stereochemistry at the two stereocenters. The starting material of choice is often the readily available and enantiopure natural product, (+)-(R)-limonene. The diverse reactivity of limonene's two double bonds, however, necessitates carefully designed strategies to achieve the desired allylic oxidation with high selectivity.[3]

Method 1: Chemoenzymatic Synthesis via Cope Elimination

This multi-step approach commences with the epoxidation of (+)-(R)-limonene, followed by aminolysis, N-oxidation, and a final thermal Cope elimination to furnish the desired tertiary allylic alcohol. This method offers a high-yielding and stereocontrolled route.

Experimental Protocol

Step 1: Epoxidation of (+)-(R)-Limonene [4] To a solution of (+)-(R)-limonene in chloroform at 0°C, meta-chloroperoxybenzoic acid (m-CPBA) is added. The reaction mixture is stirred for 2 hours to yield a mixture of limonene oxides. This step proceeds with a reported yield of 62%.

Step 2: Aminolysis of Limonene Oxide [4] The resulting mixture of epoxides is treated with a 40% aqueous solution of dimethylamine at 80°C for 18 hours. This reaction selectively opens the epoxide ring to form the corresponding amino alcohol. Based on the trans-isomer, this step has a reported yield of 88%.

Step 3: N-Oxidation of the Amino Alcohol [4] The purified amino alcohol is then oxidized to the corresponding N-oxide using 30% hydrogen peroxide in a 50% aqueous acetonitrile solution at room temperature for 2 hours. This oxidation is quantitative, proceeding with 100% conversion.

Step 4: Cope Elimination [1][4] The crude N-oxide, 1S,2S,5R-N,N,2-trimethyl-2-hydroxy-5-isopropenylcyclohexylamine oxide, is subjected to pyrolysis under vacuum (1 mmHg) at 180°C in a Kugelrohr oven.[1] The elimination proceeds via a syn-periplanar five-membered cyclic transition state.[5][6] The product, (1S,4R)-1-methyl-4-(1-methylethenyl)-2-cyclohexen-1-ol, is collected as a distillate and purified by flash chromatography to afford a colorless oil. This final step has a reported yield of 74%.[1]

Causality of Experimental Choices

The choice of m-CPBA for epoxidation is a standard and effective method for this transformation. The subsequent aminolysis with dimethylamine is a nucleophilic ring-opening of the epoxide. The formation of the tertiary amine is crucial for the final Cope elimination step. The oxidation to the N-oxide is necessary to generate the reactive species for the elimination. The Cope elimination itself is a thermal, intramolecular syn-elimination, which dictates the stereochemical outcome of the newly formed double bond.[5][6] Heating under vacuum facilitates the pyrolysis and distillation of the product.

Method 2: Photosensitized Oxidation of (+)-Limonene in Continuous Flow

This method utilizes the photosensitized oxidation of (+)-limonene with singlet oxygen, followed by in-situ reduction of the resulting hydroperoxides to the corresponding allylic alcohols. The use of a continuous flow setup offers advantages in terms of scalability and safety.

Experimental Protocol[7]

A continuous flow system is assembled where a stream of acetonitrile is saturated with oxygen at 8 bar using a tube-in-tube reactor. This oxygen-saturated solvent is then mixed with a stream of (+)-(R)-limonene and a stream of meso-tetraphenylporphyrin (TPP) as a photosensitizer in dichloromethane. The combined solution is irradiated with 120 W white LEDs in a 30 mL PFA photoreactor. The residence time is optimized to 6 minutes. Upon exiting the photoreactor, the reaction mixture, containing hydroperoxide intermediates, is quenched with a continuous stream of triphenylphosphine to reduce the hydroperoxides to the corresponding alcohols. A scale-up experiment processing 37.5 mmol of (+)-(R)-limonene over 6 hours yielded 1.5 g of a mixture of allylic alcohols.

Causality of Experimental Choices

The use of a photosensitizer like TPP is essential to generate singlet oxygen from triplet oxygen upon light irradiation. Singlet oxygen then reacts with the double bonds of limonene in an ene reaction to form allylic hydroperoxides. The in-situ reduction with triphenylphosphine is a mild and efficient method to convert the hydroperoxides to the desired alcohols, preventing their decomposition or rearrangement. The continuous flow setup allows for precise control over reaction parameters such as residence time and irradiation, leading to improved consistency and safety, especially when working with potentially hazardous peroxides. This approach has a high productivity, with a reported rate of 6.5 g/day in the described setup.[7]

Comparative Analysis of Synthetic Methods

Feature	Chemoenzymatic Synthesis via Cope Elimination	Photosensitized Oxidation in Continuous Flow
Starting Material	(+)-(R)-Limonene	(+)-(R)-Limonene
Key Reagents	m-CPBA, Dimethylamine, H₂O₂, Heat	O₂, Photosensitizer (TPP), Light, PPh₃
Overall Yield	~40% (calculated from individual step yields)	Not explicitly stated for the target isomer, but a total product mass is given.
Stereoselectivity	High, dictated by the stereochemistry of the starting material and the syn-elimination mechanism.	Produces a mixture of allylic alcohols; selectivity for the target isomer is not specified.
Scalability	Batch process, may have limitations in scaling up the pyrolysis step.	Highly scalable due to the continuous flow nature.[7]
Pros	High stereoselectivity, well-defined product.	High throughput, potentially greener (uses O₂ as the oxidant), scalable.[7]
Cons	Multi-step process with a moderate overall yield, requires high temperature for the final step.	Produces a mixture of products requiring separation, requires specialized photoreactor setup.

Visualization of Synthetic Pathways

Caption: Comparative workflow of the two main synthetic routes to (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol.

Discussion and Future Perspectives

The chemoenzymatic route involving a Cope elimination stands out for its high stereoselectivity, delivering a well-defined product.[1][4] While the multi-step nature and the high-temperature final step might be seen as drawbacks, the overall yield is reasonable and the procedure is well-documented. This method is particularly suitable for laboratory-scale synthesis where high purity of the target isomer is critical.

On the other hand, the photosensitized oxidation in a continuous flow system presents a modern and scalable approach.[7] Its main advantage is the high throughput and the use of molecular oxygen as the terminal oxidant, which is economically and environmentally favorable. However, the lack of high selectivity for a single isomer is a significant challenge that necessitates efficient downstream separation processes. Future research in this area could focus on developing more selective photosensitizers or catalytic systems that can direct the oxidation towards the desired (1R,4S) isomer.

Biocatalytic approaches, such as the use of cytochrome P450 enzymes, also hold promise for the selective hydroxylation of limonene.[8][9] While current research has largely focused on the synthesis of other isomers like perillyl alcohol, the engineering of these enzymes could pave the way for a highly selective and sustainable synthesis of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol.

Conclusion

The choice between the chemoenzymatic Cope elimination route and the continuous flow photooxidation for the synthesis of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol will largely depend on the specific requirements of the researcher or organization. For high-purity, lab-scale synthesis, the Cope elimination method is a reliable choice. For large-scale production where throughput is a priority and downstream purification is feasible, the continuous flow photooxidation offers a compelling alternative. The continued development of more selective catalytic systems, both chemical and biological, will undoubtedly lead to even more efficient and sustainable methods for producing this valuable chiral building block.

References

• Ramos, T. de O., et al. "Scaling up the Synthesis of p-mentha-2,8-dien-1-ol Under Continuous Photoflow Conditions." Unpublished, as cited in a conference abstract.[7]

• Rickards, R. W., and W. P. Watson. "Conversion of (+)-(R)-Limonene into (+)-(1S,4R)-p-mentha-2,8-dien-1-ol, an intermediate in the synthesis of tetrahydrocannabinoids." Australian Journal of Chemistry, vol. 38, no. 12, 1985, pp. 1823-1829.[2]

• NROChemistry. "Cope Elimination: Mechanism & Examples." NROChemistry. [Link][10]

• Organic Chemistry Portal. "Cope Elimination." Organic Chemistry Portal. [Link][11]

• Chemistry Steps. "The Cope Elimination." Chemistry Steps. [Link][5]

• MDPI. "DFT Studies of the Activity and Reactivity of Limonene in Comparison with Selected Monoterpenes." MDPI. [Link][3]

• van Beilen, J. B., et al. "Biocatalytic production of perillyl alcohol from limonene by using a novel Mycobacterium sp. cytochrome P450 alkane hydroxylase expressed in Pseudomonas putida." Applied and Environmental Microbiology, vol. 71, no. 4, 2005, pp. 1737-44.[8]

• Lupien, S., et al. "Cytochrome P450 limonene hydroxylases of Mentha species." Drug Metabolism and Drug Interactions, vol. 12, no. 3-4, 1995, pp. 245-60.[9]

• Wikipedia. "Cope reaction." Wikipedia. [Link][6]

• ResearchGate. "Synthesis of p-mentha-2,8-dien-1-ol ( ). Reagents and conditions: (i) m." ResearchGate. [Link][4]

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Safety & Regulatory Compliance

Navigating the Disposal of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step framework for the proper disposal of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol (CAS No. 22972-51-6), a p-menthane monoterpenoid commonly used in synthetic chemistry.[1][2] Adherence to these procedures is critical not only for regulatory compliance but also for the protection of personnel and the ecosystem.

Section 1: Compound Identification and Hazard Assessment

Before any disposal protocol can be initiated, a thorough understanding of the compound's properties and associated hazards is essential.

Chemical Identity:

• IUPAC Name: (1S,4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol[1]

• Common Synonyms: (-)-trans-p-Mentha-2,8-dien-1-ol, cis-Isolimonenol[3][4]

• CAS Number: 22972-51-6[5]

• Molecular Formula: C₁₀H₁₆O[6]

Hazard Profile:

Based on available Safety Data Sheets (SDS), this compound is classified with the following hazards:

• Skin Irritation (Category 2): Causes skin irritation.[5][7]

• Serious Eye Irritation (Category 2A): Causes serious eye irritation.[5][7]

• Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation.[1][5][7]

Some sources also indicate it may be harmful if swallowed (Acute toxicity, oral - Category 4) and may cause an allergic skin reaction.[3][8] Although not universally classified as a flammable liquid for transport, its flash point of 87.22 °C (189.00 °F) necessitates careful handling to avoid ignition sources.[4][6][9][10]

Property	Value	Source(s)
CAS Number	22972-51-6	[5]
Molecular Formula	C₁₀H₁₆O	[6]
Physical Form	Liquid
GHS Hazard Codes	H315, H319, H335	[5][11]
Signal Word	Warning	[5][11]
Flash Point	87.22 °C (189.00 °F)	[4]
Storage Temperature	4 °C or under refrigerated conditions	[9]

Section 2: Personal Protective Equipment (PPE) and Spill Management

The causality behind PPE selection is rooted in the compound's hazard profile. To mitigate the risks of skin/eye irritation and respiratory effects, the following PPE is mandatory.

Required PPE:

• Hand Protection: Wear protective gloves (e.g., nitrile rubber).[5]

• Eye/Face Protection: Use chemical safety goggles or glasses with side shields.[5][9]

• Skin and Body Protection: Wear a lab coat or other protective clothing.[9]

• Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood. If irritation is experienced, NIOSH/MSHA-approved respiratory protection may be necessary.[8][9]

Spill Management Protocol: In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate & Ventilate: Clear the immediate area of all personnel. Ensure the area is well-ventilated, preferably within a fume hood.[6]

• Containment: Absorb the spill with an inert, non-combustible material such as sand, earth, diatomite, or vermiculite.[3][8]

• Collection: Carefully sweep or vacuum the absorbed material into a suitable, labeled container for disposal.[8][10]

• Decontamination: Clean the spill area thoroughly.[6]

• Reporting: Report the spill to the laboratory supervisor and environmental health and safety (EHS) office, following institutional protocols.

Section 3: Disposal Workflow and Decision-Making

The disposal of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol must be managed as a hazardous waste stream, in compliance with federal regulations like the Resource Conservation and Recovery Act (RCRA) and local institutional policies.[12][13] Never pour this chemical down the sink or dispose of it in regular trash.[14]

The following diagram outlines the decision-making process for proper disposal.

Caption: Disposal workflow from generation to final treatment.

Section 4: Step-by-Step Disposal Procedures

This protocol provides a self-validating system for the safe disposal of the target compound and its associated waste.

Step 1: Waste Segregation and Collection

• Principle: Proper segregation prevents dangerous chemical reactions.

• Procedure:

  • Designate a specific waste container for (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol and materials contaminated with it (e.g., gloves, absorbent pads).

  • The container must be made of a compatible material (e.g., polyethylene) and have a secure, leak-proof lid.[8][15]

  • Do not mix this waste with incompatible chemicals. While specific incompatibilities are not widely listed, as a standard practice, avoid mixing with strong oxidizing agents, acids, or bases.[9]

Step 2: Labeling Hazardous Waste

• Principle: Clear labeling is a regulatory requirement and essential for the safety of all personnel handling the waste.[12][16]

• Procedure:

  • Affix a "Hazardous Waste" label to the container before adding any waste.[12]

  • Clearly write the full chemical name: "(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol". Avoid abbreviations.[12]

  • List all contents, including any solvents used for rinsing.

  • Indicate the relevant hazards (Irritant).[16]

Step 3: Accumulation in a Satellite Accumulation Area (SAA)

• Principle: SAAs provide a safe, controlled location for the temporary storage of hazardous waste at or near the point of generation.[17]

• Procedure:

  • Store the labeled waste container in a designated SAA.

  • The container must be kept securely closed at all times, except when adding waste.[12]

  • Ensure the SAA is in a cool, dry, and well-ventilated location, away from ignition sources.[9][10]

Step 4: Arranging for Final Disposal

• Principle: Final disposal must be handled by trained professionals at a licensed facility to ensure environmental protection.[18][19]

• Procedure:

  • Once the waste container is full, or if the waste has been accumulated for the maximum time allowed by your institution (e.g., 12 months for academic labs under certain rules), arrange for its removal.[17]

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[20]

  • The most common and recommended disposal method for this type of organic compound is incineration in a chemical incinerator equipped with an afterburner and scrubber.[6]

Step 5: Empty Container Management

• Principle: Even trace amounts of residue in "empty" containers can be hazardous.[14]

• Procedure:

  • Empty containers that held (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol must also be treated as hazardous waste.[10]

  • Do not reuse the container.[9]

  • Dispose of the contaminated packaging as you would the unused product, following the steps above.[8][10]

By systematically following this guide, researchers and laboratory professionals can ensure the safe and compliant disposal of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, upholding the highest standards of scientific integrity and operational safety.

References

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• Needle.Tube. (n.d.). Are There Specific Regulations for Disposing of Chemical Waste in a Lab. Retrieved from [Link]

• LabManager. (2022, March 24). Hazardous Waste Management in the Laboratory. Retrieved from [Link]

• University of Houston-Clear Lake. (n.d.). RCRA addresses waste management, disposal and recycling. Retrieved from [Link]

• NY.Gov. (2020, March 4). Lab Waste Management and RCRA Updates for Colleges and Universities. Retrieved from [Link]

• PubChem. (n.d.). (1S,4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol. Retrieved from [Link]

• Greenflow. (2024, October 1). How to Safely Dispose of Highly Flammable Chemicals. Retrieved from [Link]

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• RBNAinfo. (2019, August 14). Safety Data Sheet. Retrieved from [Link]

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• CountyOffice.org. (2025, August 12). How Do You Dispose Of Flammable Liquids? [Video]. YouTube. Retrieved from [Link]

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Safeguarding Your Research: A Comprehensive Guide to Handling (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

Welcome to your essential resource for the safe and effective handling of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol (CAS No. 22972-51-6), a valuable chiral building block in synthetic chemistry. This guide is designed for laboratory professionals, including researchers, scientists, and process development chemists, who are committed to upholding the highest standards of safety and operational excellence. Beyond mere compliance, this document aims to instill a deep understanding of the material's properties and the rationale behind each safety recommendation, empowering you to work with confidence and precision.

Understanding the Compound: A Prerequisite for Safety

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol, a p-menthane monoterpenoid, is a volatile organic compound (VOC) that presents specific hazards requiring meticulous control measures.[1][2] A thorough understanding of its chemical and physical properties is the foundation of a robust safety protocol.

Table 1: Physicochemical Properties of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol

Property	Value	Source
Molecular Formula	C₁₀H₁₆O	[1]
Molecular Weight	152.23 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[1]
Odor	Characteristic terpenic, slightly minty or camphor-like	[1]
Boiling Point (est.)	197°C	[4]
Vapor Pressure (est.)	0.0±0.9 mmHg at 25°C	[1]
Solubility	Sparingly soluble in water; soluble in ethanol and ether	[1]

The compound's volatility, as indicated by its vapor pressure, necessitates handling in well-ventilated areas to prevent the accumulation of potentially harmful vapors.

Hazard Identification and Risk Assessment: A Proactive Approach

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound is classified with the following hazards:

• Skin Irritation (Category 2): Causes skin irritation.

• Serious Eye Irritation (Category 2A): Causes serious eye irritation.

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation.[5]

Toxicological data indicates a low acute toxicity profile, with oral and dermal LD50 values in rats being greater than 2000 mg/kg.[6] However, the primary risks are associated with direct contact and inhalation of vapors.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and correct use of PPE are non-negotiable when handling this compound. The following recommendations are based on a thorough risk assessment and are designed to provide comprehensive protection.

Eye and Face Protection

• Primary Protection: Chemical safety goggles are mandatory to protect against splashes and vapors.

• Enhanced Protection: In situations with a higher risk of splashing, such as during transfers of larger quantities or when working under pressure, a face shield should be worn in addition to safety goggles.

Skin Protection

• • Nitrile gloves offer good resistance to a variety of chemicals, but their performance against specific alcohols can vary.[5][10][11][12][13] It is crucial to change them immediately upon contamination.

  • Neoprene gloves generally provide excellent resistance to alcohols.[7][14]

  • Actionable Insight: For prolonged or immersive contact, it is advisable to consult the glove manufacturer's specific chemical resistance data. Always inspect gloves for any signs of degradation before use and practice proper removal techniques to avoid skin contact.

• Body Protection: A standard laboratory coat is required. For procedures with a higher risk of splashes, a chemically resistant apron should be worn over the lab coat.

Respiratory Protection

Due to the compound's volatility and potential to cause respiratory irritation, respiratory protection is essential, particularly when engineering controls cannot guarantee that exposure limits will not be exceeded.

• Respirator Type: A half-mask or full-facepiece air-purifying respirator equipped with organic vapor (OV) cartridges (black color code) is required.

• Cartridge Service Life: The service life of an OV cartridge is influenced by several factors, including the concentration of the contaminant, humidity, temperature, and the user's breathing rate.[1][15][16][17] A conservative cartridge change-out schedule must be established and documented. For this compound, with a boiling point greater than 65°C, cartridge replacement should be based on experimental data, manufacturer recommendations, or a well-documented service life estimation.

Table 2: Summary of Recommended Personal Protective Equipment

Protection Type	Minimum Requirement	Recommended for Higher Risk Tasks
Eye/Face	Chemical safety goggles	Face shield over safety goggles
Hand	Nitrile or Neoprene gloves	Glove selection based on manufacturer's data
Body	Laboratory coat	Chemically resistant apron
Respiratory	Air-purifying respirator with OV cartridges	Full-facepiece respirator with OV cartridges

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to standardized procedures is paramount to ensuring safety and experimental reproducibility.

Engineering Controls

• Primary Control: All handling of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol must be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[18]

Step-by-Step Handling Procedures

The volatility of this compound can make accurate weighing challenging. The following procedure is designed to minimize vapor loss and ensure accuracy.

• Preparation: Place all necessary equipment (spatula, weighing vessel, etc.) inside the chemical fume hood.

• Tare the Vessel: Use a capped vial or a flask with a stopper as the weighing vessel. Place the capped vessel on the analytical balance and tare it.

• Dispensing: Inside the fume hood, carefully transfer the desired amount of the liquid into the weighing vessel using a pipette or syringe.

• Capping: Immediately cap the vessel to prevent evaporation.[19]

• Weighing: Place the capped vessel back on the balance to obtain the final weight.

• Documentation: Record the weight promptly.

Spill Management

Prompt and appropriate action is crucial in the event of a spill.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area if necessary.

• Ventilate: Ensure the fume hood is operating at maximum capacity.

• Don PPE: Before addressing the spill, don the appropriate PPE as outlined in Section 3.

• Containment: For small spills, contain the liquid using a chemical sorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

• Cleanup: Carefully collect the absorbed material using non-sparking tools and place it in a sealed, properly labeled waste container.

• Decontamination: Decontaminate the spill area with a suitable laboratory detergent and water.

Disposal Plan

As a non-halogenated organic compound, all waste containing (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol must be disposed of as non-halogenated organic waste .[15][16][17][20]

• Waste Collection:

  • Use a designated, clearly labeled, and sealed waste container for non-halogenated liquid waste.[15][17]

  • Do not mix with halogenated waste streams.[15][16][20]

  • Solid waste contaminated with the compound (e.g., gloves, sorbent pads) should be collected in a separate, sealed container labeled as solid chemical waste.

• Storage: Store waste containers in a designated satellite accumulation area, away from incompatible materials.

• Disposal Request: Follow your institution's hazardous waste disposal procedures to arrange for pickup by trained personnel.

Conclusion: A Culture of Safety

The responsible handling of (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol is not merely a matter of following rules but of fostering a proactive safety culture. By understanding the inherent hazards, diligently using appropriate protective equipment, and adhering to established procedures, you contribute to a safer and more productive research environment. This guide provides a robust framework for your operations, but it is incumbent upon each researcher to apply these principles critically and consistently.

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